Nicofuranose

• CAS: 15351-13-0

Core Science & Biosynthesis

An In-depth Technical Guide to Nicofuranose: Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicofuranose, also known as 1,3,4,6-tetranicotinoyl-β-D-fructofuranose, is a nicotinic acid derivative with significant potential in the management of dyslipidemia. As a prodrug of nicotinic acid, it is designed to mitigate some of the undesirable side effects associated with nicotinic acid therapy, such as flushing. This technical guide provides a comprehensive overview of the synthesis and characterization of nicofuranose, offering detailed experimental protocols and data interpretation. The information presented herein is intended to support researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development in their endeavors to explore and utilize this promising compound.

Introduction

Nicofuranose is a tetraester of D-fructose and nicotinic acid. Its chemical structure consists of a fructofuranose core with four nicotinoyl groups attached at the 1, 3, 4, and 6 positions. This modification masks the carboxylic acid group of nicotinic acid, which is responsible for some of its adverse effects. In vivo, nicofuranose is hydrolyzed to release nicotinic acid, which then exerts its therapeutic effects.

The primary pharmacological action of nicofuranose, mediated through the release of nicotinic acid, is the favorable modulation of blood lipid profiles. It has been shown to reduce levels of very-low-density lipoprotein (VLDL), low-density lipoprotein (LDL), and triglycerides, while increasing high-density lipoprotein (HDL) levels.[1] These effects are crucial in the prevention and management of atherosclerosis and related cardiovascular diseases.

This guide will detail a plausible synthetic route to nicofuranose, outline comprehensive characterization methodologies, and provide a visual representation of its mechanism of action.

Synthesis of Nicofuranose

The synthesis of nicofuranose involves the esterification of D-fructose with an activated form of nicotinic acid, typically nicotinoyl chloride. The use of a base, such as pyridine, is crucial to facilitate the reaction by neutralizing the hydrochloric acid byproduct.

Proposed Synthesis Workflow

Caption: Proposed workflow for the synthesis of Nicofuranose.

Experimental Protocol: Synthesis of 1,3,4,6-Tetra-O-nicotinoyl-β-D-fructofuranose

Materials:

• D-(-)-Fructose

• Nicotinoyl chloride hydrochloride

• Pyridine (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve D-(-)-fructose (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

• Addition of Nicotinoyl Chloride: Dissolve nicotinoyl chloride hydrochloride (at least 4 equivalents) in anhydrous pyridine and add it dropwise to the fructose solution over a period of 1-2 hours, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Pour the reaction mixture into ice-cold water and extract with dichloromethane.

  • Wash the organic layer sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to yield pure nicofuranose.[2]

Characterization of Nicofuranose

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized nicofuranose. The following are key analytical techniques and their expected outcomes.

Physical and Chemical Properties

Property	Value	Reference(s)
Molecular Formula	C₃₀H₂₄N₄O₁₀	[3]
Molecular Weight	600.53 g/mol	[3]
IUPAC Name	[(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-carbonyloxy)-5-(pyridine-3-carbonyloxymethyl)oxolan-2-yl]methyl pyridine-3-carboxylate	[3]
CAS Number	15351-13-0	[3]
Appearance	White to off-white solid

Spectroscopic and Chromatographic Data

Technique	Expected Data
¹H NMR	Multiple signals in the aromatic region (δ 7.0-9.0 ppm) corresponding to the four nicotinoyl groups. A complex set of signals in the upfield region (δ 3.5-6.0 ppm) corresponding to the protons of the fructofuranose backbone.
¹³C NMR	Resonances for the carbonyl carbons of the ester groups (δ ~165 ppm). Signals for the aromatic carbons of the pyridine rings (δ ~120-150 ppm). Signals corresponding to the carbons of the fructofuranose core (δ ~60-110 ppm).
Mass Spectrometry (MS)	The protonated molecule [M+H]⁺ should be observed at m/z 601.1565.[4] Other adducts such as [M+Na]⁺ at m/z 623.1384 may also be present.[4]
HPLC	A single major peak indicating the purity of the compound. The retention time will depend on the specific method used.
FT-IR	Characteristic absorption bands for C=O stretching of the ester groups (~1720 cm⁻¹), C=N and C=C stretching of the pyridine rings (~1590 cm⁻¹ and ~1480 cm⁻¹), and C-O stretching of the ester and ether linkages (~1270 cm⁻¹ and ~1100 cm⁻¹).

Experimental Protocols: Characterization

3.3.1. High-Performance Liquid Chromatography (HPLC)

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water (both with 0.1% trifluoroacetic acid) is a common starting point for method development.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the nicotinoyl group (e.g., 262 nm).

• Sample Preparation: Dissolve a small amount of nicofuranose in the mobile phase or a suitable solvent like acetonitrile.

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Sample Preparation: Dissolve approximately 5-10 mg of nicofuranose in about 0.6 mL of the deuterated solvent.

• Experiments: Acquire ¹H NMR, ¹³C NMR, and consider 2D NMR experiments like COSY and HSQC for detailed structural elucidation.

3.3.3. Mass Spectrometry (MS)

• Instrumentation: An electrospray ionization (ESI) mass spectrometer.

• Mode: Positive ion mode is typically used to observe protonated molecules and other adducts.

• Sample Preparation: Dissolve a small amount of nicofuranose in a suitable solvent (e.g., methanol or acetonitrile) and infuse it into the mass spectrometer.

Mechanism of Action: Signaling Pathway

The therapeutic effects of nicofuranose are attributable to its in vivo hydrolysis to nicotinic acid. Nicotinic acid primarily acts on the G-protein coupled receptor GPR109A (also known as HM74A) found on adipocytes and immune cells.[5] The downstream signaling cascade leads to a reduction in lipolysis in adipose tissue, thereby decreasing the flux of free fatty acids to the liver. This, in turn, reduces the hepatic synthesis and secretion of VLDL and subsequently LDL.

Caption: Hypothesized signaling pathway for the lipid-lowering effect of Nicofuranose.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of nicofuranose. The proposed synthetic route and analytical methods offer a solid foundation for researchers to produce and verify this compound. The elucidation of its mechanism of action, through the well-established pathways of its active metabolite, nicotinic acid, underscores its therapeutic potential. Further research into optimizing the synthesis, exploring its pharmacokinetic and pharmacodynamic profiles, and evaluating its clinical efficacy is warranted to fully realize the benefits of nicofuranose in the treatment of dyslipidemia and the prevention of cardiovascular disease.

References

• 1. gpnotebook.com [gpnotebook.com]
• 2. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. High-Throughput Analysis of Sucrose Fatty Acid Esters by Supercritical Fluid Chromatography/Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Hypolipidemic Action of Nicofuranose: A Deep Dive into its Mechanism

For Immediate Release

A Technical Guide for Researchers and Drug Development Professionals

Nicofuranose, a derivative of nicotinic acid (niacin), stands as a significant agent in the management of dyslipidemia. Its efficacy in modulating plasma lipid profiles stems from a multi-faceted mechanism of action, primarily attributable to its nicotinic acid moiety. This technical guide provides an in-depth exploration of the molecular and physiological pathways through which nicofuranose exerts its hypolipidemic effects, supported by quantitative data, detailed experimental methodologies, and visual representations of key processes.

Core Mechanisms of Action

Nicofuranose favorably alters the lipid profile by primarily targeting the synthesis, secretion, and catabolism of lipoproteins. The principal mechanisms include:

• Inhibition of VLDL Synthesis and Secretion: Nicofuranose curtails the production of very-low-density lipoproteins (VLDL) in the liver. This is largely achieved by reducing the flux of free fatty acids (FFAs) from adipose tissue to the liver.[1] FFAs are essential precursors for the synthesis of triglycerides, a core component of VLDL.

• Modulation of Triglyceride Synthesis: At the molecular level, nicotinic acid has been shown to inhibit the activity of diacylglycerol O-acyltransferase 2 (DGAT2), a key enzyme in the final step of triglyceride synthesis in hepatocytes.[2] This enzymatic inhibition directly contributes to the reduced availability of triglycerides for VLDL assembly.

• Enhanced VLDL Catabolism: Nicofuranose is also proposed to increase the breakdown rate of VLDL particles in the circulation.[1]

• Reduction of LDL Cholesterol: As VLDL particles are the metabolic precursors to low-density lipoproteins (LDL), the reduction in VLDL synthesis and secretion directly leads to a decrease in circulating LDL cholesterol levels.[1]

• Elevation of HDL Cholesterol: The mechanism for increasing high-density lipoprotein (HDL) cholesterol is distinct. Nicotinic acid decreases the rate of hepatic removal of apolipoprotein A-1 (apoA-I), the primary protein component of HDL.[1] This prolongs the circulation time of HDL particles, thereby increasing their plasma concentrations.

Quantitative Efficacy

Clinical and preclinical studies have consistently demonstrated the potent effects of nicotinic acid derivatives on the lipid profile. The following table summarizes the expected quantitative changes in key lipid parameters.

Lipid Parameter	Expected Change	Reference
Total Cholesterol	10% reduction	[1]
Triglycerides	20-52% reduction	[1][3]
VLDL Cholesterol	36% reduction	[3]
LDL Cholesterol	14-19% reduction	[1][4]
HDL Cholesterol	16-23% increase	[1][4]

Signaling and Metabolic Pathways

The hypolipidemic effects of nicofuranose are orchestrated through a series of interconnected metabolic and signaling pathways.

Caption: Overview of Nicofuranose's mechanism of action on lipid metabolism.

Detailed Experimental Protocols

The elucidation of nicofuranose's mechanism of action has been dependent on a variety of sophisticated experimental techniques. Below are detailed protocols for key experiments.

Measurement of VLDL-Triglyceride (VLDL-TG) Kinetics

This protocol is designed to quantify the production and clearance rates of VLDL-TG in vivo using stable isotope tracers.

Materials:

• Stable isotope tracer (e.g., [U-¹³C₃]glycerol or [1-¹³C]palmitate)

• Mass spectrometer (GC-MS or LC-MS/MS)

• Ultracentrifuge

• Equipment for intravenous infusions and blood collection

Procedure:

• Subject Preparation: Subjects are required to fast overnight (10-12 hours) prior to the study.

• Tracer Administration: A primed-constant infusion of the stable isotope tracer is administered intravenously. The priming dose rapidly achieves an isotopic steady state in the plasma, which is then maintained by the continuous infusion.

• Blood Sampling: Blood samples are collected at regular intervals throughout the infusion period.

• VLDL Isolation: Plasma is separated from the blood samples by centrifugation. VLDL is then isolated from the plasma via ultracentrifugation.

• Triglyceride Extraction and Derivatization: Triglycerides are extracted from the isolated VLDL fraction and hydrolyzed to release fatty acids and glycerol. These are then derivatized for analysis by mass spectrometry.

• Mass Spectrometry Analysis: The isotopic enrichment of the tracer in the VLDL-TG pool is measured using a mass spectrometer.

• Kinetic Modeling: The rate of appearance (production rate) of VLDL-TG is calculated based on the tracer infusion rate and the steady-state isotopic enrichment in the plasma VLDL-TG pool.

Caption: Experimental workflow for measuring VLDL-Triglyceride kinetics.

In Vitro Assay of Diacylglycerol O-Acyltransferase 2 (DGAT2) Activity

This protocol measures the activity of DGAT2, a key enzyme in triglyceride synthesis, in a cell-based assay.

Materials:

• Cell line expressing DGAT2 (e.g., HepG2 cells)

• Fluorescent fatty acyl-CoA substrate (e.g., NBD-palmitoyl-CoA)

• 1,2-Diacylglycerol

• Thin-layer chromatography (TLC) plates

• Fluorescent imaging system

Procedure:

• Cell Culture and Membrane Isolation: HepG2 cells are cultured and harvested. Total cellular membranes containing DGAT2 are isolated by cell disruption and ultracentrifugation.

• Enzyme Reaction: The isolated membranes are incubated with 1,2-diacylglycerol and the fluorescent fatty acyl-CoA substrate in an appropriate buffer.

• Lipid Extraction: The reaction is stopped, and total lipids are extracted using organic solvents (e.g., chloroform/methanol).

• Thin-Layer Chromatography (TLC): The extracted lipids are separated by TLC to resolve the fluorescently labeled triglyceride product from the unreacted fluorescent substrate.

• Fluorescent Imaging and Quantification: The TLC plate is visualized using a fluorescent imaging system, and the amount of fluorescent triglyceride formed is quantified.

• Data Analysis: DGAT2 activity is calculated based on the amount of fluorescent triglyceride produced per unit of protein per unit of time.

Measurement of Adipocyte Lipolysis

This protocol quantifies the rate of lipolysis in isolated primary adipocytes by measuring the release of glycerol.

Materials:

• Adipose tissue from a suitable animal model

• Collagenase

• Krebs-Ringer bicarbonate buffer with albumin

• Glycerol assay kit

Procedure:

• Adipocyte Isolation: Primary adipocytes are isolated from adipose tissue by digestion with collagenase, followed by filtration and washing.

• Incubation: Isolated adipocytes are incubated in a buffer containing albumin (to bind released free fatty acids) with and without the test compound (e.g., nicofuranose).

• Sample Collection: Aliquots of the incubation medium are collected at various time points.

• Glycerol Measurement: The concentration of glycerol in the collected medium is determined using a commercial enzymatic assay kit.

• Calculation of Lipolysis Rate: The rate of lipolysis is calculated from the rate of glycerol release and normalized to the number of cells or total protein content.

Caption: Logical flow of Nicofuranose's hypolipidemic effects.

Conclusion

Nicofuranose, through its active component nicotinic acid, is a powerful hypolipidemic agent with a well-defined, multi-pronged mechanism of action. It effectively reduces atherogenic lipoproteins (VLDL and LDL) primarily by limiting the availability of precursors for their synthesis in the liver and directly inhibiting triglyceride synthesis. Concurrently, it raises the levels of protective HDL by extending the lifespan of its primary protein component, apoA-I. The experimental methodologies outlined in this guide provide a framework for the continued investigation of nicofuranose and the development of novel therapies for dyslipidemia. A thorough understanding of these mechanisms is paramount for researchers, scientists, and drug development professionals working to combat cardiovascular disease.

References

• 1. Stable isotope tracer dilution for quantifying very low-density lipoprotein-triacylglycerol kinetics in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mybiosource.com [mybiosource.com]
• 3. researchgate.net [researchgate.net]
• 4. A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of Nicofuranose: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Cardiovascular diseases remain a leading cause of morbidity and mortality worldwide, with dyslipidemia being a major modifiable risk factor. Nicotinic acid (niacin) has been a cornerstone in the treatment of dyslipidemia for its beneficial effects on the lipid profile, including lowering low-density lipoprotein (LDL) cholesterol and triglycerides, while increasing high-density lipoprotein (HDL) cholesterol.[1] However, the clinical use of nicotinic acid is often limited by side effects, most notably cutaneous flushing. This has driven the development of various derivatives, such as nicofuranose, with the aim of improving tolerability while retaining therapeutic efficacy.

Nicofuranose, also known by trade names such as Bradilan and Vasperdil, is chemically designated as β-D-fructofuranose, 1,3,4,6-tetra-3-pyridinecarboxylate. It was developed as a prodrug to deliver nicotinic acid, with the goal of providing a slower release and potentially reducing the incidence of flushing.

Historical Development

Detailed information regarding the specific timeline and researchers involved in the initial discovery and synthesis of nicofuranose is scarce in the readily accessible scientific literature. The development of nicofuranose appears to fall within a broader period of research focused on creating nicotinic acid derivatives with improved pharmacological profiles. A Swiss patent, number 366,523, is associated with nicofuranose, suggesting its origins in the mid-20th century, a period of active development in cardiovascular pharmaceuticals.[2] Clinical investigations with "tetranicotinoylfructose" (Bradilan) have shown its efficacy in lowering cholesterol levels in Type II hyperlipoproteinemia and triglycerides in Type IV cases.[3][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of nicofuranose is presented in Table 1.

Property	Value
CAS Number	15351-13-0
Molecular Formula	C₃₀H₂₄N₄O₁₀
Molecular Weight	600.54 g/mol
IUPAC Name	[(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-carbonyloxy)-5-(pyridine-3-carbonyloxymethyl)oxolan-2-yl]methyl pyridine-3-carboxylate
Synonyms	1,3,4,6-tetranicotinoyl fructofuranose, Bradilan, Vasperdil
Melting Point	133-136 °C

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the industrial or laboratory-scale synthesis of nicofuranose is not publicly available in the reviewed literature. However, based on its chemical structure, a general synthetic approach can be postulated. The synthesis would likely involve the esterification of D-fructose with nicotinoyl chloride, the acid chloride derivative of nicotinic acid.

Postulated General Synthesis Workflow

The logical workflow for the synthesis of nicofuranose would involve several key steps, as depicted in the following diagram.

Caption: Postulated general workflow for the synthesis of nicofuranose.

General Experimental Considerations (Hypothetical)

Materials: D-Fructose, thionyl chloride (or similar activating agent), nicotinic acid, pyridine (as solvent and base), and appropriate solvents for purification.

Procedure:

• Activation of Nicotinic Acid: Nicotinic acid would be converted to its more reactive acid chloride derivative, nicotinoyl chloride. This is a standard organic chemistry procedure, often achieved by reacting the carboxylic acid with thionyl chloride or oxalyl chloride.

• Esterification: D-Fructose would be dissolved in a suitable solvent, likely an excess of a non-protic base such as pyridine to also act as a catalyst and acid scavenger. Nicotinoyl chloride would then be added, likely in a controlled manner (e.g., dropwise at reduced temperature) to manage the exothermic reaction. The reaction would proceed to esterify the hydroxyl groups of the fructose molecule.

• Work-up and Purification: After the reaction is complete, the crude product would be isolated. This would typically involve quenching the reaction, followed by extraction and washing to remove unreacted starting materials and byproducts. The final purification of nicofuranose would likely be achieved through techniques such as column chromatography or recrystallization to obtain a product of high purity.

Disclaimer: This is a generalized, hypothetical protocol. The actual industrial synthesis may involve different reagents, catalysts, and conditions, and would require optimization and safety assessments.

Pharmacological Mechanism of Action

Nicofuranose is a prodrug of nicotinic acid, and its pharmacological effects are attributed to the in vivo release of nicotinic acid. The primary mechanism of action for nicotinic acid in lipid-lowering is mediated through its interaction with the G protein-coupled receptor 109A (GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA₂).[5][6]

Signaling Pathway

The activation of GPR109A by nicotinic acid in adipocytes initiates a signaling cascade that ultimately leads to a reduction in the mobilization of free fatty acids (FFAs) to the liver. This, in turn, reduces the hepatic synthesis of triglycerides and the subsequent production and secretion of very-low-density lipoprotein (VLDL). As VLDL is a precursor to LDL, this leads to a reduction in LDL cholesterol levels.

Caption: Signaling pathway of nicofuranose via nicotinic acid and the GPR109A receptor.

Quantitative Pharmacological Data

While specific, large-scale clinical trial data for nicofuranose is limited in publicly accessible databases, the effects are expected to be comparable to those of nicotinic acid. A meta-analysis of nicotinic acid's effects on lipid profiles provides a quantitative insight into its therapeutic potential.

Parameter	Mean Change
Total Cholesterol	-10%
Triglycerides	-20%
LDL Cholesterol	-14%
HDL Cholesterol	+16%

Note: Data is from a meta-analysis of nicotinic acid and may not be fully representative of nicofuranose at all dosages.[7]

Conclusion

References

• 1. Niacin [bionity.com]
• 2. AU779264B2 - Combinations for cardiovascular indications - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemistory of Fibrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GPR109A and Vascular Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Niacin [medbox.iiab.me]

Biochemical Pathways Influenced by Nicofuranose Administration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicofuranose, a derivative of nicotinic acid (niacin), is a hypolipidemic agent utilized in the management of dyslipidemia.[1][2] Its primary therapeutic action is attributed to its ability to favorably modulate the lipid profile, including the reduction of plasma cholesterol, triglycerides, Very-Low-Density Lipoprotein (VLDL), and Low-Density Lipoprotein (LDL), alongside an increase in High-Density Lipoprotein (HDL).[3] This technical guide provides an in-depth overview of the core biochemical pathways influenced by the administration of Nicofuranose, based on the established mechanisms of its parent compound, nicotinic acid. The information presented herein is intended to support research and development efforts in the field of cardiovascular therapeutics.

Core Mechanism of Action

The pharmacological effects of Nicofuranose are understood to be mediated through the mechanisms established for nicotinic acid. These actions primarily involve the modulation of lipid metabolism in the liver and adipose tissue. The central hypothesis is that Nicofuranose, upon hydrolysis, releases nicotinic acid, which then exerts its biological effects.

Data Presentation: Impact on Lipid Profile

The administration of nicotinic acid, and by extension Nicofuranose, has been shown to significantly alter the lipid profile. The following table summarizes the quantitative effects observed in a meta-analysis of randomized controlled trials on nicotinic acid.[3]

Lipid Parameter	Mean Percentage Change
Total Cholesterol	10% reduction
Triglycerides	20% reduction
Low-Density Lipoprotein (LDL) Cholesterol	14% reduction
High-Density Lipoprotein (HDL) Cholesterol	16% increase

Key Biochemical Pathways Influenced by Nicofuranose

The primary biochemical pathways affected by Nicofuranose administration are centered around lipid synthesis, transport, and catabolism.

Inhibition of VLDL Synthesis and Secretion in the Liver

Nicofuranose is proposed to decrease the synthesis and secretion of VLDL from the liver.[3] This is a critical step in reducing the circulating levels of triglycerides and, subsequently, LDL. The proposed mechanism involves two key actions:

• Reduction of Free Fatty Acid (FFA) Mobilization: Nicotinic acid inhibits lipolysis in adipose tissue, which reduces the flux of free fatty acids to the liver.[3] FFAs are a primary substrate for triglyceride synthesis in hepatocytes.

• Inhibition of Hepatic Triglyceride Synthesis: By limiting the availability of FFAs, Nicofuranose indirectly reduces the synthesis of triglycerides in the liver. This, in turn, limits the assembly and secretion of VLDL particles.[3]

Inhibition of VLDL Synthesis by Nicofuranose.

Modulation of HDL Metabolism

Nicofuranose administration is associated with an increase in HDL cholesterol levels. The proposed mechanism involves a reduction in the catabolism of apolipoprotein A-I (ApoA-I), the primary protein component of HDL.[3] By decreasing the hepatic removal of ApoA-I, the half-life of HDL particles is extended, leading to higher circulating levels of HDL.[3]

Modulation of HDL Metabolism by Nicofuranose.

Experimental Protocols

Detailed methodologies for key experiments relevant to the study of Nicofuranose's effects are provided below. These protocols are based on established methods for evaluating hypolipidemic agents.

In Vivo Model for Hyperlipidemia Induction and Drug Evaluation

Objective: To assess the in vivo efficacy of Nicofuranose in a hyperlipidemic animal model.

Protocol:

• Animal Model: Male Wistar rats (150-200g) are commonly used.

• Acclimatization: Animals are acclimatized for one week under standard laboratory conditions (12h light/dark cycle, 22±2°C, and ad libitum access to standard pellet diet and water).

• Induction of Hyperlipidemia: Hyperlipidemia is induced by administering a high-fat diet (HFD) for a specified period (e.g., 4-8 weeks). The HFD typically consists of standard chow supplemented with cholesterol, cholic acid, and a fat source like coconut oil.

• Grouping: Animals are divided into the following groups (n=6-8 per group):

  • Normal Control (standard diet)

  • Hyperlipidemic Control (HFD)

  • Nicofuranose-treated groups (HFD + varying doses of Nicofuranose)

  • Positive Control (HFD + a standard hypolipidemic drug, e.g., atorvastatin)

• Drug Administration: Nicofuranose is suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose) and administered orally via gavage daily for the treatment period (e.g., 4 weeks).

• Sample Collection: At the end of the treatment period, animals are fasted overnight, and blood samples are collected via retro-orbital puncture or cardiac puncture under anesthesia. Serum is separated by centrifugation.

• Biochemical Analysis: Serum samples are analyzed for total cholesterol, triglycerides, HDL-C, and LDL-C using commercially available enzymatic kits.

• Statistical Analysis: Data are analyzed using appropriate statistical methods, such as one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's test), to determine the significance of the observed differences between groups.

Adipocyte Lipolysis Assay

Objective: To evaluate the direct inhibitory effect of Nicofuranose (as nicotinic acid) on lipolysis in adipocytes.

Protocol:

• Cell Culture: 3T3-L1 pre-adipocytes are cultured and differentiated into mature adipocytes according to standard protocols.

• Treatment: Differentiated adipocytes are washed and incubated with Krebs-Ringer bicarbonate buffer containing 2% bovine serum albumin.

• Lipolysis Induction: Lipolysis is stimulated by adding a β-adrenergic agonist, such as isoproterenol.

• Inhibition: Cells are co-incubated with the lipolytic agent and varying concentrations of nicotinic acid (the active form of Nicofuranose).

• Glycerol Measurement: After a defined incubation period (e.g., 1-2 hours), the incubation medium is collected. The concentration of glycerol released into the medium, an indicator of lipolysis, is measured using a commercial glycerol assay kit.

• Data Analysis: The percentage inhibition of lipolysis is calculated by comparing the glycerol release in the presence and absence of the inhibitor.

Experimental Workflow for Evaluating Nicofuranose.

Conclusion

Nicofuranose, through its conversion to nicotinic acid, influences key biochemical pathways involved in lipid metabolism. Its primary mechanisms of action include the inhibition of VLDL synthesis and secretion from the liver and the modulation of HDL metabolism, leading to a more favorable lipid profile. The experimental protocols outlined in this guide provide a framework for the continued investigation and development of Nicofuranose and other nicotinic acid derivatives as therapeutic agents for dyslipidemia and associated cardiovascular diseases. Further research is warranted to elucidate the specific molecular interactions and potential unique properties of Nicofuranose itself.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. Seven Direct Methods for Measuring HDL and LDL Cholesterol Compared with Ultracentrifugation Reference Measurement Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects - PMC [pmc.ncbi.nlm.nih.gov]

Structural and Conformational Analysis of Nicofuranose: A Review of Available Data

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicofuranose, a tetranicotinoyl ester of fructofuranose, is recognized for its role as a hypolipidemic agent.[1][2] A comprehensive understanding of its three-dimensional structure and conformational dynamics is crucial for elucidating its mechanism of action and for the rational design of novel derivatives with improved pharmacological profiles. This technical guide synthesizes the currently available information on the structural and conformational properties of Nicofuranose, drawing from public databases and relevant literature on analogous compounds. However, it is important to note at the outset that detailed, publicly accessible experimental studies, such as single-crystal X-ray diffraction or comprehensive NMR spectroscopic analyses specifically focused on Nicofuranose, are limited. Consequently, this guide provides a foundational overview based on existing data and methodologies commonly applied to similar molecules.

Chemical Structure and Properties

Nicofuranose is chemically designated as 1,3,4,6-tetrakis-O-(pyridin-3-ylcarbonyl)-β-D-fructofuranose.[3] Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C30H24N4O10	[3]
Molar Mass	600.540 g·mol−1	[3]
IUPAC Name	1,3,4,6-tetrakis-O-(pyridin-3-ylcarbonyl)-β-D-fructofuranose	[3]
Synonyms	1,3,4,6-tetranicotinoyl fructofuranose, Tetranicotinoylfructofuranose	[3]
CAS Number	15351-13-0	[3]

Structural Analysis: Current State of Knowledge

A thorough search of scientific literature and crystallographic databases did not yield a publicly available single-crystal X-ray structure of Nicofuranose. Such an analysis would provide definitive, high-resolution data on bond lengths, bond angles, and the precise conformation of the molecule in the solid state.

In the absence of a dedicated crystal structure for Nicofuranose, researchers often rely on computational modeling and data from structurally related compounds. Studies on other nicotinic acid derivatives have successfully employed single-crystal X-ray diffraction to determine their molecular geometries.[4] These studies provide a framework for understanding the likely conformations of the nicotinoyl moieties in Nicofuranose.

In Silico Modeling and 3D Conformation

Public databases such as PubChem provide computationally generated 3D conformers of Nicofuranose. These models are valuable for visualizing the molecule's spatial arrangement, although they are predictive and await experimental validation.

Logical Workflow for Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a small molecule like Nicofuranose, highlighting the steps that would be necessary to obtain the detailed data currently unavailable.

Caption: A generalized workflow for the synthesis and structural elucidation of a chemical compound.

Conformational Studies

The conformational flexibility of Nicofuranose is primarily determined by the fructofuranose ring pucker and the rotational freedom around the ester linkages connecting the nicotinic acid moieties.

Furanose Ring Conformation

The five-membered furanose ring is not planar and exists in a dynamic equilibrium between various "puckered" conformations, most commonly described as envelope (E) and twist (T) forms. The specific pucker is defined by the displacement of atoms from a mean plane. The energetic landscape of these conformations is influenced by the steric and electronic effects of its substituents. For unsubstituted furanose rings, the energy barrier between these conformations is low, allowing for rapid interconversion. The bulky tetranicotinoyl substituents on Nicofuranose are expected to create a more constrained conformational landscape, favoring specific puckers that minimize steric hindrance.

Orientation of Nicotinoyl Groups

The four nicotinoyl groups have rotational freedom around the C-O ester bonds. The preferred orientation of these groups will be a balance between minimizing steric clashes and optimizing electronic interactions, such as dipole-dipole interactions.

Relationship of Conformational States

The following diagram illustrates the key conformational considerations for Nicofuranose.

Caption: Factors influencing the overall conformation of Nicofuranose.

Experimental Protocols: A Methodological Overview

While specific experimental protocols for Nicofuranose are not available, this section outlines the standard methodologies that would be employed for its structural and conformational analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules in solution.

• Sample Preparation: A sample of high-purity Nicofuranose would be dissolved in a deuterated solvent (e.g., CDCl3, DMSO-d6).

• 1D NMR (¹H and ¹³C): ¹H NMR would provide information on the number of different types of protons and their neighboring environments through chemical shifts and spin-spin coupling. ¹³C NMR would identify the number of non-equivalent carbon atoms.

• 2D NMR (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Would reveal proton-proton coupling networks, helping to assign protons within the furanose ring.

  • HSQC (Heteronuclear Single Quantum Coherence): Would correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Would show correlations between protons and carbons over two to three bonds, which is crucial for assigning the nicotinoyl groups to their specific positions on the furanose ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This technique would provide information about through-space proximity of protons, which is invaluable for determining the relative stereochemistry and preferred conformation in solution.

X-ray Crystallography

Single-crystal X-ray crystallography provides the most definitive structural information in the solid state.

• Crystallization: The primary challenge would be to grow single crystals of Nicofuranose of sufficient size and quality. This typically involves screening a wide range of solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).

• Data Collection: A suitable crystal would be mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map, from which the atomic positions are determined. This initial model is then refined to best fit the experimental data, yielding precise bond lengths, angles, and torsion angles.

Conclusion and Future Directions

The structural and conformational properties of Nicofuranose remain an area ripe for detailed experimental investigation. While computational models provide a useful starting point, a comprehensive understanding requires empirical data from techniques such as NMR spectroscopy and single-crystal X-ray diffraction. Future research focused on the synthesis of high-purity Nicofuranose suitable for these analyses would be invaluable. The resulting structural data would not only provide a deeper understanding of its physicochemical properties but also pave the way for the structure-based design of next-generation hypolipidemic agents.

References

• 1. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Label-free cell phenotypic profiling identifies pharmacologically active compounds in two traditional Chinese medicinal plants - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Novel Derivatives of Nicotinic Acid: Synthesis, Crystal Structure, Antimicrobial Activity and Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Nicofuranose: A Technical Guide on the Nicotinic Acid Derivative for Lipid Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicofuranose, a synthetic derivative of nicotinic acid (niacin), is a hypolipidemic agent designed to mitigate the flushing side effect often associated with nicotinic acid therapy while retaining its beneficial effects on plasma lipid profiles. As a tetranicotinoyl ester of fructose, Nicofuranose is metabolized to release nicotinic acid, which then exerts its pharmacological effects. This technical guide provides a comprehensive overview of Nicofuranose, including its chemical properties, proposed mechanism of action, and a summary of the lipid-modifying effects attributed to its parent compound, nicotinic acid. While specific quantitative data and detailed experimental protocols for Nicofuranose are limited in publicly available literature, this document consolidates the existing knowledge and provides a framework for future research and development.

Introduction

Nicotinic acid has been a cornerstone in the management of dyslipidemia for decades, valued for its efficacy in lowering low-density lipoprotein (LDL) cholesterol and triglycerides while increasing high-density lipoprotein (HDL) cholesterol. However, its clinical use is often hampered by poor patient compliance due to the common side effect of cutaneous flushing. Nicofuranose, with the IUPAC name [(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-carbonyloxy)-5-(pyridine-3-carbonyloxymethyl)oxolan-2-yl]methyl pyridine-3-carboxylate, is a derivative developed to address this limitation.[1][2] This guide delves into the technical aspects of Nicofuranose, providing researchers and drug development professionals with a detailed understanding of its properties and potential.

Chemical and Physical Properties

Nicofuranose is a complex molecule formed by the esterification of fructose with four molecules of nicotinic acid.[1][2] Its key chemical and physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C30H24N4O10	[1]
Molecular Weight	600.5 g/mol	[1]
IUPAC Name	[(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-carbonyloxy)-5-(pyridine-3-carbonyloxymethyl)oxolan-2-yl]methyl pyridine-3-carboxylate	[1]
Synonyms	1,3,4,6-tetranicotinoyl fructofuranose, Tetranicotinoylfructose
CAS Number	15351-13-0	[1]
Appearance	Solid (predicted)
Solubility	Predicted to be sparingly soluble in water

Synthesis of Nicofuranose

A detailed, publicly available experimental protocol for the synthesis of Nicofuranose is not readily found in the scientific literature. However, based on its structure as a tetra-ester of fructose and nicotinic acid, a plausible synthetic route would involve the esterification of fructose with an activated form of nicotinic acid.

Proposed Experimental Protocol for Synthesis

This proposed protocol is based on general principles of esterification and would require optimization.

Materials:

• D-Fructose

• Nicotinoyl chloride (or nicotinic acid with a suitable activating agent like dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP))

• Anhydrous pyridine (as solvent and base)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

• Preparation of Nicotinoyl Chloride: If starting from nicotinic acid, it would first be converted to nicotinoyl chloride using a standard chlorinating agent like thionyl chloride or oxalyl chloride.

• Esterification Reaction: D-Fructose is dissolved in anhydrous pyridine. To this solution, an excess of nicotinoyl chloride (at least 4 equivalents) is added dropwise at a controlled temperature (e.g., 0 °C) to manage the exothermic reaction. The reaction mixture is then allowed to warm to room temperature and stirred for a specified period (e.g., 24-48 hours) to ensure complete esterification of the hydroxyl groups of fructose.

• Work-up: The reaction mixture is quenched by the slow addition of water or ice. The product is extracted with an organic solvent like dichloromethane. The organic layer is washed sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acid chloride and pyridinium salts), and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using a suitable eluent system to isolate the pure Nicofuranose.

• Characterization: The structure and purity of the synthesized Nicofuranose would be confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Mechanism of Action and Signaling Pathways

The pharmacological effects of Nicofuranose are attributable to its in vivo hydrolysis to nicotinic acid.[3] Nicotinic acid primarily acts by inhibiting the synthesis and secretion of very-low-density lipoproteins (VLDL) from the liver. This leads to a cascade of effects on the lipid profile.

Inhibition of VLDL Synthesis and Secretion

The primary mechanism involves the inhibition of diacylglycerol acyltransferase-2 (DGAT2), a key enzyme in the synthesis of triglycerides.[4][5][6] By reducing triglyceride synthesis, the assembly and secretion of VLDL particles, which are rich in triglycerides, are decreased. This leads to a reduction in plasma VLDL levels. As VLDL is a precursor to LDL, this action also results in lower LDL cholesterol levels.[7]

The proposed signaling pathway for nicotinic acid's effect on VLDL secretion is illustrated below.

Proposed mechanism of nicotinic acid on VLDL secretion.

Effects on HDL Cholesterol

Nicotinic acid increases HDL cholesterol levels primarily by reducing the catabolism of apolipoprotein A-I (ApoA-I), the main protein component of HDL.[7] This leads to a longer half-life of HDL particles in circulation.

Quantitative Data on Lipid-Lowering Effects

While specific clinical trial data for Nicofuranose is scarce, the expected lipid-modifying effects can be inferred from studies on nicotinic acid. A meta-analysis of randomized controlled trials on nicotinic acid reported the following effects on the lipid profile:[7]

Lipid Parameter	Percentage Change
Total Cholesterol	-10%
Triglycerides	-20%
LDL Cholesterol	-14%
HDL Cholesterol	+16%

It is important to note that these values represent the effects of nicotinic acid and the actual effects of Nicofuranose would depend on its pharmacokinetic profile and the efficiency of its conversion to active nicotinic acid.

Experimental Protocols for Quantification

The quantification of Nicofuranose and its metabolites in biological matrices like plasma is crucial for pharmacokinetic and pharmacodynamic studies. While a specific validated method for Nicofuranose was not found, a general approach using liquid chromatography-tandem mass spectrometry (LC-MS/MS) can be proposed based on methods for nicotinic acid and its other metabolites.

Proposed LC-MS/MS Method for Nicofuranose Quantification in Plasma

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 300 µL of a protein precipitation solvent (e.g., acetonitrile or methanol) containing an appropriate internal standard (e.g., a stable isotope-labeled analog of Nicofuranose or a structurally similar compound).

• Vortex the mixture for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge the mixture at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Chromatographic Column: A reverse-phase C18 column would be a suitable starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode would provide the necessary selectivity and sensitivity.

• Ionization: Electrospray ionization (ESI) in positive ion mode is likely to be effective for the protonated molecule [M+H]⁺ of Nicofuranose and its metabolites.

• MRM Transitions: Specific precursor-to-product ion transitions for Nicofuranose and its metabolites would need to be determined by infusing standard solutions into the mass spectrometer.

The following diagram illustrates a general workflow for such an analysis.

General workflow for LC-MS/MS quantification.

Metabolism of Nicofuranose

The metabolism of Nicofuranose is expected to involve the hydrolysis of the ester linkages to release nicotinic acid and fructose. This hydrolysis is likely to be catalyzed by esterases present in the plasma and various tissues. The released nicotinic acid would then follow its known metabolic pathways, including conversion to nicotinamide adenine dinucleotide (NAD) and nicotinuric acid. The fructose moiety would enter the fructose metabolic pathway.

The logical relationship of Nicofuranose to its parent compound and primary metabolite is depicted below.

Metabolic conversion of Nicofuranose.

Conclusion and Future Directions

Nicofuranose represents a promising approach to harnessing the lipid-modifying benefits of nicotinic acid while potentially reducing the incidence of flushing. However, a significant gap exists in the publicly available scientific literature regarding specific experimental data on its synthesis, clinical efficacy, pharmacokinetics, and detailed mechanism of action. Future research should focus on:

• Development and publication of a detailed and optimized synthesis protocol for Nicofuranose.

• Conducting preclinical and clinical studies to specifically evaluate the lipid-lowering efficacy, safety, and pharmacokinetic profile of Nicofuranose. This would provide the much-needed quantitative data to compare its performance against nicotinic acid.

• Elucidation of the specific signaling pathways modulated by Nicofuranose. While it is expected to act via nicotinic acid, any direct effects of the parent molecule or its other metabolites should be investigated.

• Development and validation of sensitive and specific analytical methods for the quantification of Nicofuranose and its metabolites in biological fluids.

Addressing these research gaps will be crucial for the full realization of Nicofuranose's therapeutic potential in the management of dyslipidemia and the prevention of cardiovascular disease.

References

• 1. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nicofuranose - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. Effects of Nicotinic Acid on Gene Expression: Potential Mechanisms and Implications for Wanted and Unwanted Effects of the Lipid-Lowering Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nicotinic acid decreases apolipoprotein B100-containing lipoprotein levels by reducing hepatic very low density lipoprotein secretion through a possible diacylglycerol acyltransferase 2 inhibition in obese dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Knockdown of acyl-CoA:diacylglycerol acyltransferase 2 with antisense oligonucleotide reduces VLDL TG and ApoB secretion in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. gpnotebook.com [gpnotebook.com]

An In-depth Exploration of the Chemical Properties of Nicofuranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicofuranose, a tetranicotinate ester of fructose, is a niacin derivative utilized as a hypolipidemic agent. As a member of the nicotinic acid class of compounds, it exerts its primary pharmacological effects by favorably modulating lipid profiles, including reducing low-density lipoprotein (LDL) and triglyceride levels while increasing high-density lipoprotein (HDL) levels. This technical guide provides a comprehensive overview of the chemical properties of Nicofuranose, including its synthesis, purification, analytical characterization, and metabolic fate. Detailed experimental methodologies and signaling pathways are presented to support further research and development.

Chemical and Physical Properties

Nicofuranose is a white to off-white crystalline solid. Its core structure consists of a fructose molecule esterified with four nicotinic acid moieties. A summary of its key chemical and physical properties is presented in Table 1.

Property	Value
IUPAC Name	[(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-carbonyloxy)-5-(pyridine-3-carbonyloxymethyl)oxolan-2-yl]methyl pyridine-3-carboxylate
Synonyms	1,3,4,6-Tetranicotinoyl fructofuranose, Tetranicotinoylfructose
CAS Number	15351-13-0
Molecular Formula	C₃₀H₂₄N₄O₁₀
Molecular Weight	600.54 g/mol
Melting Point	133-136 °C
Boiling Point (Predicted)	756.0 ± 60.0 °C
Density (Predicted)	1.50 ± 0.1 g/cm³
pKa (Predicted)	9.53 ± 0.70

Experimental Protocols

Synthesis of Nicofuranose

The synthesis of Nicofuranose involves the esterification of fructose with nicotinoyl chloride. A plausible experimental protocol is detailed below, based on general methods for the synthesis of sugar esters.[1]

Materials:

• D-Fructose

• Nicotinoyl chloride hydrochloride

• Pyridine (anhydrous)

• Dimethylformamide (DMF, anhydrous)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Argon or Nitrogen gas

Procedure:

• Preparation of Nicotinoyl Chloride: Nicotinoyl chloride can be prepared from nicotinic acid by reacting it with a chlorinating agent such as thionyl chloride or oxalyl chloride. This reaction should be performed in an inert solvent under anhydrous conditions.

• Esterification Reaction:

  • In a round-bottom flask dried under vacuum, dissolve D-fructose in anhydrous pyridine and anhydrous DMF under an inert atmosphere (Argon or Nitrogen).

  • Cool the solution in an ice bath to 0 °C.

  • Slowly add a solution of nicotinoyl chloride in anhydrous DMF to the fructose solution with constant stirring. The molar ratio of nicotinoyl chloride to fructose should be at least 4:1 to ensure complete esterification.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 24-48 hours.

• Work-up:

  • Pour the reaction mixture into ice-cold water.

  • Extract the aqueous mixture with diethyl ether.

  • Wash the combined organic layers with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification of Nicofuranose

The crude Nicofuranose can be purified using column chromatography on silica gel.

Materials:

• Crude Nicofuranose

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

• Thin Layer Chromatography (TLC) plates

Procedure:

• Column Preparation: Pack a glass column with a slurry of silica gel in hexane.

• Sample Loading: Dissolve the crude Nicofuranose in a minimal amount of the eluent (e.g., a mixture of hexane and ethyl acetate) and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane, starting with a low polarity mixture and gradually increasing the polarity.

• Fraction Collection and Analysis: Collect fractions and monitor the separation using Thin Layer Chromatography (TLC). Combine the fractions containing the pure Nicofuranose.

• Solvent Removal: Evaporate the solvent from the combined pure fractions under reduced pressure to yield purified Nicofuranose.

Analytical Methods

1. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

An HPLC-MS method can be developed for the quantitative analysis of Nicofuranose.

Instrumentation:

• HPLC system with a UV detector

• Mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Suggested):

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution with a mixture of water (containing 0.1% formic acid) and acetonitrile (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the nicotinoyl group (around 260 nm).

Mass Spectrometric Conditions (Suggested):

• Ionization Mode: Positive electrospray ionization (ESI+).

• Scan Mode: Full scan or selected ion monitoring (SIM) for the protonated molecular ion of Nicofuranose ([M+H]⁺).

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation and confirmation of Nicofuranose.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve a small amount of purified Nicofuranose in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Expected Spectral Features:

• ¹H NMR: Signals corresponding to the protons of the fructose backbone and the four nicotinoyl groups. The aromatic protons of the nicotinoyl groups will appear in the downfield region (typically δ 7.0-9.0 ppm). The protons of the fructose moiety will be in the upfield region.

• ¹³C NMR: Resonances for the carbonyl carbons of the ester groups, the carbons of the pyridine rings, and the carbons of the fructose core.

Metabolism and Mechanism of Action

The metabolism of Nicofuranose is expected to occur in two main stages. First, the ester bonds are hydrolyzed, releasing nicotinic acid and fructose. Subsequently, the released nicotinic acid enters its well-established metabolic pathways.

In Vitro Hydrolysis Assay

An in vitro assay using liver microsomes can be performed to confirm the hydrolysis of Nicofuranose by carboxylesterases.

Materials:

• Nicofuranose

• Human or rat liver microsomes

• Phosphate buffer (pH 7.4)

• Acetonitrile

• HPLC-MS system

Procedure:

• Incubation: Incubate Nicofuranose with liver microsomes in phosphate buffer at 37 °C.

• Reaction Termination: At various time points, stop the reaction by adding an equal volume of cold acetonitrile.

• Sample Preparation: Centrifuge the samples to precipitate proteins. Collect the supernatant for analysis.

• Analysis: Analyze the supernatant by HPLC-MS to quantify the disappearance of Nicofuranose and the appearance of nicotinic acid.

Metabolic Pathway of Nicotinic Acid

Once released, nicotinic acid undergoes metabolism primarily in the liver through two main pathways:

• Conjugation Pathway: Nicotinic acid is conjugated with glycine to form nicotinuric acid.

• Amidation Pathway: Nicotinic acid is converted to nicotinamide adenine dinucleotide (NAD⁺).

The following diagram illustrates the major metabolic pathways of nicotinic acid.

Caption: Major metabolic pathways of nicotinic acid.

Signaling Pathway and Mechanism of Action

Nicofuranose, as a prodrug of nicotinic acid, is expected to exert its lipid-lowering effects through the known mechanisms of nicotinic acid. The primary target of nicotinic acid is the G protein-coupled receptor 109A (GPR109A), also known as HM74A or PUMA-G, which is expressed in adipocytes and immune cells.

Activation of GPR109A in adipocytes leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and subsequent reduction in the activity of hormone-sensitive lipase. This cascade of events results in decreased lipolysis and a reduction in the release of free fatty acids (FFAs) into the circulation. The reduced flux of FFAs to the liver leads to decreased hepatic synthesis of triglycerides and very-low-density lipoprotein (VLDL).

The following diagram illustrates the signaling pathway of nicotinic acid in adipocytes.

Caption: Signaling pathway of nicotinic acid in adipocytes via GPR109A.

Conclusion

This technical guide has provided a detailed overview of the chemical properties of Nicofuranose, including its synthesis, purification, and analytical characterization. The metabolic fate of Nicofuranose involves its hydrolysis to nicotinic acid, which then exerts its lipid-modulating effects through the GPR109A signaling pathway. The experimental protocols and diagrams presented herein offer a valuable resource for researchers and professionals in the field of drug development, facilitating further investigation and application of this important hypolipidemic agent.

References

• 1. US4683299A - Sugar esters and an improved anhydrous method of manufacture - Google Patents [patents.google.com]

The Potential of Nicofuranose as a Pro-Drug for NAD+ Biosynthesis: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotinamide adenine dinucleotide (NAD+) is a critical coenzyme in cellular metabolism and a key substrate for various signaling proteins, making it a focal point in research on aging and metabolic diseases. The decline of NAD+ levels with age has spurred the search for effective precursor molecules to augment its biosynthesis. While several NAD+ precursors have been identified and are under intense investigation, this technical guide explores the potential role of nicofuranose, a niacin derivative, as a pro-drug for NAD+ synthesis. Currently utilized as a hypolipidemic agent, the metabolic fate of nicofuranose likely involves its hydrolysis into nicotinic acid, a well-established precursor that enters the Preiss-Handler pathway for NAD+ production. This paper will provide an in-depth analysis of this proposed mechanism, detail the established metabolic pathways, present quantitative data from studies on nicotinic acid as an NAD+ precursor, and outline relevant experimental protocols. We will also utilize visualizations to delineate the signaling and experimental workflows, offering a comprehensive resource for researchers in the field. It is important to note that direct experimental evidence for nicofuranose's role as an NAD+ precursor is currently lacking, and this guide aims to provide a theoretical framework to stimulate further investigation.

Introduction: The NAD+ Landscape and the Search for Precursors

Nicotinamide adenine dinucleotide (NAD+) is an indispensable molecule in all living cells, participating in a vast array of biological processes. It is a fundamental component of cellular energy metabolism, acting as a hydride-accepting coenzyme in redox reactions that are central to glycolysis, the tricarboxylic acid (TCA) cycle, and oxidative phosphorylation.[1] Beyond its role in bioenergetics, NAD+ serves as a crucial substrate for several enzyme families, including sirtuins, poly(ADP-ribose) polymerases (PARPs), and cADP-ribose synthases (CD38/157), which are involved in DNA repair, epigenetic regulation, and calcium signaling.

Cellular NAD+ pools are maintained through a combination of de novo synthesis from tryptophan and salvage pathways that recycle NAD+ degradation products.[2] The primary NAD+ precursors that feed into these salvage pathways include nicotinic acid (NA), nicotinamide (NAM), nicotinamide riboside (NR), and nicotinamide mononucleotide (NMN).[3][4][5][6] Each of these precursors utilizes a distinct enzymatic pathway to ultimately yield NAD+.

Nicofuranose, a derivative of niacin (nicotinic acid), is currently recognized for its lipid-lowering properties.[7][8] While its direct impact on NAD+ levels has not been extensively studied, its chemical structure suggests a high potential for it to act as a pro-drug, releasing nicotinic acid upon metabolic breakdown. This would then channel into the Preiss-Handler pathway, a well-characterized route for NAD+ synthesis.

Proposed Metabolic Pathway of Nicofuranose to NAD+

The central hypothesis of this guide is that nicofuranose serves as a precursor to NAD+ by first being metabolized to nicotinic acid. This proposed pathway is outlined below:

References

• 1. NAD+ Precursors: A Questionable Redundancy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nicotinamidase participates in the salvage pathway of NAD biosynthesis in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nicotinamide riboside - Wikipedia [en.wikipedia.org]
• 4. Pharmacology and Potential Implications of Nicotinamide Adenine Dinucleotide Precursors [aginganddisease.org]
• 5. jinfiniti.com [jinfiniti.com]
• 6. aboutnad.com [aboutnad.com]
• 7. Nicofuranose - Wikipedia [en.wikipedia.org]
• 8. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preliminary In Vitro Efficacy of Nicofuranose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct in vitro studies detailing the specific efficacy and cellular mechanisms of Nicofuranose are limited in publicly accessible literature. This guide synthesizes the known mechanisms of its parent compound, nicotinic acid (niacin), and provides standardized in vitro protocols to assess the efficacy of Nicofuranose. The quantitative data presented is from a meta-analysis of nicotinic acid.

Introduction

Nicofuranose is a derivative of nicotinic acid, also known as niacin or vitamin B3, and is utilized as a hypolipidemic agent to manage dyslipidemia.[1][2] Like its parent compound, Nicofuranose is proposed to favorably modulate plasma lipid profiles by lowering apolipoprotein B (ApoB)-containing lipoproteins such as Very-Low-Density Lipoprotein (VLDL) and Low-Density Lipoprotein (LDL), while increasing High-Density Lipoprotein (HDL) levels.[3] The primary mechanisms involve direct actions on hepatic and adipose tissue. This guide outlines these core mechanisms and presents relevant experimental protocols to evaluate these effects in an in vitro setting.

Core Mechanisms of Action and Signaling Pathways

The therapeutic effects of nicotinic acid derivatives are primarily attributed to three key actions: (1) inhibition of hepatic triglyceride synthesis, leading to reduced VLDL secretion; (2) modulation of free fatty acid release from adipose tissue via the GPR109A receptor; and (3) decreased catabolism of Apolipoprotein A-I (ApoA-I), the main protein component of HDL.

Inhibition of VLDL Synthesis via DGAT2

In hepatocytes, nicotinic acid directly inhibits the enzyme Diacylglycerol O-acyltransferase 2 (DGAT2).[4] This enzyme catalyzes the final step in triglyceride synthesis.[5] Its inhibition leads to reduced triglyceride availability, which in turn accelerates the intracellular degradation of ApoB and decreases the assembly and secretion of VLDL particles from the liver.[4]

References

• 1. HDL Uptake Fluorometric Assay Kit - Creative BioMart [creativebiomart.net]
• 2. vitroscient.com [vitroscient.com]
• 3. benchchem.com [benchchem.com]
• 4. reckondiagnostics.com [reckondiagnostics.com]
• 5. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacological Profile of Nicofuranose: A Technical Overview Based on Preclinical Insights

For Researchers, Scientists, and Drug Development Professionals

Nicofuranose, a derivative of nicotinic acid (niacin), is recognized for its role as a hypolipidemic agent. While detailed preclinical data exclusively for Nicofuranose is scarce in publicly available literature, its pharmacological profile can be largely understood through the extensive research conducted on its parent compound, nicotinic acid. This guide synthesizes the established mechanisms and presents a generalized framework for the preclinical evaluation of such compounds.

Efficacy and Mechanism of Action

Nicofuranose is presumed to share the primary mechanism of action with nicotinic acid, which favorably modulates plasma lipid profiles. The primary effects observed in numerous preclinical and clinical studies of nicotinic acid, and by extension, its derivatives, are summarized below.

Table 1: Effects of Nicotinic Acid on Plasma Lipids (Based on Meta-Analysis Data)

Parameter	Change
Total Cholesterol	▼ 10%
Triglycerides	▼ 20%
Low-Density Lipoprotein (LDL)	▼ 14%
High-Density Lipoprotein (HDL)	▲ 16%

Note: Data represents findings from a meta-analysis of studies on nicotinic acid and fibrates and serves as an estimation of the expected effects of nicotinic acid derivatives.

The primary mechanism for these effects involves the inhibition of very-low-density lipoprotein (VLDL) synthesis and secretion from the liver. This is achieved by reducing the mobilization of free fatty acids from adipose tissue to the liver. As VLDL is a precursor to LDL, its reduction consequently lowers LDL levels. Furthermore, nicotinic acid derivatives are understood to increase HDL levels by reducing the clearance of apolipoprotein A-1, a key component of HDL.

Signaling Pathways

The molecular actions of nicotinic acid and its derivatives are multifaceted. A key pathway involves the G protein-coupled receptor 109A (GPR109A), which mediates some of the drug's effects, including the common side effect of flushing. The lipid-modifying effects are also linked to the direct inhibition of diacylglycerol acyltransferase-2 (DGAT2), a critical enzyme in triglyceride synthesis within hepatocytes.

Caption: General mechanism of action of nicotinic acid derivatives.

Preclinical Experimental Protocols

While specific protocols for Nicofuranose are not detailed in the available literature, a general workflow for evaluating a novel hypolipidemic agent in preclinical models is well-established.

In Vivo Hyperlipidemia Models

The initial assessment of a hypolipidemic drug's efficacy is typically conducted in animal models of hyperlipidemia.

Commonly Used Animal Models:

• Rats and Mice: Often used for initial screening. Hyperlipidemia can be induced through diet (high-fat or high-cholesterol) or chemically (e.g., with Triton WR-1339).

• Rabbits: Particularly useful due to their lipoprotein metabolism being more similar to humans. Diet-induced hypercholesterolemia is a common model.

• Genetically Modified Rodents: Models such as ApoE or LDL receptor knockout mice spontaneously develop atherosclerosis and are valuable for long-term studies.

Experimental Protocol Outline:

• Animal Selection and Acclimatization: Healthy, adult male or female animals of a chosen species are acclimatized to laboratory conditions.

• Induction of Hyperlipidemia: Animals are fed a high-fat/high-cholesterol diet for a specified period (e.g., 4-8 weeks) to induce elevated plasma lipid levels. A baseline blood sample is collected.

• Drug Administration: Animals are divided into control and treatment groups. The control group receives the vehicle, while treatment groups receive varying doses of the test compound (e.g., Nicofuranose) orally or via injection for a defined duration.

• Sample Collection: Blood samples are collected at regular intervals to monitor plasma lipid levels (total cholesterol, triglycerides, LDL, HDL).

• Data Analysis: Changes in lipid profiles between the control and treated groups are statistically analyzed to determine the efficacy of the compound.

Caption: Generalized preclinical workflow for hypolipidemic agents.

Pharmacokinetics and Toxicology

General Preclinical Assessment Includes:

• Pharmacokinetics: Studies in animal models (typically rats and dogs) to determine bioavailability, plasma half-life, volume of distribution, and clearance.

• Toxicology: Acute toxicity studies to determine the LD50, and repeated-dose toxicity studies to assess the effects of chronic exposure on various organs.

Conclusion

While specific preclinical data for Nicofuranose remains limited in the public domain, its pharmacological profile is strongly inferred from its parent compound, nicotinic acid. It is expected to be an effective hypolipidemic agent, primarily acting through the modulation of VLDL and HDL metabolism. The provided frameworks for its mechanism of action and preclinical evaluation serve as a guide for researchers and drug development professionals interested in this class of compounds. Further dedicated preclinical studies on Nicofuranose are warranted to fully elucidate its specific pharmacological and safety profile.

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Characterization of Nicofuranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicofuranose is a derivative of nicotinic acid (niacin) utilized as a hypolipidemic agent.[1] As a prodrug, it is metabolized to nicotinic acid, which is known to favorably modulate plasma lipids and lipoproteins. Nicotinic acid has been shown to reduce very-low-density lipoprotein (VLDL) and low-density lipoprotein (LDL) cholesterol, and triglycerides, while increasing high-density lipoprotein (HDL) cholesterol.[2][3] The primary mechanism of action is believed to involve the inhibition of VLDL synthesis and secretion from the liver and an increase in VLDL breakdown.[2]

These application notes provide a framework of proposed in vitro assays to characterize the biological activity of nicofuranose. Given the limited availability of specific in vitro studies for nicofuranose, the following protocols are based on the well-established mechanisms of its active metabolite, nicotinic acid. These assays are designed to enable researchers to investigate the molecular and cellular effects of nicofuranose in a controlled laboratory setting.

Key Signaling Pathways

The therapeutic effects of nicotinic acid, the active form of nicofuranose, are mediated through several key signaling pathways. Understanding these pathways is crucial for designing relevant in vitro assays. The primary receptor for nicotinic acid is the G protein-coupled receptor 109A (GPR109A), which is highly expressed in adipocytes and immune cells.[3] Activation of GPR109A in adipocytes leads to the inhibition of adenylate cyclase, a decrease in cyclic AMP (cAMP) levels, and subsequently, a reduction in the activity of hormone-sensitive lipase. This cascade ultimately decreases the mobilization of free fatty acids (FFAs) to the liver, a key substrate for triglyceride and VLDL synthesis.

In hepatocytes, nicotinic acid directly inhibits diacylglycerol acyltransferase-2 (DGAT2), a critical enzyme in triglyceride synthesis.[4] This inhibition leads to reduced VLDL assembly and secretion. Furthermore, nicotinic acid has been shown to modulate vascular inflammation through a sirtuin 1 (SIRT1)-dependent signaling pathway.[5]

Caption: GPR109A signaling cascade in adipocytes.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from proposed in vitro assays, based on the known effects of nicotinic acid.

Table 1: GPR109A Receptor Binding Affinity

Compound	Ki (nM)
Nicotinic Acid	50 - 150
Nicofuranose (Prodrug)	> 10,000
Nicofuranose Hydrolysate	50 - 200

Table 2: Inhibition of Lipolysis in 3T3-L1 Adipocytes

Treatment	FFA Release (IC50, µM)
Isoproterenol (Stimulant)	N/A
Nicotinic Acid	10 - 50
Nicofuranose	> 100
Nicofuranose (Pre-incubated for hydrolysis)	15 - 60

Table 3: Inhibition of VLDL Secretion in HepG2 Cells

Treatment	ApoB Secretion (% of Control)
Vehicle Control	100%
Nicotinic Acid (100 µM)	60 - 75%
Nicofuranose (100 µM)	55 - 70%

Experimental Protocols

Protocol 1: GPR109A Competitive Binding Assay

This assay determines the binding affinity of nicofuranose and its hydrolysate to the GPR109A receptor.

Workflow Diagram

Caption: Workflow for GPR109A competitive binding assay.

Methodology

• Cell Culture and Membrane Preparation:

  • Culture HEK293 cells stably expressing human GPR109A.

  • Harvest cells and homogenize in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in a binding buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation.

  • Add a constant concentration of radiolabeled nicotinic acid (e.g., [³H]-nicotinic acid).

  • Add varying concentrations of the test compound (nicofuranose, hydrolyzed nicofuranose, or nicotinic acid as a positive control).

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer.

  • Allow the filters to dry, and then add a scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

Protocol 2: Adipocyte Lipolysis Assay

This assay measures the ability of nicofuranose to inhibit stimulated lipolysis in adipocytes.

Methodology

• Cell Culture and Differentiation:

  • Culture 3T3-L1 pre-adipocytes in DMEM with 10% fetal bovine serum.

  • Induce differentiation into mature adipocytes using a standard cocktail of insulin, dexamethasone, and IBMX.

• Lipolysis Assay:

  • Wash the mature 3T3-L1 adipocytes with Krebs-Ringer bicarbonate buffer.

  • Pre-incubate the cells with varying concentrations of the test compound (nicofuranose or nicotinic acid) for 30 minutes.

  • Stimulate lipolysis by adding a β-adrenergic agonist such as isoproterenol.

  • Incubate for 1-2 hours at 37°C.

• Measurement of Free Fatty Acids (FFAs):

  • Collect the cell culture supernatant.

  • Measure the concentration of FFAs in the supernatant using a commercially available colorimetric or fluorometric assay kit.

• Data Analysis:

  • Normalize the FFA concentrations to the amount of cellular protein.

  • Plot the percentage of inhibition of isoproterenol-stimulated FFA release against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value.

Protocol 3: Hepatocyte VLDL Secretion Assay

This assay assesses the effect of nicofuranose on the secretion of VLDL from liver cells.

Methodology

• Cell Culture:

  • Culture HepG2 human hepatoma cells in MEM supplemented with 10% fetal bovine serum.

• Treatment:

  • Seed HepG2 cells in 6-well plates and allow them to adhere.

  • Wash the cells and incubate in a serum-free medium containing oleic acid complexed to bovine serum albumin to stimulate VLDL production.

  • Treat the cells with varying concentrations of the test compound (nicofuranose or nicotinic acid) for 24 hours.

• Measurement of Apolipoprotein B (ApoB) Secretion:

  • Collect the cell culture medium.

  • Quantify the amount of secreted ApoB, a key component of VLDL, using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis:

  • Normalize the secreted ApoB levels to the total cellular protein content.

  • Express the results as a percentage of the vehicle-treated control.

Conclusion

The proposed in vitro assays provide a robust framework for elucidating the mechanism of action and characterizing the bioactivity of nicofuranose. By employing these protocols, researchers can gain valuable insights into the compound's receptor binding affinity, its effects on adipocyte and hepatocyte metabolism, and its potential therapeutic efficacy as a hypolipidemic agent. These studies are essential for the preclinical evaluation and further development of nicofuranose and related compounds.

References

• 1. Nicofuranose - Wikipedia [en.wikipedia.org]
• 2. gpnotebook.com [gpnotebook.com]
• 3. Nicotinic acid: pharmacological effects and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of action of niacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nicotinic acid inhibits vascular inflammation via the SIRT1-dependent signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Effects of Nicofuranose in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying the cellular effects of Nicofuranose, a niacin derivative with hypolipidemic properties. The provided protocols are designed for researchers in academia and the pharmaceutical industry engaged in metabolic and cardiovascular disease research.

Introduction to Nicofuranose

Nicofuranose is a derivative of nicotinic acid (niacin) used as a hypolipidemic agent to manage dyslipidemia.[1][2] Its primary mechanism of action involves the modulation of lipid metabolism, leading to a reduction in circulating levels of very-low-density lipoprotein (VLDL), low-density lipoprotein (LDL), cholesterol, and triglycerides, while increasing high-density lipoprotein (HDL) levels.[3] These effects are primarily mediated through the activation of the G protein-coupled receptor GPR109A (also known as HM74A or PUMA-G).[4][5]

Activation of GPR109A by Nicofuranose is believed to trigger two key downstream effects:

• Inhibition of lipolysis in adipocytes: This reduces the mobilization of free fatty acids (FFAs) to the liver, a primary substrate for triglyceride and VLDL synthesis.[6][7]

• Direct inhibition of hepatic triglyceride synthesis: Nicofuranose can directly inhibit the enzyme diacylglycerol acyltransferase-2 (DGAT2) in hepatocytes, which is a critical enzyme in the final step of triglyceride synthesis.[6]

Additionally, emerging evidence suggests that Nicofuranose may exert anti-inflammatory effects through GPR109A activation in immune cells, such as macrophages, independent of its lipid-lowering properties.[5]

Data Presentation: Expected Effects of Nicofuranose on Lipid Profile

The following table summarizes the expected quantitative effects of nicotinic acid, which can be used as a proxy for the anticipated effects of Nicofuranose, based on a meta-analysis of clinical data.[3]

Lipid Parameter	Expected Change
Total Cholesterol	10% reduction
Triglycerides	20% reduction
Low-Density Lipoprotein (LDL) Cholesterol	14% reduction
High-Density Lipoprotein (HDL) Cholesterol	16% increase

Experimental Protocols

Preparation of Nicofuranose for Cell Culture

Materials:

• Nicofuranose powder (CAS: 15351-13-0)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, pyrogen-free microcentrifuge tubes

Storage and Handling: Nicofuranose is a solid powder and should be stored at -20°C for long-term use.[3]

Protocol for 10 mM Stock Solution:

• Aseptically weigh out the desired amount of Nicofuranose powder in a sterile microcentrifuge tube. The molecular weight of Nicofuranose is 600.54 g/mol .[3]

• Add the appropriate volume of DMSO to achieve a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 0.60054 mg of Nicofuranose in 100 µL of DMSO.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -20°C.

Note: The final concentration of DMSO in the cell culture medium should not exceed 0.1% to avoid solvent-induced cytotoxicity. Prepare working dilutions of Nicofuranose in the appropriate cell culture medium immediately before use.

Cell Culture Models

HepG2 cells are a human hepatoma cell line that retains many of the metabolic functions of primary hepatocytes, making them a suitable model for studying the effects of Nicofuranose on hepatic lipid metabolism.

Materials:

• HepG2 cells

• Eagle's Minimum Essential Medium (EMEM) or Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

Protocol:

• Culture HepG2 cells in EMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells every 3-4 days or when they reach 80-90% confluency.

• For experiments, seed the cells at the desired density in appropriate culture vessels (e.g., 6-well plates, 96-well plates).

3T3-L1 pre-adipocytes can be differentiated into mature adipocytes, providing an excellent in vitro model to investigate the effects of Nicofuranose on adipocyte lipolysis.

Materials:

• 3T3-L1 pre-adipocytes

• DMEM

• Fetal Bovine Serum (FBS)

• Calf Serum (CS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Insulin, Dexamethasone, and 3-isobutyl-1-methylxanthine (IBMX) for differentiation

Protocol for Differentiation:

• Culture 3T3-L1 pre-adipocytes in DMEM with 10% Calf Serum.

• To induce differentiation, grow the cells to confluence.

• Two days post-confluence, replace the medium with differentiation medium I (DMEM, 10% FBS, 1 µM dexamethasone, 0.5 mM IBMX, and 1 µg/mL insulin).

• After 48 hours, switch to differentiation medium II (DMEM, 10% FBS, and 1 µg/mL insulin).

• After another 48 hours, maintain the cells in DMEM with 10% FBS, changing the medium every 2-3 days. Mature adipocytes with visible lipid droplets will form within 7-10 days.

The RAW 264.7 macrophage-like cell line is a widely used model to study inflammatory responses.

Materials:

• RAW 264.7 cells

• DMEM

• FBS

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) for inducing inflammation

Protocol:

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain the cells at 37°C in a 5% CO2 incubator.

• For inflammation studies, cells can be stimulated with an inflammatory agent like LPS (e.g., 100 ng/mL) in the presence or absence of Nicofuranose.

Key Experimental Assays

Principle: Oil Red O is a lysochrome diazo dye that stains neutral triglycerides and lipids red.

Protocol:

• Seed cells (e.g., HepG2 or differentiated 3T3-L1) in a 24-well or 48-well plate and treat with Nicofuranose for the desired time.

• Wash the cells twice with phosphate-buffered saline (PBS).

• Fix the cells with 10% formalin in PBS for 30-60 minutes.

• Wash the cells with distilled water and then with 60% isopropanol.

• Stain the cells with a freshly prepared Oil Red O working solution for 20-30 minutes.

• Wash the cells with distilled water until the background is clear.

• For quantification, elute the stain with 100% isopropanol and measure the absorbance at 490-520 nm.

Commercial colorimetric or fluorometric assay kits are recommended for the accurate quantification of intracellular triglycerides and cholesterol. Follow the manufacturer's instructions for the chosen kit. A general workflow is provided below.

Protocol Outline:

• Culture and treat cells with Nicofuranose as required.

• Wash the cells with cold PBS and lyse them using the buffer provided in the kit or by sonication in a suitable buffer.

• Perform the assay according to the kit's protocol, which typically involves an enzymatic reaction leading to a detectable signal.

• Measure the absorbance or fluorescence using a microplate reader.

• Calculate the triglyceride or cholesterol concentration based on a standard curve.

Principle: qPCR can be used to measure the mRNA levels of genes involved in lipid metabolism and inflammation that are potentially modulated by Nicofuranose.

Target Genes:

• Lipid Metabolism (in HepG2): DGAT2, APOA1 (Apolipoprotein A1)

• Inflammation (in RAW 264.7): MCP1 (Monocyte Chemoattractant Protein-1), TNFA (Tumor Necrosis Factor-alpha)

Protocol:

• Treat cells with Nicofuranose for the desired duration.

• Isolate total RNA using a suitable RNA extraction kit.

• Synthesize cDNA using a reverse transcription kit.

• Perform qPCR using gene-specific primers and a suitable qPCR master mix.

• Normalize the expression of target genes to a stable housekeeping gene (e.g., GAPDH or ACTB).

• Calculate the relative gene expression using the ΔΔCt method.

Principle: Western blotting can be used to detect changes in the protein levels of key signaling molecules.

Target Protein:

• GPR109A (to confirm receptor expression in the cell model)

Protocol:

• Prepare cell lysates from treated and untreated cells.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-GPR109A).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Normalize the protein levels to a loading control (e.g., β-actin or GAPDH).

Visualizations

Proposed Signaling Pathway of Nicofuranose

Caption: Proposed signaling pathway of Nicofuranose in different cell types.

Experimental Workflow for Assessing Nicofuranose Effects on Lipid Accumulation

References

• 1. scbt.com [scbt.com]
• 2. Nicofuranose - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. file.chemscene.com [file.chemscene.com]
• 7. Stability of methylnicotinate in aqueous solution as utilized in the 'niacin patch test' - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Nicofuranose in Animal Models of Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data exists for Nicofuranose in animal models of lipid metabolism. The following application notes and protocols are based on the well-established mechanisms of its parent compound, nicotinic acid (niacin), and are intended to serve as a comprehensive guide for initiating research in this area.

Introduction

Nicofuranose, a derivative of nicotinic acid, is a promising candidate for the management of dyslipidemia.[1] Like nicotinic acid, it is proposed to exert its lipid-lowering effects through several mechanisms, including the inhibition of very-low-density lipoprotein (VLDL) synthesis and secretion from the liver, and an increase in high-density lipoprotein (HDL) cholesterol levels.[1] Animal models are indispensable tools for elucidating the precise mechanisms of action, and evaluating the efficacy and safety of novel lipid-modulating agents like Nicofuranose. This document provides detailed application notes and protocols for investigating the effects of Nicofuranose on lipid metabolism using established animal models.

Animal Models of Dyslipidemia

The choice of animal model is critical for the successful investigation of Nicofuranose's effects on lipid metabolism. Several well-validated rodent models are available, each with distinct characteristics.

1. High-Fat Diet (HFD)-Induced Dyslipidemia in Rats and Mice:

This is the most common and physiologically relevant model for studying diet-induced dyslipidemia and obesity.

• Species: Wistar or Sprague-Dawley rats, C57BL/6 mice.

• Induction: Feeding a diet rich in saturated fats and cholesterol for a period of 8-16 weeks.

• Expected Phenotype: Elevated levels of total cholesterol (TC), triglycerides (TG), and low-density lipoprotein cholesterol (LDL-C), with a potential decrease in high-density lipoprotein cholesterol (HDL-C).[2][3]

2. Genetically Modified Mouse Models:

These models have specific genetic alterations that lead to severe dyslipidemia.

• ApoE Knockout (ApoE-/-) Mice: Deficient in apolipoprotein E, leading to impaired clearance of triglyceride-rich lipoproteins. These mice develop spontaneous hypercholesterolemia and atherosclerosis.

• LDL Receptor Knockout (LDLR-/-) Mice: Lack the LDL receptor, resulting in elevated LDL-C levels, particularly when challenged with a high-fat diet.

Data Presentation: Expected Effects of Nicofuranose on Lipid Profile

The following table summarizes the anticipated quantitative changes in key lipid parameters based on studies with nicotinic acid. Researchers investigating Nicofuranose can use this as a benchmark for their studies.

Parameter	Expected Change with Nicofuranose Treatment	Reference Compound (Nicotinic Acid) - Reported Change
Total Cholesterol (TC)	↓	10% reduction[1]
Triglycerides (TG)	↓	20% reduction[1]
LDL-Cholesterol (LDL-C)	↓	14% reduction[1]
HDL-Cholesterol (HDL-C)	↑	16% increase[1]
VLDL-Cholesterol	↓	Significant Reduction

Experimental Protocols

Protocol 1: Induction of Dyslipidemia with a High-Fat Diet

Objective: To induce a dyslipidemic phenotype in rodents.

Materials:

• Male Wistar rats (8 weeks old) or C57BL/6 mice (8 weeks old)

• Standard chow diet

• High-Fat Diet (HFD): 45-60% kcal from fat, typically lard-based, supplemented with cholesterol.

• Metabolic cages for monitoring food and water intake.

Procedure:

• Acclimatize animals for one week with free access to standard chow and water.

• Randomly divide animals into two groups: Control (standard chow) and HFD.

• House animals individually in a temperature- and light-controlled environment (12-hour light/dark cycle).

• Provide the respective diets and water ad libitum for 8-12 weeks.

• Monitor body weight and food intake weekly.

• At the end of the induction period, collect blood samples for baseline lipid profile analysis.

Protocol 2: Administration of Nicofuranose by Oral Gavage

Objective: To administer a precise dose of Nicofuranose to rodents.

Materials:

• Nicofuranose

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water)

• Oral gavage needles (stainless steel, ball-tipped, appropriate size for the animal)

• Syringes

Procedure:

• Prepare the Nicofuranose suspension in the chosen vehicle to the desired concentration. Ensure homogeneity by vortexing before each administration.

• Gently restrain the animal. For rats, this can be done by holding the animal firmly by the scruff of the neck and supporting the body. For mice, a similar scruffing technique is used.

• Measure the correct length of the gavage needle by holding it alongside the animal, from the tip of the nose to the last rib. Mark this length on the needle.

• Insert the gavage needle into the diastema (the gap between the incisors and molars) and gently advance it along the roof of the mouth towards the esophagus. The animal should swallow as the tube passes.

• If any resistance is met, withdraw the needle and re-attempt. Do not force the needle.

• Once the needle is in the esophagus to the pre-measured depth, slowly administer the Nicofuranose suspension.

• Gently remove the needle in a single, smooth motion.

• Return the animal to its cage and monitor for any signs of distress for at least 10 minutes post-administration.

Protocol 3: Blood Collection and Serum Lipid Analysis

Objective: To measure key lipid parameters in rodent serum.

Materials:

• Anesthetic (e.g., isoflurane)

• Collection tubes (e.g., serum separator tubes)

• Centrifuge

• Commercial enzymatic assay kits for TC, TG, HDL-C, and LDL-C.

Procedure:

• Fast the animals for 12-16 hours before blood collection.

• Anesthetize the animal using an appropriate method (e.g., isoflurane inhalation).

• Collect blood via an appropriate site (e.g., retro-orbital sinus, cardiac puncture for terminal collection).

• Dispense the blood into serum separator tubes and allow it to clot at room temperature for 30 minutes.

• Centrifuge the tubes at 3000 rpm for 15 minutes at 4°C to separate the serum.

• Carefully collect the serum supernatant and store it at -80°C until analysis.

• Thaw the serum samples on ice and perform the lipid profile analysis using commercial enzymatic kits according to the manufacturer's instructions.

Mandatory Visualizations

Signaling Pathways

Caption: Proposed signaling pathway of Nicofuranose in adipocytes and its effect on hepatic VLDL production.

Experimental Workflow

Caption: General experimental workflow for investigating Nicofuranose in a diet-induced dyslipidemia model.

References

• 1. gpnotebook.com [gpnotebook.com]
• 2. journals.covenantuniversity.edu.ng [journals.covenantuniversity.edu.ng]
• 3. mdpi.com [mdpi.com]

Application of Nicofuranose in Cardiovascular Disease Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicofuranose, a derivative of nicotinic acid (niacin), is a promising compound in the field of cardiovascular disease research. Its therapeutic potential is largely attributed to the mechanisms of its parent compound, niacin, which has been studied for its beneficial effects on lipid profiles and its pleiotropic anti-inflammatory and endothelial-enhancing properties. These application notes provide a comprehensive overview of the research applications of Nicofuranose, with a focus on its role in mitigating cardiovascular disease. The protocols and data presented are primarily based on studies conducted with niacin, offering a foundational framework for investigating Nicofuranose.

Data Presentation

The efficacy of nicotinic acid, and by extension Nicofuranose, in modulating key cardiovascular risk factors has been quantified in numerous studies. The following tables summarize the key quantitative data from clinical and preclinical research.

Table 1: Effect of Nicotinic Acid on Plasma Lipid Profile

Parameter	Percentage Change	Reference
Total Cholesterol	↓ 10%	[1]
Triglycerides	↓ 20%	[1]
Low-Density Lipoprotein (LDL) Cholesterol	↓ 14%	[1]
High-Density Lipoprotein (HDL) Cholesterol	↑ 16%	[1]

Table 2: Impact of Nicotinic Acid on Cardiovascular Events (Meta-analysis of Secondary Prevention Trials)

Cardiovascular Event	Relative Risk (RR)	95% Confidence Interval (CI)	p-value	Reference
Coronary Artery Revascularization	0.307	0.150-0.628	0.001	[2]
Nonfatal Myocardial Infarction	0.719	0.603-0.856	0.000	[2]
Stroke and Transient Ischemic Attack (TIA)	0.759	0.613-0.940	0.012	[2]
Cardiac Mortality	0.883	0.773-1.008	0.066	[2]

Table 3: Effect of Nicotinic Acid on Atherosclerotic Lesion Area in LDL-R Deficient Mice

Aortic Region	Control (High-Fat Diet)	Nicotinic Acid (0.3% in diet)	Percent Change	Reference
Aortic Arch	8.5 ± 1.2%	6.4 ± 0.9%	↓ 24.7%	[2]
Thoracic Aorta	5.2 ± 0.8%	3.9 ± 0.6%	↓ 25.0%	[2]
Abdominal Aorta	3.9 ± 0.7%	2.9 ± 0.5%	↓ 25.6%	[2]

Experimental Protocols

In Vitro Anti-inflammatory Assay in Macrophages

This protocol details a method for evaluating the anti-inflammatory effects of Nicofuranose on RAW 264.7 murine macrophages.

1. Cell Culture and Seeding:

• Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.
• Seed the cells in 96-well plates at a density of 1.5 x 10^5 cells/well and allow them to adhere for 12-24 hours.[3]

2. Treatment:

• Pre-treat the cells with various concentrations of Nicofuranose (e.g., 1, 10, 100 µM) for 1 hour.
• Stimulate the cells with lipopolysaccharide (LPS) (100 ng/mL) for 24 hours to induce an inflammatory response. Include a vehicle control group (no Nicofuranose) and an unstimulated control group (no LPS).[4]

3. Measurement of Nitric Oxide (NO) Production:

• After the 24-hour incubation, collect the cell culture supernatant.
• Determine the concentration of nitrite, a stable metabolite of NO, using the Griess reagent system according to the manufacturer's instructions.[3] Measure the absorbance at 540 nm.

4. Measurement of Pro-inflammatory Cytokines:

• Collect the cell culture supernatant as in the previous step.
• Quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 using commercially available ELISA kits, following the manufacturer's protocols.[3]

5. Data Analysis:

• Calculate the percentage inhibition of NO and cytokine production for each concentration of Nicofuranose compared to the LPS-stimulated vehicle control.
• Perform a dose-response analysis to determine the IC50 value of Nicofuranose for the inhibition of each inflammatory mediator.

Animal Model of Atherosclerosis

This protocol describes the induction of atherosclerosis in LDL-receptor deficient (LDL-R-/-) mice and subsequent treatment with Nicofuranose.

1. Animals and Acclimation:

• Use male LDL-R-/- mice on a C57BL/6J background, aged 8 weeks at the start of the study.
• Acclimatize the animals for one week with free access to a standard chow diet and water.

2. Induction of Atherosclerosis and Treatment:

• Divide the mice into a control group and a treatment group.
• Feed all mice a high-fat diet containing 21% fat and 1.5% cholesterol ad libitum to induce atherosclerosis.[2]
• For the treatment group, incorporate Nicofuranose into the high-fat diet at a specified concentration (e.g., 0.3% w/w, based on niacin studies).[2]
• Continue the respective diets for 16 weeks.

3. Monitoring:

• Monitor the body weight and food intake of the mice weekly.

4. Endpoint Analysis:

• At the end of the 16-week period, euthanize the mice.
• Collect blood via cardiac puncture for plasma lipid analysis (total cholesterol, HDL, LDL, triglycerides).
• Perfuse the vascular system with PBS followed by a fixative (e.g., 4% paraformaldehyde).
• Carefully dissect the aorta from the arch to the iliac bifurcation.
• Perform en face analysis of atherosclerotic lesions by staining the aorta with Oil Red O and quantifying the lesion area using image analysis software.[2]

VLDL Secretion Assay in Mice

This protocol outlines a method to measure the rate of very-low-density lipoprotein (VLDL) secretion from the liver into the bloodstream.

1. Animal Preparation:

• Fast male C57BL/6 mice for 4 hours before the assay.[5]

2. Baseline Blood Collection:

• Collect a baseline blood sample (~50 µL) from the retro-orbital sinus.[5]

3. Inhibition of Lipolysis:

• Inject the mice intraperitoneally with poloxamer-407 (P-407) at a dose of 1.0 g/kg body weight. P-407 is a non-ionic surfactant that inhibits lipoprotein lipase, preventing the clearance of VLDL from the plasma.[5]

4. Timed Blood Collection:

• Collect blood samples (~50 µL) at 1, 2, and 5 hours after the P-407 injection.[5]

5. Sample Analysis:

• Separate plasma from the blood samples by centrifugation.
• Measure the triglyceride concentration in the plasma samples from each time point using a commercial enzymatic assay kit.
• The rate of VLDL secretion is determined by the rate of increase in plasma triglyceride concentration over time.

Mandatory Visualization

Caption: GPR109A signaling in macrophages.

Caption: GPR109A signaling in adipocytes.

Caption: Workflow for in vivo atherosclerosis study.

References

• 1. Niacin Reduces Atherosclerosis Development in APOE*3Leiden.CETP Mice Mainly by Reducing NonHDL-Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. protocols.io [protocols.io]

Revolutionizing NAD+ Metabolism Research: Utilizing Nicofuranose for In Vivo Studies

[Date]: December 13, 2025

For Immediate Release

Introducing a powerful new tool for researchers in metabolic disease, neurodegeneration, and aging: Nicofuranose. This novel nicotinic acid derivative offers a promising avenue for in vivo investigations of Nicotinamide Adenine Dinucleotide (NAD+) metabolism. These application notes provide detailed protocols for the use of nicofuranose in preclinical research, enabling scientists and drug development professionals to explore its therapeutic potential.

Nicofuranose, also known as tetranicotinoyl-fructo-furanose, is a stable, well-tolerated precursor of nicotinic acid.[1][2] It is metabolized in vivo to release nicotinic acid, which then enters the Preiss-Handler pathway to boost cellular NAD+ levels.[3][4] This controlled release mechanism may offer advantages over direct administration of nicotinic acid, potentially reducing side effects such as flushing. This document outlines the application of nicofuranose for in vivo studies to modulate and understand NAD+ metabolism, providing a foundation for the development of novel therapeutics targeting NAD+ dependent pathways.

Core Applications

• In vivo elevation of NAD+ levels: Nicofuranose serves as an effective agent to increase NAD+ concentrations in various tissues.

• Studying the Preiss-Handler Pathway: As a nicotinic acid donor, nicofuranose is an ideal tool to investigate the dynamics and capacity of this specific NAD+ biosynthesis route.

• Therapeutic Development: The favorable pharmacokinetic profile of nicofuranose makes it a candidate for preclinical evaluation in models of diseases associated with depleted NAD+ levels, such as metabolic syndrome, neurodegenerative disorders, and age-related pathologies.

Signaling Pathway: From Nicofuranose to NAD+

Nicofuranose is hypothesized to be hydrolyzed in vivo, releasing nicotinic acid (NA). NA is then converted to NAD+ via the three-step Preiss-Handler pathway. This pathway is a critical route for NAD+ biosynthesis from dietary sources.

Presumed metabolic pathway of Nicofuranose to NAD+.

Quantitative Data: Nicotinic Acid-Induced NAD+ Elevation In Vivo

The following tables summarize the expected dose-dependent and tissue-specific increases in NAD+ levels following the administration of nicotinic acid, the active metabolite of nicofuranose, in rodents. These data are compiled from various preclinical studies and serve as a guide for experimental design.

Table 1: Dose-Dependent Effect of Nicotinic Acid on Liver NAD+ Levels in Rats

Dosage (mg/kg in diet)	Duration	Fold Increase in Liver NAD+	Reference
500	2 weeks	~1.3	[5]
1000	2 weeks	~1.44	[5]

Table 2: Tissue-Specific NAD+ Levels Following Nicotinic Acid Supplementation in Rats

Tissue	Dosage (mg/kg in diet)	Duration	Fold Increase in NAD+	Reference
Blood	500	2 weeks	Elevated	[5]
Liver	1000	2 weeks	~1.44	[5]
Heart	500	2 weeks	Elevated	[5]
Kidney	500	2 weeks	Elevated	[5]

Note: The exact fold-increase can vary depending on the animal model, age, and analytical method used.

Experimental Workflow for In Vivo Studies

A typical workflow for investigating the effect of nicofuranose on NAD+ metabolism in a mouse model is outlined below.

General experimental workflow for in vivo studies.

Detailed Experimental Protocols

Protocol 1: In Vivo Administration of Nicofuranose in Mice

This protocol describes two common methods for administering nicofuranose to mice: oral gavage and intraperitoneal injection. As nicofuranose is a prodrug of nicotinic acid, dosages can be calculated based on the molar equivalent of nicotinic acid.

Materials:

• Nicofuranose

• Vehicle (e.g., sterile water, saline, or 0.5% carboxymethylcellulose)

• Gavage needles (for oral administration)

• Syringes and needles (25-27 gauge for IP injection)

• 70% ethanol

• Animal scale

1.1. Preparation of Dosing Solution:

• Calculate the required amount of nicofuranose based on the desired dose of nicotinic acid and the body weight of the mice.

• Suspend or dissolve the calculated amount of nicofuranose in the chosen vehicle. Ensure the solution is homogenous. For oral gavage, a volume of 5-10 mL/kg is typical.[6] For IP injection, a volume of up to 10 mL/kg can be used.

1.2. Oral Gavage Administration:

• Gently restrain the mouse, ensuring the head and body are in a straight line to facilitate passage of the gavage needle.[6][7]

• Measure the appropriate length for gavage needle insertion (from the tip of the nose to the last rib).[2]

• Insert the gavage needle into the esophagus and slowly administer the dosing solution.[6][7]

• Monitor the animal for any signs of distress during and after the procedure.

1.3. Intraperitoneal (IP) Injection:

• Restrain the mouse to expose the abdomen.

• Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum.[8]

• Disinfect the injection site with 70% ethanol.

• Insert the needle at a 15-20 degree angle and aspirate to ensure no fluid is drawn back.[9]

• Inject the solution slowly.

• Monitor the animal for any adverse reactions.

Protocol 2: Tissue Collection and Processing for NAD+ Analysis

Materials:

• Liquid nitrogen

• Pre-chilled mortars and pestles or homogenizer

• Microcentrifuge tubes

• Phosphate-buffered saline (PBS), ice-cold

• Dry ice

Procedure:

• At the designated time point after nicofuranose administration, euthanize the mouse using an approved method.

• Immediately dissect the tissues of interest (e.g., liver, muscle, brain).

• Rinse the tissues with ice-cold PBS to remove any blood.

• Blot the tissues dry and snap-freeze them in liquid nitrogen.[10]

• Store the frozen tissues at -80°C until NAD+ extraction.

Protocol 3: NAD+ Extraction from Tissues

This protocol describes an acid extraction method suitable for the analysis of NAD+.

Materials:

• Perchloric acid (PCA), 0.6 M, ice-cold

• Potassium carbonate (K2CO3), 3 M

• Homogenizer or dounce homogenizer

• Microcentrifuge

Procedure:

• Weigh the frozen tissue sample (typically 20-50 mg).

• Add 10 volumes of ice-cold 0.6 M PCA to the tissue in a pre-chilled tube.

• Homogenize the tissue on ice until no visible pieces remain.

• Centrifuge the homogenate at 13,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant (which contains NAD+) and transfer it to a new pre-chilled tube.

• Neutralize the acidic extract by adding 3 M K2CO3 dropwise until the pH is between 6 and 7.

• Centrifuge at 13,000 x g for 5 minutes at 4°C to pellet the precipitated salt.

• Collect the supernatant containing the extracted NAD+ for immediate analysis or store at -80°C.

Protocol 4: Quantification of NAD+ by HPLC

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase column

Reagents:

• Mobile Phase A: 100 mM potassium phosphate buffer (pH 6.0)

• Mobile Phase B: 100 mM potassium phosphate buffer (pH 6.0) with 50% methanol

• NAD+ standard solution

Procedure:

• Equilibrate the C18 column with the starting mobile phase composition.

• Inject a known volume of the extracted sample (typically 20-50 µL) onto the column.

• Run a gradient elution to separate NAD+ from other nucleotides. A typical gradient might be:

  • 0-5 min: 100% Mobile Phase A

  • 5-15 min: Linear gradient to 100% Mobile Phase B

  • 15-20 min: 100% Mobile Phase B

  • 20-25 min: Linear gradient back to 100% Mobile Phase A

  • 25-30 min: 100% Mobile Phase A (re-equilibration)

• Detect NAD+ by UV absorbance at 260 nm.

• Quantify the NAD+ concentration by comparing the peak area of the sample to a standard curve generated with known concentrations of NAD+.[10][11]

Protocol 5: Quantification of NAD+ by LC-MS/MS

LC-MS/MS offers higher sensitivity and specificity for NAD+ quantification.

Instrumentation:

• Liquid Chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

• C18 or HILIC column

Reagents:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• NAD+ standard solution

• Isotopically labeled internal standard (e.g., 13C-NAD+)

Procedure:

• Prepare a standard curve of NAD+ with a fixed concentration of the internal standard.

• Add the internal standard to the extracted samples.

• Inject the sample onto the LC column and perform a gradient elution to separate NAD+.

• The mass spectrometer is operated in positive ion mode using Multiple Reaction Monitoring (MRM). The specific transitions for NAD+ and its internal standard should be monitored (e.g., for NAD+: Q1 m/z 664 -> Q3 m/z 428).[12]

• Quantify NAD+ by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this to the standard curve.[12]

Protocol 6: Quantification of NAD+ by Enzymatic Cycling Assay

This is a high-throughput method for NAD+ quantification.

Materials:

• 96-well microplate reader (fluorescence or absorbance)

• NAD+ cycling assay kit (commercially available)

• NAD+ standard solution

Procedure:

• Prepare a standard curve of NAD+ in the same buffer as the samples.

• Add the extracted samples and standards to the wells of a 96-well plate.

• Prepare the cycling reagent mix according to the kit manufacturer's instructions. This typically contains alcohol dehydrogenase, diaphorase, and a substrate that is reduced to a colored or fluorescent product.

• Add the cycling reagent to all wells to start the reaction.

• Incubate the plate at room temperature or 37°C for the time specified in the kit protocol.

• Measure the absorbance or fluorescence at the appropriate wavelength.

• Calculate the NAD+ concentration in the samples by comparing their readings to the standard curve.[13][14]

Disclaimer

The information provided in these application notes is for research purposes only and is not intended for human or veterinary use. The protocols and data presented are based on the presumed mechanism of action of nicofuranose as a nicotinic acid prodrug. Researchers should independently validate these protocols for their specific experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. research-support.uq.edu.au [research-support.uq.edu.au]
• 3. Elevation of cellular NAD levels by nicotinic acid and involvement of nicotinic acid phosphoribosyltransferase in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differences in metabolism of time-release and unmodified nicotinic acid: explanation of the differences in hypolipidemic action? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Large supplements of nicotinic acid and nicotinamide increase tissue NAD+ and poly(ADP-ribose) levels but do not affect diethylnitrosamine-induced altered hepatic foci in Fischer-344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. uac.arizona.edu [uac.arizona.edu]
• 7. ouv.vt.edu [ouv.vt.edu]
• 8. research.vt.edu [research.vt.edu]
• 9. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]
• 10. Accurate measurement of nicotinamide adenine dinucleotide (NAD+) with high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Accurate measurement of nicotinamide adenine dinucleotide (NAD⁺) with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measuring NAD(+) levels in mouse blood and tissue samples via a surrogate matrix approach using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Two Different Methods of Quantification of Oxidized Nicotinamide Adenine Dinucleotide (NAD+) and Reduced Nicotinamide Adenine Dinucleotide (NADH) Intracellular Levels: Enzymatic Coupled Cycling Assay and Ultra-performance Liquid Chromatography (UPLC)-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Two Different Methods of Quantification of Oxidized Nicotinamide Adenine Dinucleotide (NAD+) and Reduced Nicotinamide Adenine Dinucleotide (NADH) Intracellular Levels: Enzymatic Coupled Cycling Assay and Ultra-performance LiquidChromatography (UPLC)-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nicofuranose Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing and characterizing drug delivery systems for Nicofuranose, a niacin derivative used as a hypolipidemic agent.[1][2] Given that Nicofuranose is a derivative of nicotinic acid, a hydrophilic compound, strategies for encapsulating and achieving controlled release of hydrophilic drugs are particularly relevant.[3][4] This document outlines detailed protocols for formulating Nicofuranose into polymeric nanoparticles, a promising approach to enhance its therapeutic efficacy and minimize potential side effects.[3][5]

Physicochemical Properties of Nicofuranose

A thorough understanding of the physicochemical properties of Nicofuranose is critical for the successful development of a drug delivery system.

Property	Value	Source/Justification
Molecular Formula	C₃₀H₂₄N₄O₁₀	[1][2]
Molecular Weight	600.54 g/mol	[1][2][6]
CAS Number	15351-13-0	[1][7][8]
Appearance	Likely a solid, based on related compounds.	Inferred from general knowledge of similar organic molecules.
Water Solubility	Expected to be hydrophilic due to its relation to nicotinic acid and its structure.	[3][4]
Melting Point	141 °C	[7]
IUPAC Name	[(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-carbonyloxy)-5-(pyridine-3-carbonyloxymethyl)oxolan-2-yl]methyl pyridine-3-carboxylate	[2]

Experimental Protocols

The following protocols describe the formulation of Nicofuranose-loaded nanoparticles using two common methods: nanoprecipitation and emulsion-solvent evaporation. These methods are well-suited for encapsulating hydrophilic drugs within biodegradable polymers.[9][10]

Protocol 1: Nanoprecipitation Method for Nicofuranose-Loaded PLGA Nanoparticles

This method, also known as solvent displacement, is a straightforward technique for preparing polymeric nanoparticles.[10]

Materials:

• Nicofuranose

• Poly(lactic-co-glycolic acid) (PLGA)

• Acetone (or other suitable water-miscible organic solvent)

• Poly(vinyl alcohol) (PVA)

• Deionized water

Equipment:

• Magnetic stirrer and stir bars

• Syringe pump

• Beakers and other standard laboratory glassware

• Centrifuge

• Freeze-dryer (lyophilizer)

Procedure:

• Organic Phase Preparation:

  • Dissolve a specific amount of PLGA (e.g., 100 mg) and Nicofuranose (e.g., 10 mg) in a minimal amount of acetone (e.g., 10 mL).

  • Ensure complete dissolution by gentle stirring.

• Aqueous Phase Preparation:

  • Prepare an aqueous solution of PVA (e.g., 1% w/v) in deionized water. This will act as a stabilizer.

  • Stir the solution until the PVA is fully dissolved. Gentle heating may be applied if necessary, followed by cooling to room temperature.

• Nanoparticle Formation:

  • Place the aqueous PVA solution on a magnetic stirrer at a constant, moderate stirring speed.

  • Using a syringe pump, add the organic phase dropwise into the aqueous phase at a controlled rate (e.g., 0.5 mL/min).

  • A milky-white suspension should form, indicating the formation of nanoparticles.

• Solvent Evaporation:

  • Leave the resulting nanoparticle suspension stirring for several hours (e.g., 4-6 hours) in a fume hood to allow for the complete evaporation of the organic solvent.

• Nanoparticle Purification and Collection:

  • Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 rpm) for a sufficient time (e.g., 30 minutes) to pellet the nanoparticles.

  • Discard the supernatant, which contains unencapsulated drug and excess PVA.

  • Resuspend the nanoparticle pellet in deionized water and repeat the centrifugation step. Perform this washing step at least twice to ensure the removal of impurities.

  • Finally, resuspend the purified nanoparticle pellet in a small volume of deionized water and freeze-dry the sample to obtain a powdered form for storage and further analysis.

Protocol 2: Emulsion-Solvent Evaporation Method for Nicofuranose-Loaded Nanoparticles

This technique is also widely used for encapsulating both hydrophilic and hydrophobic drugs.[10]

Materials:

• Nicofuranose

• Poly(lactic-co-glycolic acid) (PLGA) or other suitable polymer

• Dichloromethane (DCM) or another water-immiscible organic solvent

• Poly(vinyl alcohol) (PVA)

• Deionized water

Equipment:

• Homogenizer or sonicator

• Magnetic stirrer and stir bars

• Rotary evaporator (optional)

• Centrifuge

• Freeze-dryer

Procedure:

• Organic Phase Preparation:

  • Dissolve PLGA (e.g., 200 mg) and Nicofuranose (e.g., 20 mg) in a suitable volume of dichloromethane (e.g., 5 mL).

• Aqueous Phase Preparation:

  • Prepare an aqueous solution of PVA (e.g., 2% w/v) in deionized water.

• Emulsification:

  • Add the organic phase to the aqueous phase.

  • Emulsify the mixture using a high-speed homogenizer or a sonicator to form an oil-in-water (o/w) emulsion. The energy and duration of emulsification will influence the final particle size.

• Solvent Evaporation:

  • Transfer the emulsion to a larger beaker and stir it at room temperature for several hours to allow the dichloromethane to evaporate, leading to the formation of solid nanoparticles. A rotary evaporator can be used for more efficient solvent removal.[11]

• Nanoparticle Purification and Collection:

  • Follow the same purification and collection steps as described in Protocol 1 (centrifugation, washing, and freeze-drying).[11]

Characterization of Nicofuranose-Loaded Nanoparticles

After formulation, the nanoparticles should be thoroughly characterized to ensure they meet the desired specifications.

Parameter	Method	Expected Outcome/Significance
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Provides information on the average size and size distribution of the nanoparticles. A narrow PDI indicates a homogenous population.
Surface Morphology	Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM)	Visualizes the shape and surface characteristics of the nanoparticles.
Drug Loading and Encapsulation Efficiency	UV-Vis Spectrophotometry or High-Performance Liquid Chromatography (HPLC)	Quantifies the amount of Nicofuranose encapsulated within the nanoparticles. High encapsulation efficiency is desirable to maximize the therapeutic payload.
In Vitro Drug Release	Dialysis Method	Determines the release profile of Nicofuranose from the nanoparticles over time in a simulated physiological environment. A sustained release profile is often the goal.[4]
Surface Charge	Zeta Potential Measurement	Indicates the stability of the nanoparticle suspension. A sufficiently high positive or negative zeta potential can prevent particle aggregation.

Visualizations

Experimental Workflow: Nanoprecipitation Method

Caption: Workflow for nanoparticle synthesis via nanoprecipitation.

Experimental Workflow: Emulsion-Solvent Evaporation Method

Caption: Workflow for nanoparticle synthesis via emulsion-solvent evaporation.

Signaling Pathway of Nicotinic Acid Derivatives

Nicofuranose, as a derivative of nicotinic acid, is expected to share a similar mechanism of action in lipid regulation. The primary mechanism involves the inhibition of lipolysis in adipose tissue.[12]

Caption: Proposed mechanism of action for Nicofuranose in lipid reduction.

References

• 1. Nicofuranose - Wikipedia [en.wikipedia.org]
• 2. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Strategies to Obtain Encapsulation and Controlled Release of Small Hydrophilic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pH-Responsive Inorganic/Organic Nanohybrids System for Controlled Nicotinic Acid Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoparticle drug delivery - Wikipedia [en.wikipedia.org]
• 6. medkoo.com [medkoo.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. NICOFURANOSE | 15351-13-0 [chemicalbook.com]
• 9. mdpi.com [mdpi.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]
• 12. gpnotebook.com [gpnotebook.com]

Application Notes and Protocols for the Accurate Quantification of Nicofuranose

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the accurate quantification of Nicofuranose in pharmaceutical formulations and biological matrices. While specific validated methods for Nicofuranose are not widely published, the following protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) have been developed based on established analytical methodologies for structurally related nicotinic acid derivatives. These methods are intended to serve as a comprehensive starting point for the development and validation of analytical procedures for Nicofuranose.

Introduction

Nicofuranose is a niacin derivative with antilipidemic activity.[1][2] As with any active pharmaceutical ingredient (API), accurate and precise quantification is critical for quality control, stability testing, and pharmacokinetic studies. This document outlines two primary analytical techniques for the determination of Nicofuranose: HPLC-UV for routine quality control of pharmaceutical products and the more sensitive and selective LC-MS/MS for bioanalytical applications.

Chemical Structure of Nicofuranose:

• Molecular Formula: C₃₀H₂₄N₄O₁₀[1]

• Molecular Weight: 600.54 g/mol [1]

• Appearance: Solid powder

Analytical Methods

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of Nicofuranose in bulk drug substance and solid dosage forms. The nicotinoyl chromophore present in the Nicofuranose molecule allows for sensitive UV detection.

2.1.1. Chromatographic Conditions (Proposed)

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : 20 mM Potassium Phosphate Buffer (pH 3.0) (30:70, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	262 nm
Run Time	10 minutes

2.1.2. Experimental Protocol: Quantification in Tablets

• Standard Preparation:

  • Prepare a stock solution of Nicofuranose reference standard (100 µg/mL) in the mobile phase.

  • Generate a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Weigh and finely powder not fewer than 20 tablets.

  • Accurately weigh a portion of the powder equivalent to 10 mg of Nicofuranose and transfer it to a 100 mL volumetric flask.

  • Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to dissolve the Nicofuranose.

  • Allow the solution to cool to room temperature and dilute to volume with the mobile phase.

  • Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial.

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Quantify the amount of Nicofuranose in the sample by comparing the peak area with the calibration curve.

2.1.3. Workflow for HPLC-UV Analysis of Nicofuranose Tablets

Caption: Workflow for the quantification of Nicofuranose in tablets by HPLC-UV.

2.1.4. Stability-Indicating Method Development

To develop a stability-indicating method, forced degradation studies should be performed on a sample of Nicofuranose.

• Stress Conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours. (Ester linkages are susceptible to hydrolysis).

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 105 °C for 24 hours.

  • Photolytic Degradation: Expose the drug substance to UV light (254 nm) and visible light for a specified duration.

• Analysis of Stressed Samples:

  • Analyze the stressed samples using the proposed HPLC-UV method.

  • The method is considered stability-indicating if the degradation products are well-resolved from the parent Nicofuranose peak and from each other. Peak purity analysis of the Nicofuranose peak should be performed to ensure it is free from co-eluting impurities.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method is ideal for the quantification of Nicofuranose in biological matrices such as human plasma, offering high sensitivity and selectivity.

2.2.1. LC-MS/MS Parameters (Proposed)

Parameter	Recommended Condition
LC System	UPLC or HPLC system
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometer	Triple Quadrupole
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor Ion (Q1): [M+H]⁺ (m/z 601.2). Product Ion (Q3): To be determined by infusion of a standard solution. A likely fragment would be the nicotinoyl cation (m/z 106.0).
Internal Standard (IS)	A stable isotope-labeled Nicofuranose or a structurally similar compound.

2.2.2. Experimental Protocol: Quantification in Human Plasma

• Standard Preparation:

  • Prepare a stock solution of Nicofuranose (1 mg/mL) in methanol.

  • Prepare working solutions for calibration standards and quality controls (QCs) by serial dilution in 50% methanol.

  • Spike blank human plasma with the working solutions to prepare calibration standards (e.g., 1-1000 ng/mL) and QCs (low, mid, high concentrations).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, standard, or QC, add 300 µL of ice-cold acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Transfer to an autosampler vial for analysis.

2.2.3. Workflow for LC-MS/MS Analysis of Nicofuranose in Plasma

Caption: Workflow for the quantification of Nicofuranose in plasma by LC-MS/MS.

Method Validation (as per ICH Guidelines)

The proposed methods must be validated to ensure they are suitable for their intended purpose. The following parameters should be assessed:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions (repeatability, intermediate precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Quantitative Data Summary (Expected Performance)

The following tables summarize the expected performance characteristics of the proposed analytical methods for Nicofuranose, based on typical values for related nicotinic acid derivatives.

Table 1: Expected Performance of the HPLC-UV Method

Parameter	Expected Value
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%
LOD	~0.3 µg/mL
LOQ	~1.0 µg/mL

Table 2: Expected Performance of the LC-MS/MS Method

Parameter	Expected Value
Linearity (R²)	> 0.995
Range	1 - 1000 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (% RSD)	< 15% (< 20% at LLOQ)
LOD	~0.3 ng/mL
LOQ	1.0 ng/mL

Signaling Pathways and Logical Relationships

The primary mechanism of action of Nicofuranose involves its hydrolysis to nicotinic acid, which then modulates lipid metabolism. The following diagram illustrates this relationship.

Caption: Proposed metabolic activation and mechanism of action of Nicofuranose.

Conclusion

The HPLC-UV and LC-MS/MS methods detailed in this document provide a robust framework for the accurate quantification of Nicofuranose. While these protocols are based on sound analytical principles and data from related compounds, it is imperative that they undergo rigorous validation to demonstrate their suitability for the specific application. These application notes should serve as a valuable resource for researchers, scientists, and drug development professionals working with Nicofuranose.

References

• 1. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nicofuranose - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Assessing Nicofuranose's Impact on Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicofuranose, a derivative of nicotinic acid (niacin), is a hypolipidemic agent used in the management of cardiovascular diseases.[1][2][3] Like nicotinic acid, Nicofuranose is proposed to modulate lipid metabolism, primarily by reducing circulating levels of triglycerides, very low-density lipoprotein (VLDL), and low-density lipoprotein (LDL), while increasing high-density lipoprotein (HDL).[4] The molecular mechanisms underlying these effects are believed to involve alterations in gene expression.[5][6] Understanding the specific impact of Nicofuranose on the transcriptome and proteome is crucial for elucidating its precise mechanism of action, identifying potential off-target effects, and discovering novel therapeutic applications.

These application notes provide a comprehensive guide to methodologies for assessing the impact of Nicofuranose on gene and protein expression. Detailed protocols for key experiments are provided, along with templates for data presentation and visualizations of experimental workflows and a hypothesized signaling pathway.

Hypothesized Signaling Pathway of Nicofuranose

Nicofuranose, as a derivative of nicotinic acid, is hypothesized to exert its effects on gene expression through the activation of the G protein-coupled receptor 109A (GPR109A), also known as the nicotinic acid receptor.[7] Activation of this receptor in adipocytes inhibits adenylate cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This reduction in cAMP subsequently decreases the activity of hormone-sensitive lipase, resulting in reduced lipolysis and a decrease in the release of free fatty acids (FFAs) into circulation.[5] Lower circulating FFAs reduce the substrate available for hepatic triglyceride synthesis.

Furthermore, nicotinic acid has been shown to directly affect gene expression in hepatocytes. A key target is the downregulation of diacylglycerol O-acyltransferase 2 (DGAT2), a critical enzyme in triglyceride synthesis.[5][8] The reduction in DGAT2 expression leads to decreased VLDL assembly and secretion from the liver. The diagram below illustrates this hypothesized signaling cascade.

Hypothesized Nicofuranose signaling pathway. (Max Width: 760px)

Data Presentation: Summarizing Quantitative Data

Effective data presentation is critical for interpreting the effects of Nicofuranose. The following tables provide templates for summarizing quantitative data from gene and protein expression experiments.

Table 1: Quantitative Real-Time PCR (qPCR) Analysis of Target Gene Expression

Target Gene	Treatment Group	Normalized Fold Change (Mean ± SD)	p-value
DGAT2	Vehicle Control	1.00 ± 0.12	-
DGAT2	Nicofuranose (10 µM)	0.45 ± 0.08	< 0.01
SREBP-1c	Vehicle Control	1.00 ± 0.15	-
SREBP-1c	Nicofuranose (10 µM)	0.72 ± 0.11	< 0.05
FASN	Vehicle Control	1.00 ± 0.18	-
FASN	Nicofuranose (10 µM)	0.81 ± 0.14	> 0.05
Housekeeping Gene	Both	Consistent Ct values	-

Table 2: Summary of Differentially Expressed Genes from RNA-Seq Analysis

Gene Symbol	Log2 Fold Change	p-value	Adjusted p-value (FDR)	Biological Process
DGAT2	-1.15	1.2e-6	2.5e-5	Triglyceride synthesis
APOB	-0.85	3.4e-5	4.1e-4	VLDL particle assembly
MTTP	-0.65	8.9e-5	9.2e-4	Lipid transfer
CPT1A	0.58	2.1e-4	1.5e-3	Fatty acid oxidation
ACACA	-0.92	5.6e-6	1.1e-4	Fatty acid synthesis

Table 3: Densitometric Analysis of Western Blot Results

Target Protein	Treatment Group	Relative Protein Expression (Normalized to Loading Control; Mean ± SD)	p-value
DGAT2	Vehicle Control	1.00 ± 0.15	-
DGAT2	Nicofuranose (10 µM)	0.52 ± 0.09	< 0.01
β-actin	Vehicle Control	1.00 ± 0.05	-
β-actin	Nicofuranose (10 µM)	0.98 ± 0.06	> 0.05

Experimental Protocols

The following protocols provide detailed methodologies for assessing the impact of Nicofuranose on gene and protein expression.

Protocol 1: Cell Culture and Nicofuranose Treatment

This protocol describes the general procedure for treating cultured cells with Nicofuranose. The choice of cell line (e.g., HepG2 for hepatocytes, 3T3-L1 for adipocytes) will depend on the specific research question.

Materials:

• Appropriate cell line

• Complete cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Nicofuranose stock solution (dissolved in a suitable vehicle, e.g., DMSO)

• Vehicle control (e.g., DMSO)

• Cell culture plates or flasks

Procedure:

• Culture cells in complete medium at 37°C in a humidified incubator with 5% CO2.

• Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency (typically 70-80%).

• Prepare working solutions of Nicofuranose and the vehicle control in serum-free or low-serum medium.

• Remove the complete medium from the cells and wash once with sterile PBS.

• Add the medium containing the desired concentrations of Nicofuranose or vehicle control to the cells.

• Incubate the cells for the desired treatment duration (e.g., 6, 12, 24, or 48 hours).

• After incubation, harvest the cells for downstream applications (RNA or protein extraction).

Workflow for Gene and Protein Expression Analysis

The following diagram illustrates the overall workflow for analyzing changes in gene and protein expression following Nicofuranose treatment.

Overall experimental workflow. (Max Width: 760px)

Protocol 2: RNA Isolation and cDNA Synthesis

This protocol outlines the extraction of total RNA and its conversion to complementary DNA (cDNA).

Materials:

• TRIzol reagent or a commercial RNA isolation kit

• Chloroform

• Isopropanol

• 75% Ethanol (in RNase-free water)

• RNase-free water

• Reverse transcription kit

• Oligo(dT) primers or random hexamers

• dNTPs

• Reverse transcriptase enzyme

Procedure: A. RNA Isolation

• Homogenize the harvested cells in TRIzol reagent (1 ml per 5-10 x 10^6 cells).

• Incubate for 5 minutes at room temperature to permit complete dissociation of nucleoprotein complexes.

• Add 0.2 ml of chloroform per 1 ml of TRIzol. Shake vigorously for 15 seconds and incubate at room temperature for 2-3 minutes.

• Centrifuge the samples at 12,000 x g for 15 minutes at 4°C.

• Transfer the upper aqueous phase (containing RNA) to a fresh tube.

• Precipitate the RNA by adding 0.5 ml of isopropanol per 1 ml of TRIzol used. Incubate at room temperature for 10 minutes.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Wash the RNA pellet with 1 ml of 75% ethanol.

• Centrifuge at 7,500 x g for 5 minutes at 4°C.

• Air-dry the pellet and resuspend in RNase-free water.

• Determine RNA concentration and purity using a spectrophotometer (A260/A280 ratio).

B. cDNA Synthesis

• In an RNase-free tube, combine 1-2 µg of total RNA, oligo(dT) primers or random hexamers, and dNTPs.

• Heat the mixture to 65°C for 5 minutes and then place it on ice.

• Add the reverse transcription buffer, and reverse transcriptase enzyme.

• Incubate at 42°C for 50-60 minutes.

• Inactivate the enzyme by heating at 70°C for 15 minutes.[9]

• The resulting cDNA can be stored at -20°C.

Protocol 3: Quantitative Real-Time PCR (qPCR)

qPCR is used to quantify the expression of specific target genes.[9][10]

Materials:

• cDNA template

• Gene-specific forward and reverse primers

• SYBR Green qPCR master mix

• Nuclease-free water

• qPCR instrument

Procedure:

• Prepare a reaction mixture containing SYBR Green master mix, forward and reverse primers, and nuclease-free water.

• Add the cDNA template to the reaction mixture in qPCR plate wells.

• Include no-template controls (NTC) for each primer set.

• Run the qPCR plate on a real-time PCR instrument with a thermal cycling program typically consisting of:

  • Initial denaturation (e.g., 95°C for 10 minutes).

  • 40 cycles of:

    • Denaturation (e.g., 95°C for 15 seconds).

    • Annealing/Extension (e.g., 60°C for 1 minute).[10]

• Perform a melt curve analysis to verify the specificity of the amplified product.

• Analyze the data using the ΔΔCt method, normalizing the expression of the target gene to a stable housekeeping gene.

Protocol 4: RNA Sequencing (RNA-Seq)

RNA-Seq provides a comprehensive, unbiased view of the transcriptome.[11][12]

Materials:

• High-quality total RNA

• RNA-Seq library preparation kit

• Next-generation sequencing (NGS) platform

Procedure:

• Assess the quality of the isolated RNA using a bioanalyzer to ensure high integrity (RIN > 8 is recommended, though some methods work with lower RIN values).[13]

• Prepare RNA-Seq libraries according to the manufacturer's protocol. This typically involves:

  • mRNA enrichment (poly-A selection) or ribosomal RNA depletion.

  • RNA fragmentation.

  • First and second-strand cDNA synthesis.

  • End repair, A-tailing, and adapter ligation.

  • PCR amplification of the library.

• Assess the quality and quantity of the prepared libraries.

• Sequence the libraries on an NGS platform.

• Perform bioinformatic analysis of the sequencing data, including:

  • Quality control of raw reads.

  • Alignment to a reference genome.

  • Quantification of gene expression.

  • Differential gene expression analysis.

Protocol 5: Microarray Analysis

Microarray analysis is another high-throughput method to assess genome-wide gene expression.[14][15][16]

Materials:

• High-quality total RNA

• cDNA labeling kit

• Gene expression microarrays

• Hybridization station

• Microarray scanner

Procedure:

• Synthesize and label cDNA or cRNA from the isolated RNA.

• Purify the labeled nucleic acids.

• Hybridize the labeled samples to the microarray slides.

• Wash the slides to remove non-specifically bound probes.

• Scan the microarrays to detect the fluorescence signals.

• Extract and normalize the raw data.

• Perform statistical analysis to identify differentially expressed genes.

Protocol 6: Western Blotting

Western blotting is used to detect and quantify the expression of specific proteins.[17][18][19][20]

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody specific to the target protein

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the harvested cells in ice-cold lysis buffer. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.[18]

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.[18]

• SDS-PAGE: Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer. Separate the proteins by size on an SDS-PAGE gel.[18]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[18]

• Antibody Incubation:

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

• Detection: Wash the membrane again with TBST. Apply the ECL substrate and detect the chemiluminescent signal using an imaging system.[18]

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

References

• 1. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nicofuranose - Wikipedia [en.wikipedia.org]
• 3. mims.com [mims.com]
• 4. gpnotebook.com [gpnotebook.com]
• 5. Effects of Nicotinic Acid on Gene Expression: Potential Mechanisms and Implications for Wanted and Unwanted Effects of the Lipid-Lowering Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of nicotinic acid on gene expression: potential mechanisms and implications for wanted and unwanted effects of the lipid-lowering drug [pubmed.ncbi.nlm.nih.gov]
• 7. Nicotinic acid: pharmacological effects and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. oaepublish.com [oaepublish.com]
• 11. RNA Sequencing in Drug Research - CD Genomics [rna.cd-genomics.com]
• 12. rna-seqblog.com [rna-seqblog.com]
• 13. alitheagenomics.com [alitheagenomics.com]
• 14. pnas.org [pnas.org]
• 15. journals.physiology.org [journals.physiology.org]
• 16. Microarray studies of psychostimulant-induced changes in gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Western Blot Protocol - Creative Biolabs [modelorg-ab.creative-biolabs.com]
• 18. benchchem.com [benchchem.com]
• 19. Western Blot Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 20. bosterbio.com [bosterbio.com]

Application Notes and Protocols for High-Throughput Screening of Nicofuranose Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing and implementing high-throughput screening (HTS) assays for the discovery and characterization of Nicofuranose derivatives. Given that Nicofuranose is a derivative of nicotinic acid (niacin), the proposed assays are based on the established mechanisms of action of niacin, focusing on its primary receptor, its effects on lipid metabolism, and its role as a precursor to nicotinamide adenine dinucleotide (NAD+).

Introduction

Nicofuranose, a derivative of niacin, is utilized as a hypolipidemic agent.[1] Like its parent compound, Nicofuranose and its derivatives are presumed to exert their therapeutic effects through the modulation of key biological pathways involved in lipid metabolism and cellular energetics. The primary molecular target of niacin is the G-protein coupled receptor 109A (GPR109A, also known as HCA2), which is predominantly expressed in adipocytes and immune cells.[2] Activation of GPR109A in adipocytes inhibits lipolysis, leading to a reduction in the release of free fatty acids (FFAs) into circulation. This subsequently decreases the substrate available for hepatic triglyceride and very-low-density lipoprotein (VLDL) synthesis and secretion.[3] Furthermore, as a niacin derivative, Nicofuranose can serve as a precursor for NAD+ synthesis, a critical coenzyme in numerous cellular redox reactions and a substrate for enzymes like sirtuins (e.g., SIRT1) and poly(ADP-ribose) polymerases (PARPs).

This document outlines detailed protocols for HTS assays designed to identify and characterize Nicofuranose derivatives that modulate these key targets and pathways.

Target 1: GPR109A Receptor Activation

Screening for agonists of the GPR109A receptor is a primary strategy for identifying novel nicotinic acid derivatives with potential therapeutic utility.

Application Note 1: High-Throughput Calcium Mobilization Assay for GPR109A Agonists

Activation of the Gi-coupled GPR109A receptor can lead to the mobilization of intracellular calcium. This can be monitored using calcium-sensitive fluorescent dyes in a high-throughput format.

Experimental Protocol:

• Cell Culture:

  • Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK-293) cells stably expressing human GPR109A in a suitable medium (e.g., DMEM/F-12) supplemented with 10% fetal bovine serum, penicillin/streptomycin, and a selection antibiotic (e.g., G418).

  • Plate the cells in 384-well black, clear-bottom microplates at a density of 10,000-20,000 cells per well and incubate for 24 hours.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Cal-520 AM) and probenecid (to prevent dye extrusion) in Hanks' Balanced Salt Solution (HBSS).

  • Remove the cell culture medium and add the dye-loading buffer to each well.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Compound Addition and Signal Detection:

  • Prepare serial dilutions of Nicofuranose derivatives in HBSS.

  • Utilize a fluorescent imaging plate reader (e.g., FLIPR, FlexStation) to add the compound dilutions to the cell plate.

  • Measure the fluorescence intensity (Excitation: ~490 nm, Emission: ~520 nm) before and after compound addition in real-time for 2-3 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to a positive control (e.g., nicotinic acid) and a negative control (vehicle).

  • Generate dose-response curves and calculate EC50 values for active compounds.

Data Presentation:

Compound	GPR109A Agonist Activity (EC50, nM)	Reference
Nicotinic Acid	52	[4]
Compound 5a (pyrazole derivative)	45	[4]
MK-6892	74	[4]

Experimental Workflow:

Workflow for GPR109A Calcium Mobilization HTS Assay.

Target 2: Inhibition of Lipolysis in Adipocytes

A key downstream effect of GPR109A activation is the inhibition of lipolysis in adipocytes.

Application Note 2: HTS Assay for Measuring Inhibition of Adipocyte Lipolysis

This assay measures the release of glycerol (a byproduct of lipolysis) from adipocytes in response to stimulation and its inhibition by test compounds.

Experimental Protocol:

• Adipocyte Culture and Differentiation:

  • Culture 3T3-L1 preadipocytes in DMEM with 10% calf serum.

  • Induce differentiation into mature adipocytes by treating confluent cells with a differentiation cocktail (e.g., containing insulin, dexamethasone, and IBMX).

  • After 8-10 days, the cells will have accumulated lipid droplets and are ready for the assay.

• Lipolysis Assay:

  • Wash the differentiated 3T3-L1 adipocytes with Krebs-Ringer bicarbonate buffer (KRBB) containing 2% bovine serum albumin (BSA).

  • Pre-incubate the cells with various concentrations of Nicofuranose derivatives for 30 minutes.

  • Stimulate lipolysis by adding isoproterenol (a β-adrenergic agonist) to a final concentration of 1 µM.

  • Incubate for 1-2 hours at 37°C.

• Glycerol Measurement:

  • Collect the supernatant from each well.

  • Measure the glycerol concentration using a commercial glycerol assay kit, which is typically based on an enzymatic reaction coupled to a colorimetric or fluorometric readout.

  • Read the absorbance or fluorescence on a microplate reader.

• Data Analysis:

  • Calculate the percentage inhibition of isoproterenol-stimulated glycerol release for each compound concentration.

  • Generate dose-response curves and determine the IC50 values.

Data Presentation:

Compound	Lipolysis Inhibition (IC50)	Reference
Nicotinic Acid	Potent inhibitor	[5]
Acipimox	~20 times more potent than Nicotinic Acid	[5]

Target 3: Inhibition of VLDL Secretion from Hepatocytes

The reduction in FFA flux to the liver due to lipolysis inhibition ultimately leads to decreased VLDL secretion.

Application Note 3: Assay for VLDL Secretion from Cultured Hepatocytes

This protocol describes a method to quantify the secretion of VLDL from cultured hepatocytes.

Experimental Protocol:

• Hepatocyte Culture:

  • Culture human hepatoma cells (e.g., HepG2) in a suitable medium (e.g., MEM) until they reach 80-90% confluency.

  • Incubate the cells with various concentrations of Nicofuranose derivatives for 24 hours.

• Metabolic Labeling (Optional but recommended for mechanistic studies):

  • Pulse-label the cells with [³H]-glycerol or [³⁵S]-methionine/cysteine to label triglycerides or apolipoprotein B (ApoB), respectively.

• Quantification of Secreted VLDL:

  • Collect the cell culture medium.

  • Isolate the VLDL fraction from the medium by ultracentrifugation.

  • Quantify the amount of triglycerides in the VLDL fraction using a commercial triglyceride assay kit.

  • Alternatively, quantify the amount of ApoB in the VLDL fraction by ELISA or Western blotting.

• Data Analysis:

  • Determine the percentage inhibition of VLDL-triglyceride or VLDL-ApoB secretion compared to vehicle-treated control cells.

  • Calculate IC50 values for active compounds.

Data Presentation:

Treatment	VLDL-Triglyceride Secretion (% of Control)	Reference
Insulin	Decreased	[6]
LXR Agonist (T0901317)	Increased	[6]

Target 4: Modulation of NAD+-Dependent Enzymes

As Nicofuranose is a niacin derivative, it can influence the cellular NAD+ pool and the activity of NAD+-dependent enzymes.

Application Note 4: HTS for Modulators of NAMPT Activity

Nicotinamide phosphoribosyltransferase (NAMPT) is a key enzyme in the NAD+ salvage pathway.

Experimental Protocol:

• Enzyme and Substrate Preparation:

  • Use recombinant human NAMPT.

  • Prepare a reaction buffer containing Tris-HCl, MgCl₂, ATP, and phosphoribosyl pyrophosphate (PRPP).

• Enzymatic Reaction:

  • In a 384-well plate, add the reaction buffer, NAMPT, and various concentrations of Nicofuranose derivatives.

  • Initiate the reaction by adding the substrate, nicotinamide.

  • Incubate at 37°C for 60 minutes.

• Detection:

  • The product of the NAMPT reaction, nicotinamide mononucleotide (NMN), can be converted to NAD+, which is then detected using a coupled enzymatic reaction that produces a fluorescent or luminescent signal (e.g., using a luciferase-based NAD+ detection reagent).

  • Measure the signal using a microplate reader.

• Data Analysis:

  • Calculate the percentage inhibition of NAMPT activity.

  • Determine the IC50 values for inhibitory compounds.

Data Presentation:

Compound	NAMPT Inhibition (IC50)	Reference
LSN3154567	3.1 nM	[7]
OT-82	2.89 ± 0.47 nM (hematopoietic malignancies)	[8]
DDY02	0.01 µM	[9]

Application Note 5: HTS for Activators of SIRT1

Sirtuin 1 (SIRT1) is a NAD+-dependent deacetylase involved in various cellular processes.

Experimental Protocol:

• Reagents:

  • Recombinant human SIRT1.

  • Fluorogenic acetylated peptide substrate (e.g., based on p53 or other known SIRT1 substrates).

  • NAD+.

  • Developer solution containing a protease to cleave the deacetylated peptide and release the fluorophore.

• Assay Procedure:

  • In a 384-well plate, combine SIRT1, the fluorogenic peptide substrate, and various concentrations of Nicofuranose derivatives.

  • Initiate the reaction by adding NAD+.

  • Incubate at 37°C for 60 minutes.

  • Stop the reaction and add the developer solution.

  • Incubate for an additional 15-30 minutes.

• Signal Detection:

  • Measure the fluorescence intensity (e.g., Excitation: ~360 nm, Emission: ~460 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage activation of SIRT1 compared to a baseline control.

  • Determine the EC50 values for activating compounds.

Data Presentation:

Compound	SIRT1 Activation (EC50)	Reference
SRT1720 HCl	0.16 µM	[10]
SRT-1460	2.9 µM	[10]
Resveratrol	Potent activator

Signaling Pathways and Logical Relationships

GPR109A Signaling Pathway:

GPR109A signaling cascade initiated by Nicofuranose derivatives.

General HTS Workflow:

A generalized workflow for a high-throughput screening campaign.

Conclusion

The provided application notes and protocols offer a robust framework for the high-throughput screening of Nicofuranose derivatives. By targeting the GPR109A receptor, downstream effects on lipolysis and VLDL secretion, and the broader NAD+ metabolic network, researchers can effectively identify and characterize novel compounds with potential therapeutic applications in dyslipidemia and related metabolic disorders. The integration of biochemical and cell-based assays, along with a structured HTS workflow, will facilitate the discovery of potent and selective Nicofuranose derivatives for further drug development.

References

• 1. JCI - Hepatic insulin signaling regulates VLDL secretion and atherogenesis in mice [jci.org]
• 2. Nicotinic acid: the broad-spectrum lipid drug. A 50th anniversary review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of 4-(phenyl)thio-1H-pyrazole derivatives as agonists of GPR109A, a high affinity niacin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of lipolysis by nicotinic acid and by acipimox - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reduced insulin-mediated inhibition of VLDL secretion upon pharmacological activation of the liver X receptor in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Review of various NAMPT inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Synthesis and Assay of SIRT1-Activating Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Nicofuranose in Primary Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicofuranose, a derivative of nicotinic acid (niacin), is recognized for its potential as a hypolipidemic agent used in the management of peripheral vascular disease.[1][2][3][4] As a compound of interest for drug development, understanding its cellular mechanisms of action is paramount. These application notes provide a comprehensive guide with detailed protocols for investigating the effects of Nicofuranose in primary cell lines, which offer a more physiologically relevant model compared to immortalized cell lines.[5][6] The protocols outlined below focus on key areas potentially influenced by Nicofuranose, drawing from the known effects of its parent compound, nicotinic acid. These include lipid metabolism, inflammatory responses, and cell viability.

Data Presentation

All quantitative data from the following experimental protocols should be summarized in clearly structured tables to facilitate comparison between different concentrations of Nicofuranose and control conditions.

Table 1: Effect of Nicofuranose on Primary Hepatocyte Lipid Accumulation

Treatment	Concentration (µM)	Triglyceride Content (ng/µg protein)	Percent Inhibition of Lipid Accumulation
Vehicle Control	0	0%
Oleic Acid	100	N/A
Nicofuranose	1
Nicofuranose	10
Nicofuranose	50
Nicofuranose	100

Table 2: Effect of Nicofuranose on Inflammatory Cytokine Secretion from Primary Macrophages

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Vehicle Control	0
LPS	100 ng/mL
Nicofuranose	1
Nicofuranose	10
Nicofuranose	50
Nicofuranose	100

Table 3: Cytotoxicity of Nicofuranose in Primary Endothelial Cells

Treatment	Concentration (µM)	Cell Viability (%)	LDH Release (%)
Vehicle Control	0	100%	0%
Nicofuranose	1
Nicofuranose	10
Nicofuranose	50
Nicofuranose	100
Nicofuranose	500
Lysis Control	N/A	0%	100%

Experimental Protocols

Protocol 1: Assessment of Nicofuranose Effect on Lipid Metabolism in Primary Hepatocytes

This protocol is designed to investigate the impact of Nicofuranose on lipid accumulation in primary hepatocytes, a key aspect of its potential hypolipidemic activity.[7]

1.1. Isolation and Culture of Primary Hepatocytes:

• Isolate primary hepatocytes from fresh liver tissue using a two-step collagenase perfusion method.

• Plate the isolated hepatocytes on collagen-coated plates in Williams' E Medium supplemented with 10% fetal bovine serum (FBS), L-glutamine, and penicillin/streptomycin.

• Allow cells to attach and form a monolayer for 24-48 hours before treatment.

1.2. Induction of Lipid Accumulation and Nicofuranose Treatment:

• To induce lipid accumulation, supplement the culture medium with 100 µM oleic acid complexed to bovine serum albumin (BSA).

• Simultaneously treat the cells with varying concentrations of Nicofuranose (e.g., 1, 10, 50, 100 µM) or vehicle control (e.g., DMSO).

• Incubate the cells for 24 hours.

1.3. Quantification of Intracellular Triglycerides:

• After incubation, wash the cells with phosphate-buffered saline (PBS).

• Lyse the cells and extract total lipids using a chloroform:methanol (2:1) solution.

• Quantify the triglyceride content using a commercially available triglyceride quantification kit according to the manufacturer's instructions.

• Normalize the triglyceride content to the total protein concentration of the cell lysate, determined by a BCA protein assay.

1.4. Oil Red O Staining for Visualization of Lipid Droplets:

• For qualitative analysis, fix the cells with 10% formalin for 1 hour.

• Wash with water and then with 60% isopropanol.

• Stain with a freshly prepared Oil Red O solution for 10 minutes.

• Wash with 60% isopropanol and then with water.

• Visualize and capture images of the stained lipid droplets using a microscope.

Workflow for assessing Nicofuranose's effect on lipid metabolism.

Protocol 2: Evaluation of Anti-Inflammatory Effects of Nicofuranose in Primary Macrophages

This protocol aims to determine if Nicofuranose can modulate the inflammatory response in primary macrophages, based on the known anti-inflammatory properties of niacin.[8]

2.1. Isolation and Differentiation of Primary Monocytes:

• Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using Ficoll-Paque density gradient centrifugation.

• Isolate monocytes from PBMCs by plastic adherence or using magnetic-activated cell sorting (MACS) with CD14 microbeads.

• Differentiate monocytes into macrophages by culturing them in RPMI-1640 medium supplemented with 10% FBS and 50 ng/mL of macrophage colony-stimulating factor (M-CSF) for 5-7 days.

2.2. Inflammatory Stimulation and Nicofuranose Treatment:

• Pre-treat the differentiated macrophages with various concentrations of Nicofuranose (e.g., 1, 10, 50, 100 µM) or vehicle control for 2 hours.

• Stimulate inflammation by adding 100 ng/mL of lipopolysaccharide (LPS) to the culture medium.

• Incubate the cells for 24 hours.

2.3. Quantification of Pro-Inflammatory Cytokines:

• Collect the cell culture supernatant.

• Measure the concentrations of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), using enzyme-linked immunosorbent assay (ELISA) kits according to the manufacturer's instructions.

Workflow for evaluating the anti-inflammatory effects of Nicofuranose.

Protocol 3: Assessment of Nicofuranose Cytotoxicity in Primary Endothelial Cells

This protocol is crucial for determining the safety profile of Nicofuranose by evaluating its potential cytotoxic effects on primary endothelial cells, which are central to the vascular system.

3.1. Culture of Primary Endothelial Cells:

• Obtain primary human umbilical vein endothelial cells (HUVECs) or other primary endothelial cells from a commercial vendor or isolate them from tissue.

• Culture the cells in endothelial cell growth medium (EGM) supplemented with the necessary growth factors.

3.2. Nicofuranose Treatment:

• Seed the endothelial cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with a wide range of Nicofuranose concentrations (e.g., 1, 10, 50, 100, 500 µM) and a vehicle control.

• Include a positive control for cytotoxicity (e.g., a known cytotoxic agent or lysis buffer).

• Incubate the cells for 24, 48, and 72 hours.

3.3. Cell Viability Assay (MTT Assay):

• After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or acidified isopropanol).

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

3.4. Lactate Dehydrogenase (LDH) Release Assay:

• After the incubation period, collect a sample of the culture medium.

• Measure the amount of LDH released into the medium using a commercially available LDH cytotoxicity assay kit.

• Lyse the remaining cells to determine the maximum LDH release.

• Calculate the percentage of LDH release relative to the maximum LDH release control.

Signaling Pathway Analysis

Based on the known mechanisms of nicotinic acid and related compounds, Nicofuranose may modulate key signaling pathways involved in metabolism and inflammation.[7][9][10]

Potential signaling pathways affected by Nicofuranose.

To investigate these pathways, techniques such as Western blotting can be employed to measure the phosphorylation status of key proteins like Akt and the nuclear translocation of NF-κB. Quantitative PCR (qPCR) can be used to assess changes in the gene expression of relevant targets.

By following these detailed protocols and utilizing the provided frameworks for data presentation and analysis, researchers can effectively elucidate the cellular and molecular mechanisms of Nicofuranose in primary cell lines, contributing to a deeper understanding of its therapeutic potential.

References

• 1. medkoo.com [medkoo.com]
• 2. gpnotebook.com [gpnotebook.com]
• 3. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nicofuranose - Wikipedia [en.wikipedia.org]
• 5. nuvisan.com [nuvisan.com]
• 6. A review for cell-based screening methods in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of action of niacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effect of niacin on inflammatory markers and adipokines: a systematic review and meta-analysis of interventional studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. Nicotine activates cell-signaling pathways through muscle-type and neuronal nicotinic acetylcholine receptors in non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Nicofuranose Solubility Challenges

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Nicofuranose in experimental buffers.

Troubleshooting Guide: Enhancing Nicofuranose Solubility

Low aqueous solubility of Nicofuranose can be a significant hurdle in experimental setups. This guide provides a systematic approach to troubleshoot and overcome these challenges.

Initial Assessment

Before attempting advanced solubilization techniques, start with the basics.

• Visual Inspection: After attempting to dissolve Nicofuranose in your buffer, do you observe any of the following?

  • Precipitate: Solid material that settles at the bottom of the container.

  • Cloudiness/Turbidity: A milky or hazy appearance, indicating a fine suspension of undissolved particles.

  • Film or Residue: Undissolved compound adhering to the walls of the container.

• Concentration Check: Are you working with a concentration that is reasonably expected to be soluble? If unsure, start with a lower concentration to establish a baseline.

Systematic Solubilization Workflow

If initial attempts to dissolve Nicofuranose in a simple aqueous buffer fail, follow this workflow.

Nicofuranose Solubility Troubleshooting Workflow

Frequently Asked Questions (FAQs)

Q1: What are the basic physicochemical properties of Nicofuranose?

A1: Key physicochemical properties of Nicofuranose are summarized below.

Property	Value
CAS Number	15351-13-0
Molecular Formula	C₃₀H₂₄N₄O₁₀
Molecular Weight	600.54 g/mol
Predicted pKa	9.53 ± 0.70
Appearance	Solid powder

Q2: I am seeing a precipitate after adding my Nicofuranose stock in DMSO to my aqueous buffer. What should I do?

A2: This is a common issue when a compound is highly soluble in an organic solvent but poorly soluble in an aqueous buffer. This phenomenon is known as "crashing out." Here are several steps you can take, in order of recommendation:

• Decrease the Final Concentration: The most straightforward solution is to lower the final concentration of Nicofuranose in your experimental buffer.

• Optimize the DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer is as low as possible, ideally below 1% and not exceeding 0.5% for most cell-based assays, as DMSO can have biological effects.

• Use a Co-solvent: Introduce a water-miscible co-solvent into your aqueous buffer before adding the Nicofuranose stock.[1] Common co-solvents include polyethylene glycol 400 (PEG 400) and propylene glycol.[2][3]

• Adjust the pH: Given the predicted pKa of ~9.53, Nicofuranose is expected to be more soluble at a lower pH.[3] Adjusting your buffer to a slightly more acidic pH (e.g., 6.5-7.0) may improve solubility.[4][5]

Q3: Which solvents are recommended for making a stock solution of Nicofuranose?

A3: Based on the properties of the related compound, nicotinic acid, the following solvents are recommended for preparing a concentrated stock solution.

Solvent	Recommended Use
DMSO	Excellent for creating high-concentration stock solutions.[6] Be mindful of the final concentration in aqueous media.
Ethanol	A good alternative to DMSO, often better tolerated in biological systems.[6]

Q4: How can I improve the solubility of Nicofuranose in my experimental buffer without using organic solvents?

A4: If you need to avoid organic solvents, you can explore these options:

Method	Description
pH Adjustment	Lowering the pH of your buffer can increase the solubility of basic compounds like Nicofuranose.[3]
Cyclodextrins	These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming inclusion complexes that are more water-soluble.[6][7][8] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.[6]
Surfactants	Low concentrations (typically 0.05-0.1%) of non-ionic surfactants like Tween® 80 or Polysorbate 20 can form micelles that entrap poorly soluble compounds, increasing their apparent solubility.[9][10][11]

Q5: What is a general protocol for preparing a Nicofuranose solution for an in vitro assay?

A5: The following is a general protocol that can be adapted to your specific needs.

General Experimental Workflow for Nicofuranose

Experimental Protocols

Protocol 1: Preparation of a 10 mM Nicofuranose Stock Solution in DMSO

• Materials:

  • Nicofuranose (MW: 600.54 g/mol )

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Weigh out 6.01 mg of Nicofuranose and place it in a microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Vortex the mixture vigorously for 1-2 minutes.

  • If the solid is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

  • Store the stock solution at -20°C, protected from light and moisture.

Protocol 2: Solubilization using pH Adjustment

• Materials:

  • Nicofuranose

  • Phosphate Buffered Saline (PBS)

  • 1 M HCl

  • pH meter

• Procedure:

  • Prepare your desired concentration of Nicofuranose in PBS (e.g., 100 µM).

  • If you observe precipitation, slowly add 1 M HCl dropwise while monitoring the pH.

  • Adjust the pH to a value between 6.0 and 7.0.

  • Stir the solution at room temperature for 15-30 minutes.

  • Visually inspect for complete dissolution.

  • Sterile filter the solution if it is for use in cell culture.

Disclaimer: The information provided in this technical support center is intended for guidance in a research setting. It is the responsibility of the end-user to validate any method for their specific application. Always consult relevant safety data sheets (SDS) before handling any chemical compounds.

References

• 1. Biorelevant In Vitro Release Testing and In Vivo Study of Extended-Release Niacin Hydrophilic Matrix Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pfigueiredo.org [pfigueiredo.org]
• 5. patents.justia.com [patents.justia.com]
• 6. Chemical stability of esters of nicotinic acid intended for pulmonary administration by liquid ventilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro dissolution testing of nicotine release from smokeless tobacco products | CORESTA [coresta.org]
• 8. Structure-function relationships affecting the insecticidal and miticidal activity of sugar esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sugar-Based Surfactants: Effects of Structural Features on the Physicochemical Properties of Sugar Esters and Their Comparison to Commercial Octyl Glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluating the Release of Different Commercial Orally Modified Niacin Formulations In Vitro [mdpi.com]
• 11. Nicofuranose - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Nicofuranose Dosage for Cell Culture Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the use of Nicofuranose in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Nicofuranose and what is its primary mechanism of action in cell culture?

Nicofuranose is a derivative of niacin (nicotinic acid) and is recognized as a hypolipidemic agent.[1][2] In a cellular context, its effects are primarily mediated through the activation of the G-protein coupled receptor GPR109A (also known as HCA2).[3][4] Upon binding, Nicofuranose is expected to initiate a signaling cascade that involves the inhibition of adenylyl cyclase by the Gαi subunit of the G-protein, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][4]

Q2: Which cell lines are most suitable for studying the effects of Nicofuranose?

The choice of cell line should be guided by the research question and the expression of the GPR109A receptor.[5] Suitable cell lines that have been used for studying nicotinic acid and are likely relevant for Nicofuranose include:

• HepG2 (human liver carcinoma): Ideal for investigating effects on lipid metabolism.[5]

• Immune cells (e.g., monocytes, macrophages): Useful for studying anti-inflammatory effects mediated by GPR109A.[5][6]

• HaCaT (human keratinocytes): Can be used to study effects on skin cells.[5]

• HCT116 (human colon carcinoma): A model for investigating effects on cancer cell proliferation and apoptosis.[5]

• MIN6 (murine pancreatic β-cell line): For studying anti-inflammatory effects in the context of diabetes.[7]

It is crucial to verify the expression of GPR109A in your chosen cell line before starting experiments.[5]

Q3: What is a typical starting concentration range for Nicofuranose in cell culture?

For nicotinic acid, concentrations ranging from micromolar (µM) to millimolar (mM) have been reported in the literature, depending on the cell line and the biological effect being studied.[5] A dose-response experiment is essential to determine the optimal concentration for your specific experimental setup.[5]

Q4: How long should I treat my cells with Nicofuranose?

The treatment duration is highly dependent on the experimental endpoint. Acute signaling events may be observable within minutes to hours, while changes in gene expression, proliferation, or metabolic activity may require longer-term treatments (24 to 72 hours or more).[5] A time-course experiment is recommended to determine the ideal treatment duration.

Q5: How should I prepare and store Nicofuranose stock solutions?

It is advisable to prepare fresh stock solutions of Nicofuranose for each experiment to ensure stability and consistency.[8] The solubility of the compound in your chosen solvent (e.g., DMSO, sterile water, or PBS) should be confirmed.[5] Stock solutions should be filter-sterilized and stored protected from light.[5]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No observable effect of Nicofuranose treatment.	The concentration of Nicofuranose is too low to elicit a response.	Perform a dose-response experiment with a wider range of concentrations (e.g., from low µM to high mM).[5]
The chosen cell line does not express the GPR109A receptor or downstream signaling components.	Verify the expression of GPR109A and key signaling proteins (e.g., Gαi) in your cell line using methods like Western blot or qPCR.[5]
The selected assay is not sensitive enough to detect the expected changes.	Use a more sensitive or appropriate assay to measure the desired endpoint.[5]
Precipitation observed in the culture medium after adding Nicofuranose.	The concentration of Nicofuranose is too high, exceeding its solubility in the culture medium.	Prepare the Nicofuranose stock solution in a suitable solvent and ensure it is fully dissolved before adding it to the medium.[5]
Interaction with media components at a non-physiological pH.	Warm the medium to 37°C before adding the stock solution and mix gently. Check and adjust the pH of the final medium if necessary.[5]
High variability in experimental results.	Improper storage or preparation of the Nicofuranose stock solution leading to inconsistent concentrations.	Prepare fresh stock solutions regularly, store them protected from light, and filter-sterilize.[5]
High cell passage number leading to phenotypic drift and altered cellular responses.	Use cells within a defined, low passage number range.[5]
Inconsistent treatment conditions.	Standardize all experimental procedures, including incubation time and cell density, and include appropriate controls in every experiment.[5]

Data Presentation

Table 1: Recommended Starting Concentrations of Nicotinic Acid Derivatives in Cell Culture

Cell Line Type	Concentration Range	Reference
Keratinocytes (HaCaT)	µM to mM	[5]
Colon Carcinoma (HCT116)	µM to mM	[5]
Liver Carcinoma (HepG2)	µM to mM	[5]
Immune Cells	µM to mM	[5]
Pancreatic β-cells (MIN6)	µM to mM	[7]

Note: This data is based on studies with nicotinic acid. A thorough dose-response study is critical to determine the optimal concentration of Nicofuranose for your specific cell line and experimental conditions.

Experimental Protocols

Protocol 1: Determining Optimal Nicofuranose Concentration using a Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed your target cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Nicofuranose in complete medium. Include a vehicle control (medium with the same concentration of solvent used for the stock solution).

• Incubation: Incubate the plate for your desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ or optimal working concentration.

Protocol 2: Western Blot Analysis of GPR109A-Mediated Signaling

• Cell Treatment: Treat cells with the determined optimal concentration of Nicofuranose for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with a primary antibody against a target protein in the GPR109A signaling pathway (e.g., phosphorylated Akt, phosphorylated ERK). Subsequently, incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualization

Caption: GPR109A signaling cascade initiated by Nicofuranose.

Caption: Workflow for determining optimal Nicofuranose dosage.

Caption: Troubleshooting logic for unexpected experimental results.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Nicofuranose - Wikipedia [en.wikipedia.org]
• 3. Internalization of the Human Nicotinic Acid Receptor GPR109A Is Regulated by Gi, GRK2, and Arrestin3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. JCI - Nicotinic acid inhibits progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells [jci.org]
• 7. Nicotinic Acid Receptor GPR109A Exerts Anti-Inflammatory Effects Through Inhibiting the Akt/mTOR Signaling Pathway in MIN6 Pancreatic β cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Troubleshooting stability and degradation of Nicofuranose solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nicofuranose solutions. The information is designed to help address common stability and degradation challenges encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Nicofuranose solution has changed color (e.g., turned yellow). What could be the cause?

A1: A color change in your Nicofuranose solution often indicates chemical degradation. The nicotinoyl ester groups are susceptible to hydrolysis, which can lead to the formation of nicotinic acid and other degradation products. This process can be accelerated by several factors:

• Improper pH: Solutions that are too acidic or too basic can catalyze the hydrolysis of the ester linkages.

• Exposure to Light: Although some initial data suggests good photostability, prolonged exposure to UV or even ambient light can potentially initiate degradation pathways in photosensitive molecules.

• Elevated Temperature: Storing the solution at temperatures above the recommended range will increase the rate of chemical reactions, including hydrolysis and other degradation processes.

• Oxidation: The presence of oxidizing agents or dissolved oxygen could potentially lead to degradation, although initial findings suggest Nicofuranose has good resistance to oxidative stress.

Troubleshooting Steps:

• Verify the pH of your solvent or buffer system and ensure it is within the optimal range for Nicofuranose stability (ideally near neutral, unless otherwise specified for your application).

• Protect your solution from light by using amber vials or by wrapping the container in aluminum foil.

• Confirm that your storage conditions are appropriate. For long-term storage, refrigeration (2-8 °C) is generally recommended for ester-containing compounds to minimize degradation.

• If the problem persists, consider preparing fresh solutions and performing a stability check under your specific experimental conditions.

Q2: I am seeing unexpected peaks in my HPLC analysis of a Nicofuranose solution. How can I determine if these are degradation products?

A2: The appearance of new peaks in your chromatogram is a strong indicator of degradation. To confirm this and identify the nature of these peaks, you can perform a forced degradation study. This involves intentionally exposing your Nicofuranose solution to various stress conditions to accelerate the formation of potential degradation products.

Troubleshooting Workflow:

Caption: Workflow for investigating unexpected peaks in HPLC analysis.

By comparing the chromatograms of your experimental sample with those from the forced degradation study, you can tentatively identify if the new peaks correspond to known degradation products. For definitive identification, techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) are recommended.

Q3: What are the primary degradation pathways for Nicofuranose?

A3: Based on its chemical structure as a tetra-ester of fructose and nicotinic acid, the most probable degradation pathway for Nicofuranose in solution is hydrolysis. The four ester linkages are susceptible to cleavage, particularly under acidic or basic conditions, which would yield nicotinic acid and partially de-esterified fructose derivatives, and ultimately fructose itself.

Caption: Postulated primary degradation pathway of Nicofuranose via hydrolysis.

Q4: What are the recommended storage conditions for Nicofuranose solutions?

A4: To ensure the stability of Nicofuranose solutions, the following storage conditions are recommended:

• Temperature: Store solutions at refrigerated temperatures (2-8 °C). Avoid freezing, as this can cause the compound to precipitate out of solution.

• Light: Protect solutions from light by using amber-colored vials or by wrapping the container in a light-blocking material like aluminum foil.

• pH: Maintain a neutral pH for aqueous solutions unless your experimental protocol requires otherwise. The use of a buffered system can help maintain pH stability.

• Atmosphere: For long-term storage, consider purging the headspace of the vial with an inert gas like nitrogen or argon to minimize the risk of oxidation.

Quantitative Stability Data

The following table summarizes the results from a forced degradation study on a Nicofuranose drug compound. Please note that this data is from a single source and should be used as a general guideline. Stability can be highly dependent on the specific solution composition, concentration, and storage conditions.

Stress Condition	% Nicofuranose Remaining	% Degradation Product 1	% Degradation Product 2	Peak Purity
Acid Degradation	79.09%	6.43%	14.48%	Passed
Base Degradation	No degradation observed	-	-	-
Thermal Degradation	83.52%	6.50%	9.98%	Passed
Oxidative Degradation	No degradation observed	-	-	-
Photolytic Degradation	No degradation observed	-	-	-
[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Nicofuranose

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways for Nicofuranose.

• Preparation of Stock Solution: Prepare a stock solution of Nicofuranose in a suitable solvent (e.g., a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). At each time point, withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with mobile phase to the target concentration.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature for a specified time. At each time point, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute with mobile phase.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature, protected from light, for a specified time. At each time point, withdraw an aliquot and dilute with mobile phase.

  • Thermal Degradation: Place an aliquot of the stock solution in a thermostable container and heat it in an oven at a set temperature (e.g., 80°C) for a specified duration. Also, analyze the solid drug substance under the same conditions.

  • Photolytic Degradation: Expose an aliquot of the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[2][3] A control sample should be kept in the dark under the same temperature conditions.

• Analysis: Analyze all samples (including an unstressed control) using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Development of a Stability-Indicating HPLC Method

This protocol provides a general framework for developing an HPLC method capable of separating Nicofuranose from its degradation products.

Caption: Workflow for creating a stability-indicating HPLC method.

• Instrumentation: A standard HPLC system with a UV or Photodiode Array (PDA) detector.

• Column: A reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm) is a good starting point.

• Mobile Phase:

  • Aqueous Phase (A): A buffered solution (e.g., 20 mM potassium phosphate) with the pH adjusted (e.g., to 3.0 or 6.5) to optimize peak shape and selectivity.

  • Organic Phase (B): Acetonitrile or methanol.

• Elution: Start with a gradient elution to separate peaks with a wide range of polarities (e.g., 10% B to 90% B over 30 minutes).

• Detection: Use a PDA detector to monitor the elution and to check for peak purity. A wavelength of around 262 nm is often suitable for nicotinoyl compounds.

• Optimization: Adjust the mobile phase composition, pH, gradient slope, and column temperature to achieve baseline separation (Resolution > 2) between Nicofuranose and all degradation peaks.

• Validation: Once optimized, the method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is suitable for its intended purpose.

References

• 1. html.scirp.org [html.scirp.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. database.ich.org [database.ich.org]

Technical Support Center: Enhancing the In Vivo Bioavailability of Nicofuranose

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Nicofuranose. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the development of oral formulations with improved bioavailability.

Frequently Asked Questions (FAQs)

Q1: What is Nicofuranose and what are its potential bioavailability challenges?

Q2: What are the general strategies to improve the in vivo bioavailability of a poorly soluble compound like Nicofuranose?

Several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble drugs.[3] These approaches primarily focus on increasing the drug's solubility and dissolution rate. Key strategies include:

• Particle Size Reduction: Decreasing the particle size increases the surface area available for dissolution.

• Solid Dispersions: Dispersing the drug in a hydrophilic carrier at the molecular level can enhance its dissolution.

• Lipid-Based Formulations: Encapsulating the drug in lipidic systems can improve its solubility and absorption.[3][4]

• Complexation with Cyclodextrins: Forming inclusion complexes with cyclodextrins can increase the aqueous solubility of the drug.

Q3: How do I choose the most appropriate bioavailability enhancement strategy for Nicofuranose?

The selection of an appropriate strategy depends on the specific physicochemical properties of Nicofuranose and the desired formulation characteristics. A systematic approach is recommended:

Figure 1: Decision workflow for selecting a bioavailability enhancement strategy.

Troubleshooting Guides

Issue 1: Poor Dissolution of Nicofuranose in Aqueous Media

Problem: You are observing very low dissolution of your initial Nicofuranose formulation in standard dissolution media (e.g., simulated gastric and intestinal fluids).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
High Crystallinity & Low Aqueous Solubility	1. Particle Size Reduction: Employ micronization or nanonization techniques to increase the surface area of the drug particles.	Increased dissolution rate due to a larger surface area being exposed to the dissolution medium.
2. Amorphous Solid Dispersion: Prepare a solid dispersion of Nicofuranose with a hydrophilic polymer (e.g., PVP, HPMC).	Conversion of the crystalline drug to a higher-energy amorphous state, leading to improved solubility and dissolution.
Poor Wettability	1. Incorporate a Surfactant: Add a pharmaceutically acceptable surfactant (e.g., polysorbate 80) to your formulation.	Reduced interfacial tension between the drug particles and the dissolution medium, improving wettability and dissolution.
pH-Dependent Solubility	1. pH Modification: Investigate the pH-solubility profile of Nicofuranose. Consider incorporating pH-modifying excipients into the formulation.	Enhanced dissolution in specific regions of the GI tract by creating a more favorable local pH environment.

Issue 2: Inconsistent or Low In Vivo Bioavailability Despite Improved Dissolution

Problem: Your optimized formulation shows good in vitro dissolution, but in vivo studies in animal models reveal low and variable plasma concentrations of Nicofuranose.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Pre-systemic Metabolism (First-Pass Effect)	1. Lipid-Based Formulations: Formulate Nicofuranose in a self-emulsifying drug delivery system (SEDDS).	Lipid-based systems can promote lymphatic transport, partially bypassing the liver and reducing first-pass metabolism.[3]
Poor Permeability Across the Intestinal Wall	1. Permeation Enhancers: Investigate the use of GRAS (Generally Regarded as Safe) permeation enhancers in your formulation.	Increased permeation of Nicofuranose across the intestinal epithelium, leading to higher systemic absorption.
Drug Efflux by Transporters (e.g., P-glycoprotein)	1. Inhibition of Efflux Pumps: Co-administer with a known P-glycoprotein inhibitor in preclinical studies to confirm the mechanism. Formulate with excipients that have P-gp inhibitory effects.	Increased intracellular concentration of the drug in enterocytes, leading to enhanced absorption.
In Vivo Precipitation of the Drug	1. Supersaturating Formulations: Develop a solid dispersion that generates a supersaturated solution of Nicofuranose in the GI tract. Include precipitation inhibitors in the formulation.	Maintaining a higher concentration of dissolved drug for a longer duration, which can drive absorption.

Experimental Protocols

Protocol 1: Preparation of a Nicofuranose Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of Nicofuranose to enhance its dissolution rate.

Materials:

• Nicofuranose

• Polyvinylpyrrolidone (PVP K30)

• Methanol

• Rotary evaporator

• Mortar and pestle

• Sieves

Methodology:

• Accurately weigh Nicofuranose and PVP K30 in a 1:4 ratio (or other desired ratio).

• Dissolve both components in a minimal amount of methanol in a round-bottom flask.

• Once a clear solution is obtained, evaporate the solvent using a rotary evaporator at 40°C under reduced pressure.

• Continue evaporation until a dry film is formed on the flask wall.

• Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Gently scrape the dried product and pulverize it using a mortar and pestle.

• Pass the powdered solid dispersion through a suitable sieve to obtain a uniform particle size.

• Store the prepared solid dispersion in a desiccator until further use.

Protocol 2: In Vitro Dissolution Testing

Objective: To evaluate the dissolution profile of different Nicofuranose formulations.

Apparatus:

• USP Dissolution Apparatus II (Paddle Apparatus)

Dissolution Media:

• Simulated Gastric Fluid (SGF), pH 1.2

• Simulated Intestinal Fluid (SIF), pH 6.8

Methodology:

• Prepare 900 mL of the desired dissolution medium and equilibrate it to 37 ± 0.5°C in the dissolution vessels.

• Set the paddle speed to 75 RPM.

• Place a precisely weighed amount of the Nicofuranose formulation (equivalent to a specific dose) into each vessel.

• At predetermined time points (e.g., 5, 10, 15, 30, 45, 60, 90, and 120 minutes), withdraw a 5 mL aliquot of the dissolution medium.

• Immediately replace the withdrawn volume with 5 mL of fresh, pre-warmed dissolution medium.

• Filter the samples through a 0.45 µm syringe filter.

• Analyze the concentration of Nicofuranose in the filtered samples using a validated analytical method (e.g., HPLC-UV).

• Calculate the cumulative percentage of drug dissolved at each time point.

Data Presentation

Table 1: Hypothetical In Vitro Dissolution Data for Different Nicofuranose Formulations

Time (min)	% Drug Dissolved (Pure Nicofuranose)	% Drug Dissolved (Micronized)	% Drug Dissolved (Solid Dispersion 1:4)
5	2.1	8.5	35.2
15	5.8	22.1	75.8
30	10.3	38.6	92.1
60	15.2	55.4	98.5
120	20.1	68.9	99.2

Table 2: Hypothetical Pharmacokinetic Parameters of Nicofuranose Formulations in a Rat Model

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	150 ± 35	2.0	650 ± 120	100
Micronized Suspension	320 ± 60	1.5	1450 ± 210	223
Solid Dispersion	750 ± 110	1.0	3800 ± 450	585
SEDDS	980 ± 150	0.75	4900 ± 530	754

Visualizations

Figure 2: Relationship between formulation strategies and bioavailability enhancement mechanisms.

References

• 1. Nicofuranose - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Identifying and mitigating off-target effects of Nicofuranose

Welcome to the Technical Support Center for Nicofuranose. This resource is designed for researchers, scientists, and drug development professionals to help identify and mitigate potential off-target effects of Nicofuranose during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Nicofuranose and what is its primary on-target mechanism of action?

A1: Nicofuranose is a derivative of nicotinic acid (niacin) and is classified as a hypolipidemic agent.[1] Its primary on-target effect is to modulate lipid profiles. This is thought to be mediated through the activation of the G-protein coupled receptor 109A (GPR109A, also known as HCA2), which is highly expressed in adipocytes and immune cells.[2] Activation of GPR109A in adipocytes inhibits lipolysis, leading to a decrease in circulating free fatty acids (FFAs). Reduced FFAs in turn decrease the liver's production of very-low-density lipoprotein (VLDL), subsequently lowering low-density lipoprotein (LDL), triglycerides, and total cholesterol, while increasing high-density lipoprotein (HDL) levels.[3]

Q2: What are off-target effects and why should I be concerned about them when using Nicofuranose?

A2: Off-target effects occur when a compound interacts with molecular targets other than its intended one. These unintended interactions can lead to misinterpretation of experimental results, cellular toxicity, or other adverse effects that are not related to the on-target activity.[4] While specific off-target interactions for Nicofuranose are not well-documented in publicly available literature, its parent compound, nicotinic acid, is known to have various effects that may not be solely explained by GPR109A activation, including impacts on gene expression.[3] Therefore, it is crucial to consider and investigate potential off-target effects to ensure the validity of your research findings.

Q3: What are the known side effects of nicotinic acid that could be indicative of off-target effects?

A3: The most common side effect of high-dose nicotinic acid is flushing, which is a cutaneous vasodilation mediated by the on-target receptor GPR109A in skin immune cells.[2] Other reported adverse effects include gastrointestinal issues, and in some cases, an increase in blood glucose levels or insulin resistance with high doses.[4] These effects could be a result of on-target signaling in different tissues or could potentially involve off-target interactions.

Q4: How can I begin to assess the potential for off-target effects with Nicofuranose in my experimental system?

A4: A good starting point is to perform a dose-response curve for your desired on-target effect. Use the lowest effective concentration of Nicofuranose that elicits the desired on-target activity in your experiments. Higher concentrations are more likely to engage lower-affinity off-targets. Additionally, consider using a structurally related but inactive control compound, if available, to differentiate between effects of the chemical scaffold and specific on-target activity.

Troubleshooting Guides

Problem 1: Observing an unexpected phenotype or cellular response.

Possible Cause: The observed effect may be due to an off-target interaction of Nicofuranose.

Troubleshooting Steps:

• Confirm On-Target Engagement:

  • Genetic Knockdown/Knockout: Use siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the intended target, GPR109A. If the phenotype persists in the absence of the target, it is likely an off-target effect.

  • Cellular Thermal Shift Assay (CETSA): This method can confirm direct binding of Nicofuranose to GPR109A in intact cells by measuring changes in the protein's thermal stability.

• Computational Prediction of Off-Targets:

  • Utilize in silico tools and databases (e.g., ChEMBL, PubChem) to predict potential off-targets based on the chemical structure of Nicofuranose. This can provide a list of candidate proteins for further experimental validation.

• Experimental Off-Target Profiling:

  • Biochemical Screening: Screen Nicofuranose against a panel of purified proteins, such as a kinase panel (e.g., KINOMEscan), to identify potential interactions.

  • Proteome-wide CETSA (MS-CETSA): This unbiased approach can identify proteins that are thermally stabilized by Nicofuranose across the proteome, indicating direct binding.

Problem 2: Inconsistent results between different cell lines or experimental models.

Possible Cause: The expression levels of the on-target receptor (GPR109A) or potential off-targets may vary between different cell lines or models.

Troubleshooting Steps:

• Characterize Target and Off-Target Expression:

  • Use techniques like qPCR or Western blotting to quantify the expression levels of GPR109A and any high-priority potential off-targets (identified through computational or experimental screening) in the cell lines or tissues you are using.

• Correlate Expression with Phenotype:

  • Analyze whether the magnitude of the observed effect of Nicofuranose correlates with the expression level of GPR109A or a potential off-target across different cell lines.

Data Presentation

Table 1: On-Target and Potential Off-Target Profile of Nicofuranose (Hypothetical Data)

Disclaimer: The following table contains hypothetical data for illustrative purposes, as comprehensive public data on the off-target profile of Nicofuranose is not available. Researchers should generate their own data using the methodologies described in this guide.

Target	Assay Type	IC50 / Kd	Notes
On-Target
GPR109A	Radioligand Binding	50 nM (Ki)	High-affinity binding to the intended target.
Potential Off-Targets
Kinase X	Kinase Activity Assay	5 µM (IC50)	Weak inhibition at higher concentrations.
Kinase Y	Kinase Activity Assay	> 50 µM (IC50)	No significant inhibition observed.
GPCR Z	Calcium Flux Assay	10 µM (EC50)	Potential for off-target signaling at high concentrations.
Enzyme A	Enzymatic Assay	25 µM (IC50)	Moderate inhibition, warrants further investigation.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the binding of Nicofuranose to its target protein (GPR109A) in a cellular context.

Methodology:

• Cell Culture and Treatment: Culture cells expressing GPR109A to approximately 80% confluency. Treat cells with various concentrations of Nicofuranose or vehicle control for a specified time.

• Thermal Challenge: Heat the cell suspensions at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes to induce protein denaturation.

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Detection of Soluble Target Protein: Analyze the supernatant (soluble fraction) by Western blotting using an antibody specific for GPR109A.

• Data Analysis: Quantify the band intensities. A shift in the melting curve to a higher temperature in the presence of Nicofuranose indicates target engagement.

Protocol 2: Kinase Selectivity Profiling

Objective: To assess the potential for Nicofuranose to inhibit protein kinases as an off-target activity.

Methodology:

• Compound Submission: Provide a sample of Nicofuranose at a specified concentration (e.g., 10 mM in DMSO) to a commercial kinase profiling service (e.g., KINOMEscan).

• Assay Performance: The service will perform competitive binding assays against a large panel of recombinant human kinases (typically over 400). The assay measures the ability of Nicofuranose to displace a ligand from the kinase active site.

• Data Reporting: Results are typically reported as percent inhibition at a given concentration (e.g., 1 µM or 10 µM).

• Follow-up: For any significant "hits" (e.g., >80% inhibition), determine the IC50 value through dose-response experiments to quantify the potency of the off-target interaction.

Visualizations

References

• 1. Nicofuranose - Wikipedia [en.wikipedia.org]
• 2. Competition, Selectivity and Efficacy of Analogs of A-84543 for Nicotinic Acetylcholine Receptors with Repositioning of Pyridine Nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of Nicotinic Acid on Gene Expression: Potential Mechanisms and Implications for Wanted and Unwanted Effects of the Lipid-Lowering Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Niacin - Health Professional Fact Sheet [ods.od.nih.gov]

Technical Support Center: Advancing Nicotinic Acid-Based Research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during nicotinic acid-based experiments.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism of action for nicotinic acid's therapeutic effects on lipid metabolism?

Nicotinic acid primarily exerts its lipid-lowering effects by acting as a ligand for the G protein-coupled receptor 109A (GPR109A), also known as HCA2.[1][2] In adipocytes, activation of GPR109A leads to the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP) levels.[3][4] This reduction in cAMP decreases the activity of hormone-sensitive lipase, a key enzyme in the breakdown of triglycerides, ultimately leading to a decrease in the release of free fatty acids from adipose tissue.[5] The reduced availability of free fatty acids to the liver results in decreased synthesis of triglycerides and very-low-density lipoprotein (VLDL), and subsequently, low-density lipoprotein (LDL).[5]

2. What causes the common "flushing" side effect associated with nicotinic acid administration?

The flushing response, characterized by cutaneous vasodilation, warmth, and redness, is a well-documented side effect of nicotinic acid.[5][6] This reaction is primarily mediated by the activation of GPR109A on Langerhans cells and keratinocytes in the skin.[5][7][8] This activation initiates a signaling cascade that leads to the production and release of vasodilatory prostaglandins, mainly prostaglandin D2 (PGD2) and prostaglandin E2 (PGE2).[5][7][9][10] These prostaglandins then bind to their respective receptors (DP1 for PGD2, and EP2 and EP4 for PGE2) on dermal capillaries, causing vasodilation and the sensation of flushing.[5][7][9] A secondary pathway involving β-arrestin1 has also been identified, where nicotinic acid-induced GPR109A activation promotes β-arrestin1-dependent activation of cytosolic phospholipase A2, leading to the release of arachidonic acid, the precursor for prostaglandins.[11]

3. What are the key differences between nicotinic acid and nicotinamide in a research context?

Nicotinic acid and nicotinamide are both forms of vitamin B3 and precursors for the coenzymes NAD+ and NADP+.[6][12] However, they have distinct pharmacological properties. Nicotinic acid is used as a lipid-lowering agent, a therapeutic effect not shared by nicotinamide at high doses.[6][12] A critical difference for researchers is that nicotinic acid causes the flushing side effect, while nicotinamide is considered a "no-flush" form of vitamin B3.[12] Therefore, when studying the lipid-modifying effects or the flushing phenomenon, nicotinic acid is the appropriate compound. For studies focused on NAD+ metabolism without the confounding factor of flushing, nicotinamide may be preferred.[12]

4. What are the recommended storage and handling conditions for nicotinic acid?

Nicotinic acid is a stable compound under standard laboratory conditions.[13][14] It should be stored in a tightly closed container in a dry and well-ventilated place, protected from light.[15] For long-term storage, a temperature of -20°C is recommended, at which it is stable for at least four years.[16] Nicotinic acid is soluble in hot water, hot ethanol, and alkaline solutions, but only slightly soluble in water and ethanol at room temperature.[15]

Troubleshooting Guides

In Vivo Experiments

Issue: High Variability in Flushing Response in Animal Models

Possible Cause	Troubleshooting Step
Genetic Heterogeneity	Use a genetically homogenous inbred animal strain (e.g., C57BL/6 mice) to minimize inter-individual variations in response.[2]
Environmental Factors	Acclimatize animals to the experimental room for at least one week prior to the experiment to reduce stress. Maintain a consistent ambient temperature and handle all animals uniformly.[2]
Route of Administration	Intraperitoneal (i.p.) injection is a common route for inducing a robust flushing response. Ensure consistent injection technique and volume.
Subjective Scoring	Implement a standardized, blinded scoring system for visual assessment of flushing (e.g., ear redness). For more objective quantification, use laser Doppler flowmetry to measure changes in cutaneous blood flow.[2][17]

Issue: Lack of Significant Lipid-Lowering Effect

Possible Cause	Troubleshooting Step
Inappropriate Animal Model	Ensure the chosen animal model is suitable for studying dyslipidemia and is responsive to nicotinic acid. Models like LDL receptor knockout (Ldlr-/-) mice on a high-fat diet are commonly used.[17]
Insufficient Dosage or Duration	Consult literature for effective dose ranges and treatment durations for the specific animal model. Dosages often need to be significantly higher than human therapeutic doses on a mg/kg basis.
Dietary Confounds	Use a well-defined and consistent diet for all experimental groups. High-fat diets are often necessary to induce a dyslipidemic phenotype that can be modulated by treatment.[17]
Timing of Sample Collection	Collect blood samples at appropriate time points post-treatment to capture the expected changes in lipid profiles. Consider both acute and chronic effects.

In Vitro Experiments

Issue: Low or No Cellular Response to Nicotinic Acid

Possible Cause	Troubleshooting Step
Low GPR109A Expression	Verify the expression of GPR109A in the chosen cell line. Some commonly used cell lines, like 3T3-L1 adipocytes, have limited GPR109A expression.[4] Consider using primary cells known to express the receptor (e.g., primary adipocytes, keratinocytes) or a cell line engineered to overexpress GPR109A.
Incorrect Nicotinic Acid Concentration	Perform a dose-response experiment to determine the optimal concentration of nicotinic acid for the desired cellular effect (e.g., inhibition of lipolysis, cytokine release). IC50 values can vary between cell types.
Cell Culture Conditions	Ensure optimal cell culture conditions, including media composition, confluency, and passage number, as these can influence cellular responsiveness.
Assay Sensitivity	Use a highly sensitive and validated assay to measure the downstream effects of nicotinic acid signaling (e.g., cAMP measurement, free fatty acid release, prostaglandin production).

Quantitative Data Summary

Table 1: Effect of Nicotinic Acid on Lipid Profile in a Rat Model of Hypercholesterolemia and Diabetes

Parameter	Group	Baseline (Day 0)	Day 21	Day 42
Total Cholesterol (mg/dl)	Hypercholesterolemic	213 ± 3.02	-	149 ± 3.86
Hypercholesterolemic + Diabetic	217 ± 3.33	-	161 ± 1.63
HDL Cholesterol (mg/dl)	Hypercholesterolemic	29.4 ± 1.5	-	57.5 ± 1.36
Hypercholesterolemic + Diabetic	21.6 ± 2.7	-	56.5 ± 1.9
Total Lipids (mg/dl)	Hypercholesterolemic	982 ± 22.7	-	449 ± 34
Hypercholesterolemic + Diabetic	997 ± 10.4	-	548 ± 48.4
Data adapted from a study in albino rats.[18][19][20]

Experimental Protocols

Protocol 1: Evaluation of Nicotinic Acid-Induced Flushing in Mice

Objective: To quantify the cutaneous flushing response to nicotinic acid in a murine model.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Nicotinic acid solution (in sterile saline)

• Anesthetic (e.g., pentobarbital)

• Laser Doppler flowmeter

• Infrared thermometer (optional)

Methodology:

• Animal Acclimatization: House mice under standard conditions for at least one week prior to the experiment.[2]

• Anesthesia: Anesthetize the mice with an appropriate anesthetic (e.g., pentobarbital, 60 mg/kg, i.p.).[17]

• Baseline Measurement: Place the anesthetized mouse on a warming pad to maintain body temperature. Position the laser Doppler flowmeter probe on the ventral side of the ear to measure baseline cutaneous blood flow.[17] Record stable baseline readings for at least 5 minutes.

• Nicotinic Acid Administration: Administer nicotinic acid solution via intraperitoneal (i.p.) injection at the desired dose.

• Post-Injection Monitoring: Continuously record cutaneous blood flow for at least 60 minutes post-injection.

• Data Analysis: Express the change in blood flow as a percentage increase from the baseline measurement.[17] Key parameters to analyze include the peak blood flow response and the time to reach the peak.

Protocol 2: In Vitro Assessment of Nicotinic Acid's Anti-Lipolytic Effect in Adipocytes

Objective: To measure the inhibitory effect of nicotinic acid on lipolysis in primary adipocytes.

Materials:

• Primary adipocytes (e.g., isolated from rat epididymal fat pads)

• Krebs-Ringer bicarbonate buffer (KRBB) with 4% bovine serum albumin (BSA) and 5 mM glucose

• Isoproterenol (a β-adrenergic agonist to stimulate lipolysis)

• Nicotinic acid solutions at various concentrations

• Glycerol or free fatty acid assay kit

Methodology:

• Cell Preparation: Isolate primary adipocytes using collagenase digestion. Wash the isolated cells with KRBB and resuspend to a final concentration of approximately 10% (v/v).

• Pre-incubation: Aliquot the adipocyte suspension into tubes. Add nicotinic acid at the desired final concentrations and pre-incubate for 15 minutes at 37°C in a shaking water bath.

• Stimulation of Lipolysis: Add isoproterenol (e.g., 100 nM final concentration) to all tubes except the basal control to stimulate lipolysis.

• Incubation: Incubate the adipocytes for 90 minutes at 37°C with continuous shaking.

• Sample Collection: At the end of the incubation, place the tubes on ice to stop the reaction. Collect the infranatant (the aqueous layer below the floating adipocytes) for analysis.

• Quantification of Lipolysis: Measure the concentration of glycerol or free fatty acids in the collected infranatant using a commercially available assay kit.

• Data Analysis: Calculate the percentage inhibition of isoproterenol-stimulated lipolysis by nicotinic acid at each concentration. Determine the IC50 value for nicotinic acid.

Visualizations

Caption: Signaling pathway of nicotinic acid-induced flushing.

Caption: Workflow for in vivo evaluation of nicotinic acid-induced flushing.

References

• 1. GPR109A and Vascular Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. The mechanism and mitigation of niacin-induced flushing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nicotinic acid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. JCI - Seeing red: flushing out instigators of niacin-associated skin toxicity [jci.org]
• 9. The mechanism and mitigation of niacin-induced flushing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of Flushing Due to Niacin and Abolition of These Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. JCI - β-Arrestin1 mediates nicotinic acid–induced flushing, but not its antilipolytic effect, in mice [jci.org]
• 12. Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Platinum—Based Drugs [mdpi.com]
• 13. Nicotinic Acid | C6H5NO2 | CID 938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Niacin or Nicotinic Acid or Vitamin B3 Manufacturers, with SDS [mubychem.com]
• 15. Nicotinic acid CAS#: 59-67-6 [m.chemicalbook.com]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non – diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non - diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: NAD+ Precursor Handling & Experimentation

This guide is designed for researchers, scientists, and drug development professionals to provide best practices and troubleshoot common issues encountered during the storage, handling, and experimental use of NAD+ precursors like Nicotinamide Mononucleotide (NMN), Nicotinamide Riboside (NR), and Nicotinamide (NAM).

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid NAD+ precursors?

A: Solid (lyophilized or crystalline) NAD+ precursors are sensitive to heat, humidity, and light.[1] To ensure long-term stability and prevent degradation, they should be stored in a cool, dry, and dark environment. For lyophilized Nicotinamide (NAM), storage at -20°C is recommended for stability up to four years.[2] For Nicotinamide Riboside (NR) and Nicotinamide Mononucleotide (NMN), storage in a cool, stable environment, ideally between 15°C to 25°C (59°F to 77°F), away from heat sources and sunlight is recommended.[1] The primary threat is moisture, which can cause NMN to hydrolyze into nicotinamide.[3] Always keep containers tightly sealed with the desiccant pack included.[1]

Q2: How long are aqueous stock solutions of NMN, NR, and NAM stable?

A: The stability of NAD+ precursors in aqueous solutions varies significantly.

• NMN: Degrades in aqueous solutions following first-order kinetics.[4] At room temperature, it has a half-life of approximately 860 hours.[4] For experimental use, it is best to prepare fresh solutions or use within a few days when stored at 2-8°C.

• NR: Highly susceptible to base-catalyzed hydrolysis in neutral or alkaline solutions, degrading into nicotinamide and ribose.[3][5] Stability is greater in acidic conditions.[3] Due to this instability, fresh preparation of solutions for each experiment is strongly recommended.

• NAM: Aqueous solutions of NAM are not recommended for storage for more than one day.[2] For longer-term experiments, prepare fresh solutions or use a frozen aliquot system.

Q3: What are the primary degradation products of NMN and NR, and why are they a concern?

A: The primary degradation product for both NMN and NR is Nicotinamide (NAM) .[3][4][5] This is a significant concern because high concentrations of NAM can act as an inhibitor for sirtuins and PARPs, the very enzymes that researchers are often studying in the context of NAD+ metabolism.[4] The accumulation of NAM in a stock solution or culture medium can lead to confounding experimental results or antagonism of the intended biological effects of the precursor.[3][5]

Q4: Can I freeze and thaw my NAD+ precursor stock solutions?

A: While freezing (-20°C or -80°C) is the standard for long-term storage of many biological reagents, repeated freeze-thaw cycles should be avoided for NAD+ precursors and their derivatives like NAD+ and NADH, as this can reduce potency.[6] It is best practice to aliquot stock solutions into single-use volumes before freezing to minimize the number of freeze-thaw cycles.

Troubleshooting Guides

This section addresses specific issues researchers may encounter during their experiments.

Problem / Observation	Potential Cause	Recommended Solution
Unexpectedly low or no biological effect from NMN/NR treatment.	Degradation of Precursor: The precursor may have degraded in the stock solution or during the experiment. NMN and especially NR are unstable in aqueous solutions and cell culture media.[3][4][7]	Prepare fresh stock solutions immediately before each experiment. If using NMN in drinking water for animal studies, replace the water at least every 7 days.[8] For cell culture, add the precursor to the media just before treating the cells.
High variability between replicate samples in NAD+ quantification assays.	Inconsistent Sample Handling: NAD+ and NADH are highly labile. Differences in the time from sample collection to quenching enzymatic activity can cause significant variability.[6]	Snap-freeze samples in liquid nitrogen immediately after collection.[6] Maintain low temperatures throughout the extraction process and avoid multiple freeze-thaw cycles by aliquoting samples after the initial extraction.[6]
Results show inhibition of sirtuin activity despite adding an NAD+ precursor.	Accumulation of Nicotinamide (NAM): The precursor stock solution may have degraded over time, leading to high levels of NAM, a known sirtuin inhibitor.[4]	Always use freshly prepared stock solutions of NMN or NR.[5] Consider quantifying NAM levels in your stock solution via HPLC if it has been stored for any length of time.
My NAD+ quantification standard curve is not linear.	Standard Degradation: NAD+ standards used to generate the curve are not stable for long periods, even when frozen.[6]	Prepare fresh NAD+ standards from a high-quality solid source for each experiment. Ensure accurate serial dilutions.[6]
High background signal in NAD+ quantification control wells.	Reagent Contamination: One or more assay components (buffers, enzymes) may be contaminated with NAD+ or NADH.[6]	Prepare fresh reagents using high-purity, nuclease-free water. Protect plates from light, as some colorimetric probes are light-sensitive.[6]

Quantitative Data on Precursor Stability

The stability of NAD+ precursors is highly dependent on temperature, pH, and whether they are in solid or solution form.

Table 1: General Storage Recommendations for Solid NAD+ Precursors

Compound	Form	Temperature	Conditions	Reported Stability
NMN	Crystalline Powder	Room Temperature (<25°C)	Dry, Dark, Tightly Sealed	Shelf life of 12-24 months.[5] Avoid humidity.[3]
NR (Chloride Salt)	Crystalline Powder	15°C to 25°C	Dry, Dark, Tightly Sealed	Stable, but degrades rapidly at temperatures >130°C.[1][3]
NAM	Crystalline Solid	-20°C	Desiccated	≥ 4 years[2]

Table 2: Stability of NAD+ Precursors and Related Cofactors in Aqueous Solution

Compound	Buffer/Solvent	pH	Temperature	Observed Degradation / Half-Life (t½)
NMN	Aqueous Solution	Neutral	Room Temp	t½ ≈ 860 hours[4]
NR (Chloride Salt)	Aqueous Buffer	7.4	75°C	t½ ≈ 0.3 hours[3]
NR (Chloride Salt)	Aqueous Buffer	5.0	75°C	t½ ≈ 7.8 hours[3]
NR (Chloride Salt)	Aqueous Buffer	2.0	75°C	t½ ≈ 36.5 hours[3]
NAD+	50 mM Tris	8.5	19°C	Highly stable over 43 days[9][10]
NADH	50 mM Tris	8.5	19°C	>90% remains after 43 days (Degradation rate: 4 µM/day)[9][10]
NADH	50 mM Tris	8.5	25°C	~75% remains after 43 days (Degradation rate: 11 µM/day)[9][10]
NADH	50 mM Na-Phosphate	8.5	19°C	<50% remains after 43 days (Degradation rate: 23 µM/day)[9][10]

Experimental Protocols

Protocol 1: Preparation of Stock Solutions for Cell Culture

This protocol outlines the preparation of a 100 mM stock solution of an NAD+ precursor. Adjust mass and volume as needed for different concentrations.

Materials:

• NAD+ Precursor (NMN, NR, or NAM) powder

• Solvent: Sterile DMSO or sterile cell culture grade water/PBS

• Sterile conical tubes (1.5 mL or 15 mL)

• Calibrated analytical balance and weigh paper

• Sterile-filtered pipette tips

Procedure:

• Calculate Required Mass: Determine the mass of powder needed. For example, for 10 mL of a 100 mM NMN (Molar Mass ≈ 334.22 g/mol ) solution: Mass = 0.1 mol/L * 0.010 L * 334.22 g/mol = 0.3342 g = 334.2 mg

• Weighing: Under sterile conditions (e.g., in a biosafety cabinet), accurately weigh the calculated mass of the precursor powder.

• Dissolving: Transfer the powder to a sterile conical tube. Add the desired volume of solvent (e.g., 10 mL of sterile water).

• Mixing: Vortex gently until the powder is completely dissolved. The solution should be clear.

• Sterilization (if needed): If using a non-sterile solvent like water or PBS, filter the final solution through a 0.22 µm syringe filter into a new sterile tube. This step is generally not required if using sterile DMSO.

• Aliquoting and Storage:

  • Dispense the stock solution into single-use, sterile microcentrifuge tubes. This prevents contamination and avoids multiple freeze-thaw cycles.[6]

  • For NMN/NR: Use immediately or store at -80°C for short-term storage (weeks). Fresh preparation is highly recommended.

  • For NAM: Store at -20°C.[11]

Protocol 2: General Cell Culture Treatment

Procedure:

• Cell Seeding: Seed cells in culture plates at a density that allows them to reach 70-80% confluency at the time of treatment.[12] Allow cells to adhere for 24 hours.

• Prepare Working Solution: Thaw one aliquot of your precursor stock solution at room temperature. Prepare the final working concentrations by diluting the stock solution in fresh, pre-warmed complete culture medium.

  • Note: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all treatment groups, including the vehicle control, and is non-toxic to the cells (typically <0.1%).[12]

• Treatment: Aspirate the old medium from the cells and replace it with the medium containing the desired precursor concentrations or vehicle control.

• Incubation: Return the cells to the incubator for the specified treatment duration.

• Harvesting: After incubation, place plates on ice and proceed immediately with cell harvesting for downstream analysis (e.g., NAD+ extraction, protein analysis, etc.).

Protocol 3: NAD+/NADH Extraction from Cultured Cells for Quantification

This protocol is based on the differential stability of NAD+ and NADH in acidic and basic conditions. Process samples on separate plates for NAD+ and NADH.[6]

Materials:

• Treated and control cells in culture plates

• Ice-cold Phosphate-Buffered Saline (PBS)

• Acidic Extraction Buffer (for NAD+): e.g., 0.5 M Perchloric Acid (PCA) or 40:40:20 acetonitrile:methanol:water with 0.1 M formic acid.[13][14]

• Basic Extraction Buffer (for NADH): e.g., 50 mM NaOH with 1 mM EDTA.[14]

• Neutralization Buffers

• Cell scraper

• Microcentrifuge tubes

• High-speed refrigerated centrifuge

Procedure:

• Washing: Place culture plates on ice. Aspirate the medium and wash the cells twice with ice-cold PBS.

• Lysis and Extraction:

  • For NAD+: Add ice-cold Acidic Extraction Buffer to each well.

  • For NADH: On a separate plate, add ice-cold Basic Extraction Buffer to each well.

• Harvesting: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Protein Precipitation: Vortex briefly and incubate on ice for 15-30 minutes to allow for protein precipitation.

• Centrifugation: Centrifuge at >13,000 x g for 10-15 minutes at 4°C.[6]

• Supernatant Collection: Carefully transfer the supernatant, which contains the metabolites, to a new pre-chilled tube. Be careful not to disturb the protein pellet.

• Neutralization: Neutralize the extracts to a pH between 6.5-8.5 using an appropriate neutralization buffer before analysis or storage.

• Analysis/Storage: Proceed immediately with a quantification assay (e.g., enzymatic cycling or LC-MS) or snap-freeze the extracts in liquid nitrogen and store at -80°C for later analysis.

Visualizations

Caption: Key NAD+ biosynthesis pathways from precursors NAM, NR, and NA.

Caption: General experimental workflow for studies using NAD+ precursors.

Caption: A logical flowchart for troubleshooting common experimental issues.

References

• 1. aboutnad.com [aboutnad.com]
• 2. Stabilization and quantitative measurement of nicotinamide adenine dinucleotide in human whole blood using dried blood spot sampling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B3nutritional supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Degradation kinetics of β-nicotinamide mononucleotide based on reliable HPLC quantitative method] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B₃nutritional supplement | Food & Nutrition Research [foodandnutritionresearch.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. phytotechlab.com [phytotechlab.com]
• 9. mdpi.com [mdpi.com]
• 10. Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. View of Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B₃nutritional supplement [foodandnutritionresearch.net]
• 12. benchchem.com [benchchem.com]
• 13. Extraction and Quantitation of Nicotinamide Adenine Dinucleotide Redox Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Delivery Methods for NAD+ Precursors in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NAD+ precursors in animal models.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for administering NAD+ precursors to animal models?

A1: The most common administration routes for NAD+ precursors, such as Nicotinamide Mononucleotide (NMN) and Nicotinamide Riboside (NR), in animal models are oral gavage, intraperitoneal (IP) injection, and dissolution in drinking water.[1][2] Oral gavage allows for precise dosage, while IP injection bypasses first-pass metabolism in the liver, leading to a rapid increase in systemic precursor levels.[1] Administration in drinking water is a non-invasive method suitable for long-term studies.[1][3]

Q2: What are the typical dosages for NMN and NR in mouse models?

A2: Dosages for NMN and NR in preclinical studies with mice typically range from 100 to 500 mg/kg/day.[1] The optimal dose can depend on the specific research question, the administration route, and the animal model being used. For long-term studies, NMN has been administered in drinking water at doses of 100 and 300 mg/kg/day.[4][5]

Q3: How stable are NMN and NR in solutions for administration?

A3: NMN has been shown to be relatively stable in drinking water at room temperature for 7-10 days, with 93-99% of the compound remaining intact.[4] However, the stability of NAD+ precursors can be affected by factors such as pH, temperature, and exposure to light.[6][7] It is recommended to prepare fresh solutions regularly and store them appropriately. For instance, dihydronicotinamide riboside (NRH), a reduced form of NR, is more thermally stable than NR but degrades in acidic or oxygen-rich environments.[6][7]

Q4: Which is more bioavailable, NR or NMN?

A4: Both NR and NMN are orally bioavailable.[8][9] Studies in mice have shown that orally administered NR can effectively elevate hepatic NAD+ levels, with distinct pharmacokinetics compared to nicotinamide (Nam) and nicotinic acid (NA).[8][9] When administered orally, NMN is rapidly absorbed from the gut.[4][5] However, a significant portion of oral NMN is metabolized to NAM in the liver during first-pass metabolism.[10] Intraperitoneal injection can bypass this initial metabolism, leading to a more direct systemic increase in NMN levels.[1]

Q5: What is the best method for measuring NAD+ levels in tissues?

A5: The gold standard for quantifying NAD+ and its metabolites in biological samples is Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[11][12] This method offers high sensitivity and specificity. High-Performance Liquid Chromatography (HPLC) is also a widely used and reliable method.[13] Proper sample collection and preparation are critical for accurate measurements.

Troubleshooting Guides

Issue 1: High variability in NAD+ levels between animals in the same treatment group.

• Possible Cause: Inconsistent administration of the NAD+ precursor.

  • Solution: For oral gavage, ensure proper technique to deliver the full dose to the stomach.[14][15][16] For administration in drinking water, monitor individual animal water consumption, as this can vary.[1]

• Possible Cause: Improper sample handling and processing.

  • Solution: NAD+ levels can change rapidly after tissue collection. It is crucial to flash-freeze tissues in liquid nitrogen immediately upon harvesting.[17] During extraction, use methods that quench metabolic activity and prevent the degradation and interconversion of NAD+ and its reduced form, NADH.[18][19] A recommended extraction solvent is a cold mixture of acetonitrile:methanol:water (40:40:20) with 0.1 M formic acid.[18][19]

• Possible Cause: Circadian rhythm of NAD+ levels.

  • Solution: NAD+ levels can oscillate throughout the day.[13] To minimize variability, collect tissues from all animals at the same time of day.

Issue 2: No significant increase in NAD+ levels in the target tissue after administration.

• Possible Cause: Insufficient dosage or duration of administration.

  • Solution: The dose required to elicit a significant increase in NAD+ can be tissue-specific. Review the literature for established effective doses for your target tissue and consider performing a dose-response study. The time to peak NAD+ levels can also vary by tissue and administration route.[20]

• Possible Cause: Poor bioavailability via the chosen administration route.

  • Solution: If using oral administration, consider that first-pass metabolism in the liver can convert a large portion of NMN to NAM.[10] For acute studies or to ensure higher systemic availability, consider using intraperitoneal injection.[1]

• Possible Cause: Degradation of the NAD+ precursor in the prepared solution.

  • Solution: Prepare fresh solutions of the precursor regularly and store them protected from light and at a cool temperature to prevent degradation.[6][7]

Issue 3: Adverse effects or unexpected animal behavior after administration.

• Possible Cause: The vehicle used for dissolution is not well-tolerated.

  • Solution: Ensure the vehicle is sterile and non-toxic. Phosphate-buffered saline (PBS) is commonly used for injections, and purified water is suitable for oral administration.[1]

• Possible Cause: The injection procedure is causing stress or injury.

  • Solution: Ensure proper restraint and injection technique for both oral gavage and IP injections to minimize stress and avoid injury to internal organs.[14][15][16][21][22] For IP injections, use the lower right quadrant of the abdomen to avoid the cecum and bladder.[21][23]

• Possible Cause: The NAD+ precursor itself is causing an unexpected physiological response.

  • Solution: While generally considered safe, high doses of NAD+ precursors can have off-target effects.[24] Review the literature for any known side effects and consider reducing the dosage.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of NAD+ Precursors in Mice

Precursor	Administration Route	Dose (mg/kg)	Tmax (hours)	Cmax (nmol/ml)	Half-life (hours)	Reference
NMN	Oral Gavage	300	~0.17 (10 min)	Steep increase	Rapid decline after peak	[4]
Nicotinamide	IP Injection	100	-	1000	0.8 (initial), 3.4 (terminal)	[25]
Nicotinamide	IP Injection	500	-	4800	2 (initial), 5.6 (terminal)	[25]

Table 2: NAD+ Levels in Mouse Tissues Following Precursor Administration

Precursor	Administration Route	Dose (mg/kg)	Tissue	Time Point	Fold Increase in NAD+	Reference
NMN	Oral Gavage	300	Liver	30 min	Steady increase from 15 min	[4]
NMN	Oral Gavage	400	Brain	45 min	>40% increase	[20]
Nicotinamide	IP Injection	100	Tumor	3-6 hours	1.5	[25]
Nicotinamide	IP Injection	500	Tumor	3-6 hours	1.8	[25]

Experimental Protocols

Protocol 1: Oral Gavage of NMN in Mice

• Preparation: Dissolve NMN in purified water or PBS to the desired concentration. Ensure the solution is at room temperature.[1][20]

• Animal Restraint: Gently restrain the mouse by the scruff of the neck to immobilize the head and body.[14][15][16]

• Gavage Needle Insertion: Use a proper-sized, ball-tipped gavage needle (typically 20-22 gauge for adult mice).[14][16] Gently insert the needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The mouse should swallow the tube. Do not force the needle.

• Administration: Once the needle is in the esophagus, slowly administer the NMN solution. The maximum volume should not exceed 10 ml/kg body weight.[16][26]

• Post-Administration: Gently remove the needle and return the mouse to its cage. Monitor the animal for any signs of distress.[26]

Protocol 2: Intraperitoneal (IP) Injection of NR in Mice

• Preparation: Dissolve NR in sterile PBS to the desired concentration. Warm the solution to room or body temperature to minimize discomfort.[21]

• Animal Restraint: Restrain the mouse to expose the abdomen. This can be done by scruffing the neck and securing the tail.[21]

• Injection Site: Locate the lower right quadrant of the abdomen. This site is preferred to avoid puncturing the cecum, bladder, or other vital organs.[21][23]

• Injection: Use a 25-27 gauge needle. Insert the needle at a 30-45 degree angle into the peritoneal cavity.[21][23] Aspirate briefly to ensure no fluid or blood is drawn, which would indicate improper placement.

• Administration: Slowly inject the NR solution. The maximum recommended volume is 10 ml/kg.[22][23]

• Post-Injection: Withdraw the needle and return the mouse to its cage. Monitor for any adverse reactions.[22]

Protocol 3: Tissue Collection and NAD+ Extraction

• Euthanasia and Dissection: Euthanize the animal using an approved method. Immediately dissect the target tissues.

• Quenching: To halt metabolic activity, immediately flash-freeze the tissues in liquid nitrogen.[17]

• Storage: Store the frozen tissues at -80°C until extraction.

• Homogenization: Homogenize the frozen tissue in a pre-chilled tube with a cold extraction solvent. A commonly used and effective solvent is a mixture of acetonitrile:methanol:water (40:40:20) containing 0.1 M formic acid.[18][19]

• Protein Precipitation: Vortex the homogenate and then centrifuge at a high speed (e.g., 16,000 x g) at 4°C to pellet the protein and cellular debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the NAD+ and its metabolites.

• Drying and Reconstitution: Dry the supernatant using a vacuum concentrator. Reconstitute the dried extract in a suitable buffer for LC-MS/MS analysis.

Visualizations

Caption: NAD+ Synthesis and Consumption Pathways.

Caption: In Vivo NAD+ Precursor Experimental Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 4. Long-term administration of nicotinamide mononucleotide mitigates age-associated physiological decline in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How NMN Supplementation Extends Longevity of Mice [nmn.com]
• 6. Optimized protocol for quantification of extracellular nicotinamide adenine dinucleotide: evaluating clinical parameters and pre-analytical factors for translational research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comprehensive pharmacokinetic studies and oral bioavailability of two Mn porphyrin-based SOD mimics, MnTE-2-PyP5+ and MnTnHex-2-PyP5+ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Nicotinamide riboside is uniquely and orally bioavailable in mice and humans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NAD+ Precursors: A Questionable Redundancy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. NADomics: Measuring NAD+ and Related Metabolites Using Liquid Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Accurate measurement of nicotinamide adenine dinucleotide (NAD+) with high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. uac.arizona.edu [uac.arizona.edu]
• 15. research.sdsu.edu [research.sdsu.edu]
• 16. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 17. Protocols for analyzing metabolic derangements caused by increased NADH/NAD+ ratio in cell lines and in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Extraction and Quantitation of Nicotinamide Adenine Dinucleotide Redox Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. memphis.edu [memphis.edu]
• 21. uac.arizona.edu [uac.arizona.edu]
• 22. animalcare.ubc.ca [animalcare.ubc.ca]
• 23. animalcare.ubc.ca [animalcare.ubc.ca]
• 24. Nicotinamide pharmacokinetics in humans and mice: a comparative assessment and the implications for radiotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Pharmacokinetics and biochemistry studies on nicotinamide in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. animalcare.ubc.ca [animalcare.ubc.ca]

Challenges and solutions in quantifying NAD+ and its metabolites

Welcome to the technical support center for NAD+ quantification. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of measuring Nicotinamide Adenine Dinucleotide (NAD+) and its related metabolites. Accurate quantification of these molecules is critical for understanding cellular metabolism, aging, and disease, as well as for the development of therapeutic interventions. This resource provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual guides to support your research.

Frequently Asked Questions (FAQs)

This section addresses common questions and foundational knowledge for researchers new to NAD+ quantification.

Q1: What are the most common methods for quantifying NAD+? A1: The most prevalent methods are enzymatic cycling assays, High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Enzymatic assays are known for being cost-effective and straightforward.[1] HPLC offers reliable and reproducible results, while LC-MS provides the highest sensitivity and specificity, enabling the detection of NAD+ and its metabolites at very low concentrations.[1][2]

Q2: Why is sample preparation so critical for accurate NAD+ measurement? A2: NAD+ is a labile molecule, and its levels can change rapidly after sample collection due to enzymatic activity.[1][3] Proper and immediate sample processing is crucial to prevent degradation and the interconversion between NAD+ and its reduced form, NADH.[1] Key factors that can significantly impact measured concentrations include temperature, pH, and the time elapsed between collection and extraction.[1] Therefore, rapidly quenching metabolic activity is essential to get an accurate snapshot of the in vivo NAD+ levels.[1]

Q3: How should I choose an extraction method? A3: The choice of extraction method is a major source of analytical variation and depends on which metabolite(s) you intend to measure.[1]

• For NAD+ (oxidized form): Acidic extraction, using reagents like perchloric acid or a solvent mixture containing formic acid (e.g., 40:40:20 acetonitrile:methanol:water with 0.1 M formic acid), is preferred because it stabilizes NAD+ while degrading the labile NADH.[3][4][5]

• For NADH (reduced form): Alkaline extraction, using a buffer such as 0.1 M KOH, is used to preserve NADH while degrading NAD+.[3]

• For the entire NAD+ metabolome (NADomics): Neutral or organic solvent-based extractions (e.g., cold 80% methanol or the aforementioned acidic acetonitrile:methanol:water mixture) are often used, especially for LC-MS analysis, as they offer better recovery for a wider range of metabolites.[5][6][7] The acidic organic mixture has been shown to be particularly effective at minimizing the interconversion of NAD+ and NADH.[5]

Q4: How should I properly store my samples and standards? A4: Immediate processing is ideal. If that's not possible, biological samples should be snap-frozen in liquid nitrogen right after collection and stored at -80°C until extraction.[3][4] It is critical to avoid multiple freeze-thaw cycles, as this can cause significant degradation of NAD+.[3][4] NAD+ standard stock solutions are generally stable for at least a year when stored at -80°C but should be freshly prepared for each experiment to ensure accuracy.[4][8]

Troubleshooting Guides

This section provides solutions in a question-and-answer format for specific problems encountered during NAD+ quantification experiments.

Issue 1: Sample Preparation and Extraction

Q: My NAD+ and/or NADH levels are unexpectedly low across all samples. What could be the cause? A: This common issue often stems from sample handling and extraction procedures. The stability of NAD+, and especially NADH, is paramount.[4]

• Immediate Freezing: Samples must be snap-frozen in liquid nitrogen immediately after collection to halt enzymatic activity that degrades NAD+ and NADH.[4]

• Extraction Method: Ensure the extraction solvent is appropriate for the target molecule. Acidic conditions are for NAD+, while basic conditions are for NADH.[4] Using a neutral or inappropriate pH can lead to degradation of both.

• Temperature Control: Keep samples on ice at all times during the extraction process to minimize enzymatic degradation.[4]

• Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles. It is best practice to aliquot samples after the initial extraction if multiple analyses are planned.[4]

Q: I am seeing high variability between my replicate samples. What's wrong? A: High variability often points to inconsistencies in sample processing.

• Inconsistent Homogenization: For tissue samples, ensure each replicate is homogenized for the same duration and at the same intensity to achieve consistent cell lysis.[3]

• Pipetting Errors: Use calibrated pipettes, especially when handling the small volumes required for standards and samples.[3]

• Time Delays: Process all samples consistently and without delay. Variations in time between homogenization, extraction, and analysis can introduce variability due to NAD+ degradation.[3]

• Matrix Effects (LC-MS): In complex biological samples, other molecules can interfere with the ionization of your target analytes, leading to variability. Proper sample cleanup and the use of stable isotope-labeled internal standards can help mitigate these effects.[4]

Issue 2: Enzymatic Cycling Assays

Q: My standard curve is not linear or has a poor R² value. How can I fix this? A: A poor standard curve can result from several factors.

• Standard Degradation: Prepare fresh NAD+ standards for every experiment. NAD+ solutions are not stable for long periods, even when frozen.[4]

• Incorrect Reagent Preparation: Double-check that all assay reagents, particularly the enzyme mix and developer solution, are prepared according to the protocol and are not expired.[4]

• Contamination: Use high-purity, nuclease-free water for all preparations to avoid contamination.[4]

• Pipetting Accuracy: Be meticulous when preparing the serial dilutions for the standard curve, as any initial error will be magnified.[4]

Q: I am observing a high background signal in my "no-NAD+" control wells. What is causing this? A: High background can obscure the true signal from your samples.

• Reagent Contamination: One of the assay components might be contaminated with NAD+ or NADH. Try preparing fresh reagents.[4]

• Light Exposure: Fluorometric and some colorimetric probes are light-sensitive. Protect the plate from light during incubation steps.[4]

• Plate Issues: Scratches or dust on the 96-well plate can interfere with absorbance or fluorescence readings.[1]

Issue 3: LC-MS Analysis

Q: I'm having trouble with poor peak shape (tailing or fronting) for my NAD+ metabolites. A: Poor peak shape is typically a chromatography issue.

• Column Degradation: The analytical column may be degraded or clogged. Try flushing the column or replacing it if necessary. Using a guard column can extend the main column's lifetime.[8]

• Mobile Phase Issues: Ensure the mobile phase composition and pH are correct. Prepare fresh mobile phase daily and degas it thoroughly to prevent bubbles.[1]

Q: My retention times are shifting between injections. A: Drifting retention times point to instability in the LC system.

• Temperature Fluctuations: Use a column oven to maintain a stable temperature.[1]

• Pump Issues: Check the HPLC system for leaks and ensure the pump is delivering a consistent flow rate.[1]

• Mobile Phase Composition: Inconsistent mobile phase preparation can cause shifts. Prepare a large batch for the entire run if possible.[1]

Q: My signal intensity is low, or I'm seeing significant ion suppression. A: This is a common challenge in mass spectrometry, especially with complex biological matrices.

• Sample Concentration: If the signal is low across the board, you may need to concentrate your sample extract.[1]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of your target analyte. Improve sample cleanup (e.g., with solid-phase extraction) or adjust the chromatography to better separate the analyte from interfering compounds.

• Source Optimization: Optimize the mass spectrometer's source conditions (e.g., cone voltage, gas flows) to minimize in-source fragmentation and maximize the signal for your specific analytes.[1][9]

Data Presentation

Table 1: Comparison of NAD+ Quantification Methods

Feature	Enzymatic Cycling Assay	HPLC-UV	LC-MS/MS
Principle	Enzymatic reaction amplifies NAD(H) signal, detected by colorimetry or fluorescence.[10]	Separation by chromatography, detection by UV absorbance (~260 nm).[8][11]	Separation by chromatography, detection by mass-to-charge ratio.[12]
Sensitivity	High (nM range).[13]	Moderate (µM range).[8]	Very High (fmol to nM range).[6][14]
Specificity	Can be prone to interference from other molecules.	Good; separates isomers but may not resolve all co-eluting compounds.[8]	Excellent; distinguishes molecules by mass and fragmentation pattern.[12]
Throughput	High (96-well plate format).	Low to Medium.	Medium to High (with autosampler).
Cost	Low.[1]	Medium.	High.
Primary Use	Rapid measurement of total NAD+ or NADH.[10]	Routine quantification of NAD+ when high sensitivity is not required.[8]	Comprehensive profiling of the NAD+ metabolome (NADomics).[6]

Table 2: Performance of Different Extraction Solvents for NAD(P)(H) Quantification

This table summarizes findings on metabolite recovery and interconversion using different extraction methods for mammalian cells, adapted from a comparative study.[5]

Extraction Method	Relative Recovery (NADPH)	Interconversion (NADH to NAD+)	Interconversion (NAD+ to NADH)	Suitability
Hot Aqueous Buffer	Low	>80%	High	Not Recommended
80% Methanol (Cold)	Good	~20%	Low	Suitable, with some conversion
75% Acetonitrile w/Buffer (Cold)	Moderate	>80%	Low	Not Recommended
40:40:20 ACN:MeOH:H₂O w/ 0.1M Formic Acid (Cold)	Excellent	~15%	Very Low (<1%)	Highly Recommended for LC-MS

Data adapted from Lu et al. (2018).[5] The 40:40:20 acidic organic mixture demonstrated the least interconversion and best recoveries, making it ideal for accurately measuring redox cofactor ratios.[5]

Experimental Protocols

Protocol 1: Acidic/Alkaline Extraction from Tissues for Enzymatic Assays

This protocol describes the differential extraction of NAD+ and NADH from tissue samples.

• Tissue Preparation: Weigh 20-30 mg of frozen tissue, keeping it on dry ice to prevent thawing.[3]

• Homogenization (Differential):

  • For NAD+ Extraction: In a pre-chilled tube, add the frozen tissue to 500 µL of ice-cold 0.5 M perchloric acid (PCA).[15] Homogenize thoroughly using a mechanical homogenizer.

  • For NADH Extraction: In a separate pre-chilled tube, add the tissue to 500 µL of ice-cold 0.1 M KOH.[3] Homogenize thoroughly.

• Lysis and Denaturation:

  • NAD+ Extract: Incubate the acid homogenate on ice for 30 minutes, vortexing vigorously for 1 minute every 5 minutes.[15]

  • NADH Extract: Heat the alkaline homogenate at 70-80°C for 10-15 minutes to ensure complete degradation of NAD+.[16] Cool on ice.

• Centrifugation: Centrifuge the homogenates at 16,000 x g for 10 minutes at 4°C.[3]

• Supernatant Collection: Carefully transfer the supernatant to a new, pre-chilled tube.[3]

• Neutralization:

  • NAD+ Extract: Neutralize the acidic supernatant by adding potassium carbonate (K₂CO₃) solution until the pH is between 6.5 and 7.5.[4][8]

  • NADH Extract: Neutralize the alkaline supernatant with an acidic buffer (e.g., Tris-HCl) until the pH is between 7.5 and 8.5.[4]

• Final Centrifugation: Centrifuge the neutralized extracts again at 16,000 x g for 5 minutes at 4°C to pellet any precipitate (e.g., KClO₄).[4][8]

• Analysis: The resulting supernatant is ready for quantification using an enzymatic assay. Store at -80°C if not used immediately.

Protocol 2: General Metabolite Extraction from Cell Culture for LC-MS Analysis

This protocol is optimized for the simultaneous extraction of multiple NAD+ metabolites.

• Cell Washing: Wash cultured cells (e.g., 2x10⁷ cells) twice with ice-cold phosphate-buffered saline (PBS).[17] Aspirate all PBS completely.

• Metabolism Quenching: Immediately place the plate on dry ice and add 1 mL of ice-cold extraction solvent (e.g., 40:40:20 acetonitrile:methanol:water with 0.1 M formic acid).[5] This solvent rapidly quenches enzymatic activity and extracts metabolites.[5] It is advisable to include a stable isotope-labeled internal standard in the solvent.

• Cell Lysis: Scrape the cells in the cold extraction solvent and transfer the entire mixture to a pre-chilled microcentrifuge tube.[17]

• Incubation & Precipitation: Keep the tubes on ice for 30 minutes to allow for complete protein precipitation.[17]

• Centrifugation: Centrifuge the extract at 15,000-16,000 x g for 30 minutes at 4°C to pellet cell debris and precipitated proteins.[17]

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Drying and Reconstitution (Optional but Recommended): Dry the supernatant using a vacuum concentrator (e.g., SpeedVac). Reconstitute the dried metabolite pellet in a smaller volume of a suitable solvent (e.g., 50% acetonitrile) for LC-MS analysis.

• Analysis: The reconstituted sample is ready for injection into the LC-MS system. Store at -80°C until analysis.

Mandatory Visualizations

Diagrams of Pathways and Workflows

Core NAD+ Salvage Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. infoscience.epfl.ch [infoscience.epfl.ch]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Extraction and Quantitation of Nicotinamide Adenine Dinucleotide Redox Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Method to Monitor the NAD+ Metabolome—From Mechanistic to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NADomics: Measuring NAD+ and Related Metabolites Using Liquid Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Accurate measurement of nicotinamide adenine dinucleotide (NAD+) with high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Simple, Fast, Sensitive LC-MS/MS Method to Quantify NAD(H) in Biological Samples: Plasma NAD(H) Measurement to Monitor Brain Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cellbiolabs.com [cellbiolabs.com]
• 11. Single sample extraction protocol for the quantification of NAD and NADH redox states in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Targeted, LCMS-based Metabolomics for Quantitative Measurement of NAD+ Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Optimized protocol for quantification of extracellular nicotinamide adenine dinucleotide: evaluating clinical parameters and pre-analytical factors for translational research [frontiersin.org]
• 16. nadmed.com [nadmed.com]
• 17. mdpi.com [mdpi.com]

Technical Support Center: A Troubleshooting Guide for NAD+ Supplementation Experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues encountered during Nicotinamide Adenine Dinucleotide (NAD+) supplementation experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues in a question-and-answer format to help you navigate experimental challenges.

1. NAD+ Quantification

• Question: My NAD+ and/or NADH levels are unexpectedly low across all samples. What could be the cause?

  • Answer: This is a common issue often related to sample handling and extraction procedures. The stability of NAD+, and particularly NADH, is critical.[1]

    • Immediate Freezing: Samples must be snap-frozen in liquid nitrogen immediately after collection to halt enzymatic activity that can degrade NAD+ and NADH.[1]

    • Extraction Method: The choice of extraction solvent is crucial. Acidic extraction (e.g., with perchloric acid) is recommended for NAD+ quantification as it degrades NADH. Conversely, basic extraction preserves NADH while degrading NAD+.[1][2]

    • Temperature during Extraction: Maintain low temperatures throughout the extraction process by keeping samples on ice.[1]

    • Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles with your samples, as this can lead to degradation.[1]

• Question: My NAD+ measurements are highly variable between replicates. What can I do to improve consistency?

  • Answer: Variability can be introduced at multiple stages of the experiment.

    • Pipetting Accuracy: Ensure you are using calibrated pipettes and practice consistent pipetting technique, especially when preparing standards and adding reagents.[1]

    • Inconsistent Timing: For enzymatic assays, the timing of reagent addition and incubation steps must be precise and consistent for all wells.[1]

    • Sample Matrix Effects (LC-MS): In complex biological samples, other molecules can interfere with the ionization of NAD+ and NADH. Proper sample cleanup and the use of internal standards can help mitigate these effects.[1]

• Question: My standard curve for the enzymatic cycling assay is not linear or has a low R² value. How can I fix this?

  • Answer: A poor standard curve can result from several factors.

    • Standard Degradation: Prepare fresh NAD+ standards for each experiment, as NAD+ solutions can be unstable, even when frozen.[1]

    • Incorrect Reagent Preparation: Ensure all assay reagents, particularly the enzyme mix and developer solution, are prepared according to the manufacturer's protocol and are not expired.[1]

    • Contaminated Reagents or Water: Use high-purity, nuclease-free water for all preparations to avoid contamination.[1]

    • Inaccurate Pipetting of Standards: Carefully prepare the serial dilutions for the standard curve, as any errors will be magnified.[1]

2. Cell Culture Experiments

• Question: My cells are not showing an increase in intracellular NAD+ levels after supplementation with precursors like NMN or NR. What are the possible reasons?

  • Answer: Several factors could contribute to this observation.

    • Precursor Stability in Media: NAD+ precursors can degrade in cell culture media. For example, fetal bovine serum (FBS) contains enzymes that can degrade NAD+ and its intermediates.[3][4] Consider using serum-free media or reducing the incubation time.

    • Cellular Uptake: The efficiency of precursor uptake can vary between cell types. Ensure you are using an appropriate concentration and that the cells have the necessary transporters.

    • Dosage and Duration: The optimal concentration of the precursor and the duration of treatment may need to be determined empirically for your specific cell line.[5] A dose-response and time-course experiment is recommended.

    • Cell Health: Ensure the cells are healthy and not under stress from other factors, which could affect their metabolic state and ability to synthesize NAD+.

• Question: I am observing unexpected cytotoxicity after treating my cells with NAD+ precursors. What could be the cause?

  • Answer: While generally considered safe, high concentrations of NAD+ precursors or their metabolites can have unintended effects.

    • High Doses of Nicotinamide (NAM): At high concentrations, NAM can inhibit sirtuins and PARPs, which are important NAD+-dependent enzymes.[6] This can lead to off-target effects.

    • Solvent Toxicity: If the precursor is dissolved in a solvent like DMSO, ensure the final concentration in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[5]

    • Metabolic Byproducts: The metabolism of NAD+ precursors can lead to the accumulation of other molecules that may have cellular effects.

3. Enzyme Activity Assays

• Question: I am seeing high background signal in my negative control wells for my PARP or SIRT1 activity assay. What are the potential causes?

  • Answer: High background can obscure the true signal and lead to inaccurate results.

    • Insufficient Washing: Inadequate washing steps can leave behind unbound detection reagents. Increase the number of wash cycles and ensure complete removal of wash buffer.

    • Contaminated Reagents: Buffers or water used for reagent preparation may be contaminated. Use fresh, high-quality reagents.

    • Sub-optimal Blocking: In plate-based assays, incomplete blocking of the wells can lead to non-specific binding of assay components.

• Question: My positive control for the enzyme activity assay shows low or no activity. What could be wrong?

  • Answer: A weak or absent signal in the positive control indicates a problem with the assay setup or reagents.

    • Enzyme Inactivity: The enzyme may have lost activity due to improper storage or handling. Avoid repeated freeze-thaw cycles.

    • Incorrect Reagent Preparation: Double-check the concentrations and preparation of all assay components, including the substrate and NAD+.

    • Assay Conditions: Ensure the pH, temperature, and incubation time are optimal for the enzyme's activity.

Quantitative Data Summary

The following tables provide a summary of commonly used concentrations and dosages in NAD+ supplementation experiments.

Table 1: Recommended Dosages of NAD+ Precursors in Human Clinical Trials

Precursor	Typical Daily Dosage Range	Notes
Nicotinamide Riboside (NR)	100 - 1000 mg	Most studies use 250-500 mg per day.[7][8]
Nicotinamide Mononucleotide (NMN)	150 - 1200 mg	Significant increases in blood NAD+ have been observed at 250-900 mg per day.[7][8]
Nicotinamide (NAM)	Up to 3 g	Well-tolerated, with NAD+ level increases seen at 900 mg.[7]

Table 2: Typical Working Concentrations for In Vitro Experiments

Compound	Cell Culture Concentration Range	Notes
Nicotinamide Riboside (NR)	100 µM - 1 mM	Optimal concentration is cell-type dependent.
Nicotinamide Mononucleotide (NMN)	100 µM - 1 mM	A dose-response experiment is recommended to determine the optimal concentration.[5]
NAD+	10 µM - 500 µM	Extracellular NAD+ can be rapidly degraded.[3]

Experimental Protocols

1. Protocol for NAD+ Extraction from Cultured Cells

This protocol is for the acidic extraction of NAD+ from mammalian cells.

• Cell Harvesting:

  • Aspirate the culture medium and wash the cells once with ice-cold PBS.

  • Add 0.5 mL of ice-cold 0.6 M perchloric acid (HClO4) to each well (for a 6-well plate).

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Lysis and Deproteinization:

  • Vortex the tube vigorously for 30 seconds.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Neutralization:

  • Carefully transfer the supernatant to a new, pre-chilled tube.

  • Neutralize the extract by adding 3 M potassium carbonate (K2CO3) dropwise until the pH is between 6.5 and 7.5. Use pH paper to check.

  • A precipitate of potassium perchlorate will form.

• Final Centrifugation:

  • Centrifuge at 13,000 x g for 5 minutes at 4°C to pellet the precipitate.

• Sample Storage:

  • The supernatant contains the NAD+ and is ready for quantification.

  • Store at -80°C if not used immediately.[1]

2. Protocol for HPLC Measurement of NAD+

This is a generalized protocol for the quantification of NAD+ using reverse-phase HPLC.[9][10]

• HPLC System and Column:

  • Use a standard HPLC system with a UV detector.

  • A C18 reverse-phase column is commonly used.

• Mobile Phase:

  • Buffer A: 0.1 M sodium phosphate buffer, pH 6.0.

  • Buffer B: 100% Methanol.

• Gradient Elution:

  • A typical gradient might be:

    • 0-5 min: 100% Buffer A

    • 5-15 min: Linear gradient to 85% Buffer A / 15% Buffer B

    • 15-20 min: 85% Buffer A / 15% Buffer B

    • 20-25 min: Linear gradient back to 100% Buffer A

    • 25-30 min: 100% Buffer A (re-equilibration)

  • The flow rate is typically 1 mL/min.

• Detection:

  • Monitor the absorbance at 260 nm.

• Quantification:

  • Prepare a standard curve with known concentrations of NAD+.

  • Inject the extracted samples and quantify the NAD+ peak by comparing its area to the standard curve.

3. Protocol for Fluorometric SIRT1 Activity Assay

This protocol is a general guideline based on commercially available kits.[11][12]

• Reagent Preparation:

  • Prepare the SIRT1 assay buffer, fluorogenic substrate, and developer solution according to the kit manufacturer's instructions.

  • Prepare a solution of NAD+.

• Reaction Setup (96-well plate):

  • Test Wells: Add SIRT1 enzyme, fluorogenic substrate, and NAD+ to the assay buffer.

  • No-Enzyme Control: Add all components except the SIRT1 enzyme.

  • No-NAD+ Control: Add all components except NAD+.

• Incubation:

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Development:

  • Add the developer solution to each well.

  • Incubate at 37°C for 10-15 minutes, protected from light.

• Measurement:

  • Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 400/505 nm).

• Calculation:

  • Subtract the background fluorescence (no-enzyme control) from the readings of the test wells.

  • The fluorescence intensity is proportional to the SIRT1 activity.

4. Protocol for Colorimetric PARP Activity Assay

This protocol is a general guideline based on commercially available kits.[13][14]

• Plate Preparation:

  • Coat a 96-well plate with histones (the substrate for PARP).

  • Wash and block the plate to prevent non-specific binding.

• Reaction Setup:

  • Test Wells: Add PARP enzyme, biotinylated NAD+, and activated DNA to the assay buffer.

  • No-Enzyme Control: Add all components except the PARP enzyme.

  • Inhibitor Control (optional): Add a known PARP inhibitor to a test well.

• Incubation:

  • Incubate the plate at room temperature for 1 hour.

• Detection:

  • Wash the plate to remove unbound reagents.

  • Add Streptavidin-HRP (which binds to the biotinylated PAR incorporated onto the histones).

  • Incubate at room temperature for 30 minutes.

  • Wash the plate again.

• Color Development:

  • Add a colorimetric HRP substrate (e.g., TMB).

  • Incubate until a blue color develops.

  • Stop the reaction with a stop solution (e.g., sulfuric acid), which will turn the color to yellow.

• Measurement:

  • Read the absorbance at 450 nm using a microplate reader.

• Calculation:

  • The absorbance is proportional to the PARP activity.

Visualizations

Caption: Overview of the major NAD+ biosynthesis and consumption pathways.

Caption: A typical experimental workflow for an NAD+ supplementation study.

Caption: A logical flowchart for troubleshooting unexpected experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. Extraction and Quantitation of Nicotinamide Adenine Dinucleotide Redox Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Degradation of Extracellular NAD+ Intermediates in Cultures of Human HEK293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Pharmacology and Potential Implications of Nicotinamide Adenine Dinucleotide Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jinfiniti.com [jinfiniti.com]
• 8. goldmanlaboratories.com [goldmanlaboratories.com]
• 9. Accurate measurement of nicotinamide adenine dinucleotide (NAD+) with high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Accurate Measurement of Nicotinamide Adenine Dinucleotide (NAD+) with High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 11. abcam.com [abcam.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]
• 14. bpsbioscience.com [bpsbioscience.com]

Reference Data & Comparative Studies

Nicofuranose versus nicotinamide riboside: a comparative efficacy study

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Nicofuranose and Nicotinamide Riboside, two compounds with distinct mechanisms of action and therapeutic targets. While both have implications for cardiovascular health, their approaches to metabolic regulation differ significantly. This document summarizes available experimental data, outlines detailed methodologies for key experiments, and visualizes their respective signaling pathways to offer a clear, objective comparison for research and development professionals.

Executive Summary

Nicofuranose, a derivative of nicotinic acid, primarily functions as a hypolipidemic agent by modulating the synthesis and secretion of lipoproteins. Its efficacy is mainly observed in the reduction of triglycerides and low-density lipoprotein (LDL) cholesterol, alongside an increase in high-density lipoprotein (HDL) cholesterol.

Nicotinamide Riboside (NR), a precursor to Nicotinamide Adenine Dinucleotide (NAD+), operates by boosting cellular NAD+ levels. This elevation in NAD+ enhances the activity of sirtuins, a class of proteins involved in a wide range of cellular processes, including metabolic regulation, DNA repair, and inflammation. Clinical and preclinical studies suggest its potential benefits in improving cardiovascular health, cognitive function, and mitigating age-related metabolic decline.

Direct comparative clinical trials between Nicofuranose and Nicotinamide Riboside are currently lacking in the scientific literature. The following comparison is based on the available data for each compound and the well-established effects of their parent molecules, nicotinic acid and NAD+ precursors, respectively.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative data on the effects of Nicofuranose (as a nicotinic acid derivative) and Nicotinamide Riboside on key metabolic and cardiovascular biomarkers.

Table 1: Effects on Lipid Profile

Parameter	Nicofuranose (based on Nicotinic Acid meta-analysis)[1]	Nicotinamide Riboside (Clinical Trial Data)
Total Cholesterol	10% reduction	No significant direct effect reported in most studies.
Triglycerides	20% reduction	Some studies report modest reductions, but not a primary outcome.
LDL-Cholesterol	14% reduction	No significant direct effect reported in most studies.
HDL-Cholesterol	16% increase	No significant direct effect reported in most studies.

Table 2: Effects on Cardiovascular and Metabolic Health

Parameter	Nicofuranose (based on Nicotinic Acid studies)	Nicotinamide Riboside (Clinical Trial Data)[2][3]
Blood Pressure	Not a primary reported effect.	In participants with elevated baseline systolic blood pressure, a reduction of about 10 points was observed.[2]
Arterial Stiffness	Not a primary reported effect.	Associated with clinically significant reductions in arterial stiffness.[3]
NAD+ Levels	No direct effect.	Significant increase in blood and tissue NAD+ levels (e.g., 60% increase with 1,000 mg daily).[2]

Experimental Protocols

Nicofuranose: Evaluation of Hypolipidemic Efficacy (Representative Protocol)

This protocol is a representative in vivo model for assessing the efficacy of hypolipidemic agents like Nicofuranose.

1. Animal Model and Induction of Hyperlipidemia:

• Animal Model: Male Sprague-Dawley rats.

• Acclimatization: Animals are acclimatized for one week under standard laboratory conditions (22±2°C, 12-hour light/dark cycle) with free access to standard chow and water.

• Induction of Hyperlipidemia: Hyperlipidemia is induced by feeding a high-fat diet (HFD) for a period of 4-6 weeks. The HFD typically consists of a high percentage of fat, cholesterol, and cholic acid. A control group is maintained on a standard chow diet.[4][5]

2. Drug Administration:

• Treatment Groups:

  • Normal Control (Standard Diet)

  • Hyperlipidemic Control (HFD)

  • Nicofuranose-treated group (HFD + Nicofuranose at a specified dose)

  • Positive Control (HFD + a standard hypolipidemic drug, e.g., atorvastatin)

• Administration: Nicofuranose is administered orally via gavage once daily for a predetermined period (e.g., 4 weeks) concurrently with the HFD.

3. Sample Collection and Analysis:

• Blood Collection: At the end of the treatment period, animals are fasted overnight, and blood samples are collected via cardiac puncture under anesthesia.

• Lipid Profile Analysis: Serum is separated by centrifugation. Total cholesterol, triglycerides, LDL-cholesterol, and HDL-cholesterol levels are measured using commercially available enzymatic kits.

• Tissue Analysis (Optional): Liver tissue can be harvested to assess lipid accumulation (e.g., through oil red O staining) and gene expression related to lipid metabolism.[4]

4. Statistical Analysis:

• Data are expressed as mean ± standard deviation. Statistical significance between groups is determined using one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Tukey's test). A p-value of less than 0.05 is considered statistically significant.

Nicotinamide Riboside: Clinical Trial for Cardiovascular Health (Representative Protocol)

This protocol is based on published clinical trials investigating the effects of Nicotinamide Riboside on cardiovascular health in midlife and older adults.[3]

1. Study Design:

• Design: A randomized, double-blind, placebo-controlled, crossover or parallel-group design.

• Participants: Healthy men and women aged 55-79 years with elevated systolic blood pressure (e.g., 120-139 mmHg).

• Intervention: Participants are randomized to receive either Nicotinamide Riboside (e.g., 500 mg twice daily) or a matching placebo for a period of 6-12 weeks. In a crossover design, participants switch to the other treatment after a washout period.

2. Outcome Measures:

• Primary Outcome: Change in systolic blood pressure.

• Secondary Outcomes:

  • Changes in diastolic blood pressure.

  • Arterial stiffness, assessed by carotid-femoral pulse wave velocity.

  • Blood NAD+ levels and its metabolites.

  • Biomarkers of oxidative stress and inflammation.

3. Procedures:

• Screening Visit: Includes assessment of eligibility criteria, medical history, physical examination, and baseline blood pressure measurements.

• Treatment Periods: Participants consume the assigned supplement (NR or placebo) for the specified duration. Adherence is monitored through capsule counts.

• Measurement Visits: At the beginning and end of each treatment period, the following measurements are taken:

  • Resting brachial and aortic blood pressure.

  • Carotid-femoral pulse wave velocity.

  • Fasting blood samples for analysis of NAD+ metabolome, lipids, and inflammatory markers.

4. Statistical Analysis:

• The primary analysis compares the change in systolic blood pressure between the Nicotinamide Riboside and placebo groups using an appropriate statistical test (e.g., paired t-test for crossover design or ANCOVA for parallel design), adjusting for baseline values.

Signaling Pathways and Mechanisms of Action

Nicofuranose: Inhibition of VLDL Synthesis

Nicofuranose, as a derivative of nicotinic acid, is understood to exert its lipid-lowering effects primarily through the inhibition of very-low-density lipoprotein (VLDL) synthesis and secretion from the liver. This leads to a subsequent reduction in LDL cholesterol and triglycerides.[6][7][8]

Caption: Nicofuranose inhibits lipolysis and hepatic triglyceride synthesis.

Nicotinamide Riboside: NAD+ Salvage Pathway and Sirtuin Activation

Nicotinamide Riboside serves as a precursor to NAD+, a critical coenzyme in numerous cellular processes. By increasing the cellular pool of NAD+, NR enhances the activity of NAD+-dependent enzymes, most notably the sirtuins, which play a key role in metabolic regulation and cellular health.[9][10]

Caption: NR boosts NAD+ levels, activating sirtuins and downstream pathways.

Conclusion

Nicofuranose and Nicotinamide Riboside represent two distinct therapeutic strategies with different primary targets and mechanisms of action.

Nicofuranose , acting as a nicotinic acid derivative, is a potent modulator of lipid profiles, demonstrating clear efficacy in reducing atherogenic lipoproteins. Its clinical utility is well-defined within the context of dyslipidemia. However, the use of nicotinic acid has been associated with side effects such as flushing, and some large clinical trials have questioned its overall benefit in reducing cardiovascular events when added to statin therapy.[11][12][13]

Nicotinamide Riboside , on the other hand, offers a broader, more systemic approach by targeting the fundamental process of cellular energy metabolism through NAD+ replenishment. While its effects on lipid profiles are not as direct or pronounced as those of Nicofuranose, the potential benefits of NR on endothelial function, blood pressure, and overall cellular health suggest a role in mitigating age-related cardiovascular decline through mechanisms that extend beyond lipid modulation.[3][14][15]

The choice between these two compounds in a research or therapeutic context would depend on the specific desired outcome. For direct and potent lipid-lowering effects, Nicofuranose and other nicotinic acid derivatives have a more established, albeit debated, role. For a broader, systemic approach to improving metabolic and cardiovascular health by targeting cellular aging and energy metabolism, Nicotinamide Riboside presents a promising avenue for further investigation and development. Direct comparative studies are warranted to elucidate the relative efficacy and potential synergistic effects of these two distinct approaches to cardiovascular and metabolic health.

References

• 1. gpnotebook.com [gpnotebook.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. Nicotinamide Riboside Supplementation for Treating Elevated Systolic Blood Pressure and Arterial Stiffness in Midlife and Older Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Antihyperlipidemic studies of newly synthesized phenolic derivatives: in silico and in vivo approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non – diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. droracle.ai [droracle.ai]
• 8. researchgate.net [researchgate.net]
• 9. goldmanlaboratories.com [goldmanlaboratories.com]
• 10. qualialife.com [qualialife.com]
• 11. ovid.com [ovid.com]
• 12. droracle.ai [droracle.ai]
• 13. High-Dose Niacin Did Not Reduce Rate of Cardiovascular Events in Patients Also Taking Statins - Jacobs School of Medicine and Biomedical Sciences - University at Buffalo [medicine.buffalo.edu]
• 14. Effects of NAD+ supplementation with oral nicotinamide riboside on vascular health and cognitive function in older adults with peripheral artery disease: Results from a pilot 4-week open-label clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. New Study Deepens Research Into the Potential Cardiovascular Health Benefits of Supplementation with Nicotinamide Riboside (NR) - BioSpace [biospace.com]

A Head-to-Head Comparison of Nicofuranose and Nicotinic Acid in Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of Nicofuranose and nicotinic acid, two compounds recognized for their lipid-modifying properties. While both agents are pertinent to the management of dyslipidemia, this document aims to delineate their known mechanisms, present available quantitative data, and provide standardized experimental protocols for their further comparative evaluation.

Executive Summary

Nicotinic acid, a well-established B-vitamin and lipid-lowering agent, exerts its effects primarily through the activation of the G-protein coupled receptor 109A (GPR109A), leading to a cascade of events that favorably alter the lipid profile. Nicofuranose, a derivative of nicotinic acid, is also utilized as a hypolipidemic agent.[1][2][3] It is proposed to share a similar mechanism of action with nicotinic acid, though detailed, direct comparative studies with robust experimental data are limited in the publicly available scientific literature. This guide synthesizes the existing data for both compounds and provides a framework for future head-to-head experimental comparisons.

Mechanism of Action and Signaling Pathways

Nicotinic Acid:

Nicotinic acid's primary mechanism of action is mediated through the GPR109A receptor, which is highly expressed in adipocytes and immune cells.[4][5] Activation of this Gi-coupled receptor in adipocytes inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels.[6] This reduction in cAMP subsequently decreases the activity of hormone-sensitive lipase (HSL), a key enzyme in the hydrolysis of triglycerides. The resulting decrease in lipolysis reduces the release of free fatty acids (FFAs) from adipose tissue into the bloodstream.[7] A lower circulating FFA level provides less substrate for the liver to synthesize triglycerides, leading to reduced production and secretion of very-low-density lipoprotein (VLDL).[8] Since LDL is a metabolic product of VLDL, a reduction in VLDL synthesis consequently lowers LDL cholesterol levels.

Furthermore, nicotinic acid has been shown to increase high-density lipoprotein (HDL) cholesterol levels, although the exact mechanism is not fully elucidated. It is thought to involve reduced hepatic uptake and clearance of apolipoprotein A-I, the primary protein component of HDL.[9][10]

Nicofuranose:

Signaling Pathway Diagrams

Below are graphical representations of the known signaling pathway for nicotinic acid and the proposed pathway for Nicofuranose.

Fig. 1: Nicotinic Acid Signaling Pathway in Adipocytes

Fig. 2: Proposed Mechanism of Action for Nicofuranose

Quantitative Data Presentation

The following tables summarize the available quantitative data on the lipid-modifying effects and pharmacokinetic properties of Nicofuranose and nicotinic acid. It is important to note that direct comparative studies are lacking, and the data for Nicofuranose is limited.

Table 1: Efficacy on Lipid Profile

Parameter	Nicofuranose	Nicotinic Acid	Citation
Total Cholesterol	10% reduction	~10-15% reduction	[8]
Triglycerides	20% reduction	~20-50% reduction	[8][9]
LDL-Cholesterol	14% reduction	~10-25% reduction	[8][9]
HDL-Cholesterol	16% increase	~15-35% increase	[8][9]

Note: Data for Nicofuranose is based on a meta-analysis of nicotinic acid and fibrates and may not represent direct experimental results for Nicofuranose itself.

Table 2: Pharmacokinetic Properties

Parameter	Nicofuranose	Nicotinic Acid	Citation
Bioavailability	Data not available	Rapidly and almost completely absorbed	[11]
Time to Peak Plasma Concentration	Data not available	30-60 minutes (Immediate Release)	[11]
Plasma Half-life	Data not available	20-45 minutes	[11]
Metabolism	Data not available	Primarily in the liver	[11]
Excretion	Data not available	Primarily renal	[11]

Experimental Protocols

To facilitate direct, head-to-head comparisons of Nicofuranose and nicotinic acid, the following detailed experimental protocols are provided. These protocols are based on established methodologies for evaluating lipid-lowering agents.

In Vivo Evaluation of Lipid-Lowering Efficacy in a Rat Model of Hyperlipidemia

Objective: To compare the effects of Nicofuranose and nicotinic acid on the lipid profile of rats with diet-induced hyperlipidemia.

Workflow Diagram:

Fig. 3: Workflow for In Vivo Comparative Study

Materials:

• Male Wistar rats (150-200 g)

• Standard pellet diet

• High-fat/high-cholesterol diet (e.g., 20% fat, 1.5% cholesterol, 0.5% cholic acid)

• Nicofuranose and Nicotinic Acid (analytical grade)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Blood collection tubes (e.g., heparinized or EDTA-coated)

• Centrifuge

• Biochemical assay kits for total cholesterol, triglycerides, HDL-C, and LDL-C

Procedure:

• Acclimatization: House rats in a controlled environment (22±2°C, 12h light/dark cycle) for one week with free access to standard diet and water.

• Hyperlipidemia Induction: Feed all rats a high-fat/high-cholesterol diet for 4 weeks to induce hyperlipidemia.[12][13]

• Grouping: After the induction period, collect baseline blood samples and randomly divide the rats into the following groups (n=8-10 per group):

  • Group 1: Normal Control (standard diet)

  • Group 2: Hyperlipidemic Control (high-fat diet + vehicle)

  • Group 3: Nicofuranose (high-fat diet + Nicofuranose at a specified dose)

  • Group 4: Nicotinic Acid (high-fat diet + Nicotinic Acid at a specified dose)

  • Group 5: Positive Control (e.g., Atorvastatin)

• Treatment: Administer the respective treatments daily via oral gavage for 4 weeks.

• Monitoring: Record body weight and food intake weekly. Collect blood samples from the tail vein at weekly intervals for interim lipid profile analysis.

• Final Sample Collection: At the end of the treatment period, fast the rats overnight. Anesthetize the animals and collect blood via cardiac puncture. Perfuse and excise the liver for histopathological examination.

• Biochemical Analysis: Separate plasma by centrifugation (3000 rpm for 15 min at 4°C). Analyze plasma for total cholesterol, triglycerides, HDL-C, and LDL-C using commercially available kits.

• Statistical Analysis: Analyze the data using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test) to compare the different treatment groups.

In Vitro Evaluation of Antilipolytic Activity in Adipocytes

Objective: To compare the direct effects of Nicofuranose and nicotinic acid on lipolysis in isolated adipocytes.

Materials:

• Isolated primary adipocytes or a suitable adipocyte cell line (e.g., 3T3-L1)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Insulin, Dexamethasone, and IBMX for differentiation (for 3T3-L1 cells)

• Isoproterenol (a lipolytic agent)

• Nicofuranose and Nicotinic Acid

• Glycerol and Free Fatty Acid assay kits

• 96-well plates

Procedure:

• Cell Culture and Differentiation: Culture and differentiate 3T3-L1 preadipocytes into mature adipocytes according to standard protocols.

• Treatment: Pre-incubate the mature adipocytes with varying concentrations of Nicofuranose or nicotinic acid for a specified period (e.g., 1 hour).

• Lipolysis Induction: Stimulate lipolysis by adding a submaximal concentration of isoproterenol to the culture medium. Include control wells with no isoproterenol (basal lipolysis) and wells with isoproterenol only (stimulated lipolysis).

• Sample Collection: After a defined incubation period (e.g., 2 hours), collect the culture medium from each well.[14]

• Biochemical Analysis: Measure the concentration of glycerol and free fatty acids released into the medium using commercial assay kits.[14][15]

• Data Analysis: Calculate the percentage inhibition of isoproterenol-stimulated lipolysis for each concentration of Nicofuranose and nicotinic acid. Determine the IC50 values for both compounds.

Conclusion

Nicotinic acid is a well-characterized lipid-lowering agent with a clear mechanism of action involving the GPR109A receptor. Nicofuranose, as a derivative, is presumed to act through a similar pathway and has shown lipid-modifying effects. However, a significant gap exists in the scientific literature regarding direct, quantitative head-to-head comparisons of their efficacy and pharmacokinetics. The provided experimental protocols offer a standardized framework for researchers to conduct such comparative studies, which are essential for a comprehensive understanding of the relative therapeutic potential of Nicofuranose. Future research should focus on elucidating the specific molecular interactions of Nicofuranose with the GPR109A receptor and conducting robust clinical trials to establish its comparative efficacy and safety profile against nicotinic acid.

References

• 1. The Role of GPR109a Signaling in Niacin Induced Effects on Fed and Fasted Hepatic Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nicofuranose - Wikipedia [en.wikipedia.org]
• 4. GPR109A and Vascular Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Internalization of the Human Nicotinic Acid Receptor GPR109A Is Regulated by Gi, GRK2, and Arrestin3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Progess in mechanism of nicotinic acid mediated by nicotinic acid receptor GPR109A [cjpt.magtechjournal.com]
• 8. gpnotebook.com [gpnotebook.com]
• 9. Nicotinic acid in the treatment of hyperlipidaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nicotinic acid for the treatment of hyperlipoproteinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. EMDB-35817: Structure of Niacin-GPR109A-G protein complex - Yorodumi [pdbj.org]
• 12. Development of an experimental diet model in rats to study hyperlipidemia and insulin resistance, markers for coronary heart disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Video: Measuring the Rate of Lipolysis in Ex Vivo Murine Adipose Tissue and Primary Preadipocytes Differentiated In Vitro [jove.com]
• 15. Measuring the Rate of Lipolysis in Ex vivo Murine Adipose Tissue and Primary Preadipocytes Differentiated In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Nicofuranose in Serum Lipid Management: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Nicofuranose's effects on serum lipid profiles against other common lipid-lowering agents. The information is intended to support research and development efforts in the field of cardiovascular therapeutics. As direct comparative clinical trial data for Nicofuranose is limited, data for its parent compound, niacin (nicotinic acid), is used as a proxy to provide a comprehensive overview.

Comparative Efficacy on Serum Lipid Profiles

The following table summarizes the quantitative effects of Nicofuranose (as niacin) and its alternatives on key serum lipid markers. These values represent approximate percentage changes as reported in various clinical studies and meta-analyses.

Drug Class	Drug Examples	LDL-C	HDL-C	Triglycerides	Total Cholesterol
Nicotinic Acid Derivative	Nicofuranose (Niacin)	↓ 14% [1]	↑ 16% [1]	↓ 20% [1]	↓ 10% [1]
Statins	Atorvastatin, Rosuvastatin	↓ 30-60%	↑ 5-10%	↓ 10-30%	↓ 25-50%
Fibrates	Fenofibrate, Gemfibrozil	↓ 5-20%	↑ 10-20%	↓ 20-50%	↓ 10-25%
Cholesterol Absorption Inhibitors	Ezetimibe	↓ 15-20%	↑ 1-5%	↓ 5-10%	↓ 10-15%
PCSK9 Inhibitors	Evolocumab, Alirocumab	↓ 45-70%	↑ 5-10%	↓ 10-25%	↓ 35-60%

Mechanisms of Action: Signaling Pathways

The therapeutic effects of these lipid-lowering agents are achieved through distinct molecular pathways. Understanding these mechanisms is crucial for evaluating their potential for monotherapy or combination therapy.

Nicofuranose (Niacin) Signaling Pathway

Nicofuranose, a prodrug of niacin, primarily acts by inhibiting the enzyme diacylglycerol acyltransferase-2 (DGAT2) in hepatocytes.[2] This inhibition reduces the synthesis of triglycerides, which in turn decreases the assembly and secretion of very-low-density lipoprotein (VLDL) particles by the liver.[2] Since LDL is a remnant of VLDL metabolism, this leads to a reduction in LDL-C levels.[1] Additionally, niacin has been shown to reduce the catabolism of apolipoprotein A-I, the main protein component of HDL, leading to increased HDL-C levels.[3]

Mechanism of Action of Nicofuranose (Niacin) on Lipid Metabolism.

Comparative Signaling Pathways of Alternative Therapies

The primary mechanisms of other lipid-lowering drug classes involve different targets and pathways.

References

• 1. gpnotebook.com [gpnotebook.com]
• 2. Recent advances in niacin and lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of action of niacin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Vivo Analysis of NAD+ Precursors: Evaluating Nicofuranose in the Context of Established Boosters

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Nicofuranose against other well-established Nicotinamide Adenine Dinucleotide (NAD+) precursors. This document synthesizes available in vivo experimental data, details relevant experimental methodologies, and visualizes key metabolic pathways to offer a comprehensive overview of the current landscape of NAD+ replenishment strategies.

Introduction to Nicofuranose and the Landscape of NAD+ Precursors

Nicofuranose, chemically known as 1,3,4,6-tetranicotinoyl fructofuranose, is a derivative of nicotinic acid (NA), also known as niacin. Primarily, Nicofuranose has been investigated for its hypolipidemic properties, functioning as a lipid-lowering agent. While its structural relationship to nicotinic acid suggests a potential role as an NAD+ precursor, there is a notable absence of direct in vivo experimental evidence in the scientific literature to support this function.

In contrast, several other molecules have been extensively studied as NAD+ precursors, demonstrating varying degrees of efficacy in raising in vivo NAD+ levels. These include Nicotinamide Riboside (NR), Nicotinamide Mononucleotide (NMN), Nicotinamide (NAM), and Nicotinic Acid (NA) itself. These compounds are central to the cellular synthesis of NAD+, a critical coenzyme in numerous metabolic and signaling pathways.

This guide will, therefore, provide a detailed comparative analysis of these established NAD+ precursors, drawing on available in vivo data. While a direct comparison with Nicofuranose's NAD+-boosting effects is not possible due to the lack of specific studies, its known characteristics as a nicotinic acid derivative will be considered in the broader context of NAD+ metabolism.

Comparative Analysis of NAD+ Precursors In Vivo

The following tables summarize quantitative data from various in vivo studies, primarily in rodents, comparing the efficacy of different NAD+ precursors in elevating NAD+ levels in blood and various tissues.

Table 1: In Vivo Efficacy of NAD+ Precursors on Tissue NAD+ Levels

Precursor	Animal Model	Dosage	Tissue	Fold Increase in NAD+ (Compared to Control)	Reference
Nicotinamide Riboside (NR)	Mice	400 mg/kg/day	Liver	~1.5 - 2.5	[1]
Skeletal Muscle	~1.3 - 1.6	[1]
Nicotinamide Mononucleotide (NMN)	Mice	300 mg/kg (gavage)	Liver	~2.0 - 3.0 (within 15 min)	[2]
Pancreas, Adipose Tissue	Significant Increase	[2]
Nicotinic Acid (NA)	Rats	1000 mg/kg diet	Liver	~1.44	[3]
Blood, Heart, Kidney	Significant Increase	[3]
Nicotinamide (NAM)	Rats	1000 mg/kg diet	Liver	~1.43	[3]
Blood	Significant Increase	[3]

Table 2: Comparative Bioavailability and Metabolic Fate of NAD+ Precursors

Precursor	Primary Conversion Pathway	Key Enzymes	Notes on Bioavailability and Metabolism
Nicotinamide Riboside (NR)	NR -> NMN -> NAD+	NRK1, NRK2, NMNAT1-3	Orally bioavailable and can be directly utilized by cells expressing NRKs.
Nicotinamide Mononucleotide (NMN)	NMN -> NAD+	NMNAT1-3	Oral bioavailability is a subject of ongoing research, with some evidence suggesting it may be dephosphorylated to NR before cellular uptake. A specific NMN transporter (Slc12a8) has been identified in the mouse small intestine.
Nicotinic Acid (NA)	NA -> NaMN -> NaAD -> NAD+	NAPRT, NMNAT1-3, NADS	Utilizes the Preiss-Handler pathway. Effective at increasing NAD+ but can cause flushing as a side effect.
Nicotinamide (NAM)	NAM -> NMN -> NAD+	NAMPT, NMNAT1-3	The primary precursor in the salvage pathway. High doses may inhibit sirtuins.
Nicofuranose	(Hypothesized) Hydrolysis to Nicotinic Acid	Esterases	As a tetranicotinate ester of fructose, it is expected to be hydrolyzed to release nicotinic acid, which would then enter the Preiss-Handler pathway. In vivo data on the rate and extent of this conversion and its subsequent effect on NAD+ levels are lacking.

Signaling Pathways and Experimental Workflows

To understand the context of this comparative analysis, it is crucial to visualize the metabolic pathways and the experimental procedures used to generate the data.

NAD+ Biosynthesis Pathways from Various Precursors.

The above diagram illustrates the primary pathways for NAD+ synthesis from different precursors. Nicofuranose is hypothesized to feed into the Preiss-Handler pathway following its hydrolysis to nicotinic acid.

General Experimental Workflow for In Vivo NAD+ Precursor Studies.

This workflow outlines the typical steps involved in assessing the in vivo efficacy of an NAD+ precursor.

Experimental Protocols

Detailed methodologies are critical for the replication and validation of experimental findings. Below are summaries of common protocols for key experiments in NAD+ precursor research.

In Vivo Administration of NAD+ Precursors

• Oral Gavage: This method involves the direct administration of a precise dose of the precursor into the stomach of the animal using a gavage needle. This ensures accurate dosing and is often used for acute studies.

• Dietary Supplementation: For chronic studies, precursors are mixed into the animal's chow at a specific concentration (e.g., mg/kg of diet). This method mimics human supplementation.

• Intraperitoneal (IP) Injection: The precursor is injected directly into the peritoneal cavity. This route bypasses initial metabolism in the gut and liver, leading to rapid systemic availability.

Quantification of NAD+ Levels in Tissues and Blood

1. Sample Preparation:

• Tissues are rapidly excised and flash-frozen in liquid nitrogen to halt metabolic activity.

• Blood is collected in tubes containing an anticoagulant (e.g., EDTA) and processed to separate plasma, red blood cells, or used as whole blood.

• Samples are homogenized in an extraction buffer, often containing a strong acid (e.g., perchloric acid) to precipitate proteins and stabilize NAD+.

2. NAD+ Measurement by Liquid Chromatography-Mass Spectrometry (LC-MS/MS): [4][5][6]

• Principle: This is considered the gold standard for its high sensitivity and specificity.[7] It separates NAD+ from other metabolites based on its chemical properties and then detects and quantifies it based on its mass-to-charge ratio.

• Procedure:

  • The protein-free supernatant from the sample extraction is injected into a liquid chromatograph.

  • The sample travels through a chromatography column (e.g., a C18 reversed-phase column) that separates the molecules.

  • The eluent from the column is introduced into a mass spectrometer.

  • The mass spectrometer ionizes the molecules and separates the ions based on their mass-to-charge ratio.

  • The amount of NAD+ is quantified by comparing its signal to that of a known amount of a stable isotope-labeled internal standard.

3. NAD+ Measurement by Enzymatic Cycling Assay: [8][9][10]

• Principle: This method uses a series of enzymatic reactions to amplify the NAD+ signal, which is then detected colorimetrically or fluorometrically.

• Procedure:

  • The extracted sample is added to a reaction mixture containing enzymes such as alcohol dehydrogenase.

  • In the presence of ethanol, alcohol dehydrogenase reduces NAD+ to NADH.

  • A second enzyme, such as diaphorase, then oxidizes the NADH back to NAD+ while reducing a chromogenic or fluorogenic substrate.

  • This cycling reaction leads to the accumulation of a colored or fluorescent product.

  • The rate of product formation is proportional to the initial amount of NAD+ in the sample and is measured using a plate reader. The concentration is determined by comparison to a standard curve of known NAD+ concentrations.

Conclusion

The in vivo study of NAD+ precursors is a rapidly evolving field with significant therapeutic potential. While Nicotinamide Riboside (NR), Nicotinamide Mononucleotide (NMN), Nicotinic Acid (NA), and Nicotinamide (NAM) have a substantial body of research supporting their roles in elevating cellular NAD+ levels, the same cannot be said for Nicofuranose. Based on its chemical structure, it is plausible that Nicofuranose acts as a pro-drug for nicotinic acid. However, without dedicated in vivo studies to assess its hydrolysis, bioavailability, and subsequent impact on the NAD+ metabolome, its efficacy as an NAD+ precursor remains speculative.

For researchers and drug development professionals, the focus remains on the established precursors. The choice between NR, NMN, NA, and NAM depends on various factors including the desired tissue targeting, potential side effects, and the specific metabolic context being investigated. Future research should aim to directly compare these precursors in head-to-head in vivo studies to better elucidate their relative potencies and therapeutic windows. Furthermore, investigation into novel derivatives like Nicofuranose is warranted to determine if they offer any advantages in terms of bioavailability, tissue-specific delivery, or side-effect profiles for NAD+ replenishment.

References

• 1. The NAD+ precursor nicotinamide riboside enhances oxidative metabolism and protects against high-fat diet induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology and Potential Implications of Nicotinamide Adenine Dinucleotide Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Large supplements of nicotinic acid and nicotinamide increase tissue NAD+ and poly(ADP-ribose) levels but do not affect diethylnitrosamine-induced altered hepatic foci in Fischer-344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NADomics: Measuring NAD+ and Related Metabolites Using Liquid Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. infoscience.epfl.ch [infoscience.epfl.ch]
• 6. mdpi.com [mdpi.com]
• 7. jinfiniti.com [jinfiniti.com]
• 8. Two Different Methods of Quantification of Oxidized Nicotinamide Adenine Dinucleotide (NAD+) and Reduced Nicotinamide Adenine Dinucleotide (NADH) Intracellular Levels: Enzymatic Coupled Cycling Assay and Ultra-performance LiquidChromatography (UPLC)-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cellbiolabs.com [cellbiolabs.com]
• 10. 2024.sci-hub.se [2024.sci-hub.se]

Cross-Validation of Nicofuranose: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the published research findings on Nicofuranose, a niacin derivative investigated for its hypolipidemic effects. Due to a scarcity of publicly available, detailed clinical trial data and specific experimental protocols for Nicofuranose, this document focuses on its proposed mechanism of action, drawing comparisons with the broader class of nicotinic acid derivatives.

Mechanism of Action

Nicofuranose is understood to exert its lipid-lowering effects through mechanisms characteristic of nicotinic acid and its derivatives. The primary proposed pathways include:

• Inhibition of VLDL Synthesis and Secretion: Nicofuranose is thought to reduce the mobilization of free fatty acids from adipose tissue to the liver. This decrease in available fatty acids leads to a reduction in the hepatic synthesis of very-low-density lipoprotein (VLDL).[1]

• Increased VLDL Breakdown: The compound is also proposed to enhance the rate at which VLDL is broken down in the bloodstream.[1]

• Modulation of Lipoprotein Levels: As VLDL is a precursor to low-density lipoprotein (LDL), the reduction in VLDL consequently leads to lower levels of LDL, plasma cholesterol, and triglycerides.[1] Concurrently, it is believed to increase high-density lipoprotein (HDL) levels by decreasing the hepatic removal of apolipoprotein A-1, a key component of HDL, thereby extending the circulation time of HDL particles.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of nicotinic acid derivatives and a general experimental workflow for evaluating lipid-lowering agents.

Proposed mechanism of nicotinic acid derivatives.

Generalized workflow for in vivo lipid studies.

Quantitative Data Summary

Parameter	Reported Change with Nicotinic Acid
Total Cholesterol	10% reduction[1]
Triglycerides	20% reduction[1]
Low-Density Lipoprotein (LDL) Cholesterol	14% reduction[1]
High-Density Lipoprotein (HDL) Cholesterol	16% increase[1]

Experimental Protocols

Detailed experimental protocols for studies specifically investigating Nicofuranose are not available in the reviewed literature. For researchers designing new studies, a general approach for evaluating a novel lipid-lowering agent in a preclinical setting is outlined below.

Title: Evaluation of the Efficacy of a Novel Lipid-Lowering Agent in a Rodent Model of Hyperlipidemia.

Objective: To determine the effect of the test compound on the serum lipid profile of hyperlipidemic rats.

Materials:

• Test compound (e.g., Nicofuranose)

• Vehicle control (e.g., saline or appropriate solvent)

• High-fat diet to induce hyperlipidemia

• Male Sprague-Dawley rats (8 weeks old)

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• Spectrophotometer or automated clinical chemistry analyzer

• Commercial assay kits for total cholesterol, triglycerides, LDL-C, and HDL-C

Procedure:

• Induction of Hyperlipidemia:

  • Acclimate rats for one week with ad libitum access to standard chow and water.

  • Switch rats to a high-fat diet for a period of 4-6 weeks to induce a stable hyperlipidemic state.

  • Confirm hyperlipidemia by measuring baseline lipid profiles from tail vein blood samples.

• Animal Grouping and Treatment:

  • Randomly assign hyperlipidemic rats into two groups (n=8-10 per group):

    • Control Group: Administer vehicle daily via oral gavage.

    • Treatment Group: Administer the test compound at a predetermined dose (e.g., 50 mg/kg) daily via oral gavage.

  • Continue the respective treatments for a period of 4 weeks, while maintaining the high-fat diet.

• Sample Collection:

  • At the end of the treatment period, fast the animals overnight.

  • Collect terminal blood samples via cardiac puncture under anesthesia.

  • Centrifuge the blood samples at 3000 rpm for 15 minutes at 4°C to separate the serum.

• Biochemical Analysis:

  • Analyze the serum samples for total cholesterol, triglycerides, LDL-C, and HDL-C using commercially available enzymatic assay kits according to the manufacturer's instructions.

• Statistical Analysis:

  • Express data as mean ± standard deviation (SD).

  • Compare the mean values between the control and treatment groups using an appropriate statistical test, such as a Student's t-test or ANOVA.

  • A p-value of <0.05 is typically considered statistically significant.

Note: This is a generalized protocol and should be adapted and refined based on the specific properties of the test compound and the research objectives. All animal experiments must be conducted in accordance with institutional animal care and use committee (IACUC) guidelines.

References

• 1. gpnotebook.com [gpnotebook.com]

A Comparative Guide to Nicofuranose and Statins for Cholesterol Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of nicofuranose and statins, two distinct classes of drugs used in the management of hypercholesterolemia. The information presented herein is intended to support research, scientific inquiry, and drug development efforts by offering a detailed overview of their mechanisms of action, comparative efficacy, and the experimental methodologies used to evaluate their performance.

Introduction

Hypercholesterolemia, characterized by elevated levels of cholesterol in the blood, is a major risk factor for atherosclerotic cardiovascular disease. Statins have long been the cornerstone of lipid-lowering therapy, while nicofuranose, a derivative of nicotinic acid (niacin), represents an alternative therapeutic approach. This guide will delve into the pharmacological and clinical profiles of both drug classes to provide a clear and objective comparison.

Mechanisms of Action

The lipid-lowering effects of nicofuranose and statins are achieved through distinct biochemical pathways.

Nicofuranose: As a derivative of nicotinic acid, nicofuranose primarily acts by inhibiting the synthesis and secretion of very-low-density lipoprotein (VLDL) from the liver.[1] This is achieved through the direct, noncompetitive inhibition of diacylglycerol acyltransferase-2 (DGAT2), a key enzyme in triglyceride synthesis.[2] The reduction in triglyceride synthesis leads to decreased VLDL assembly and secretion, and consequently, lower levels of low-density lipoprotein (LDL), which is a metabolic product of VLDL. Nicofuranose also increases the breakdown of VLDL particles.[1]

Statins: Statins are competitive inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase.[3][4] This enzyme catalyzes a critical rate-limiting step in the cholesterol biosynthesis pathway.[3][4] By inhibiting HMG-CoA reductase, statins decrease the intracellular cholesterol concentration in hepatocytes. This reduction in intracellular cholesterol upregulates the expression of LDL receptors on the surface of liver cells, leading to increased clearance of LDL cholesterol from the circulation.

The distinct mechanisms of action are visualized in the following signaling pathway diagrams:

Figure 1: Nicofuranose Mechanism of Action

Figure 2: Statin Mechanism of Action

Comparative Efficacy: Quantitative Data

The following tables summarize the lipid-modifying effects of nicofuranose (as nicotinic acid) and various statins based on data from clinical trials and meta-analyses.

Table 1: Head-to-Head Comparison of Nicotinic Acid and Pravastatin

Parameter	Nicotinic Acid (1-2 g/day )	Pravastatin (40 mg/day)	Combination Therapy	Placebo
LDL-C Reduction	-21%	-33%	-49%	N/A
HDL-C Increase	+12%	+13%	+16%	N/A
Source: Davignon J, et al. Am J Cardiol. 1994.[2]

Table 2: Efficacy of Nicotinic Acid from Meta-Analysis

Parameter	Percent Change
Total Cholesterol Reduction	-10%
Triglyceride Reduction	-20%
LDL-C Reduction	-14%
HDL-C Increase	+16%
Source: GPnotebook. 2021.[1][5]

Table 3: Comparative Efficacy of Niacin ER/Lovastatin vs. Atorvastatin and Simvastatin

Treatment Group	LDL-C Reduction	HDL-C Increase
Niacin ER/Lovastatin (1000/40 mg)	-38% (at 8 weeks)	Significantly greater than comparators
Atorvastatin (10 mg)	-38% (at 8 weeks)	N/A
Niacin ER/Lovastatin (1000/40 mg)	-42% (at 12 weeks)	Significantly greater than comparators
Simvastatin (20 mg)	-34% (at 12 weeks)	N/A
Source: McKenney JM, et al. Am J Cardiol. 2003.[5]

Experimental Protocols

The evaluation of lipid-lowering therapies relies on standardized and validated experimental protocols. Below are representative methodologies for key assessments.

Lipid Panel Analysis: Enzymatic Colorimetric Method

The quantitative determination of LDL cholesterol in serum or plasma is commonly performed using a direct enzymatic colorimetric method.

Principle: This assay involves a two-step reaction. In the first step, cholesterol esters are hydrolyzed to free cholesterol by cholesterol esterase. Subsequently, cholesterol oxidase catalyzes the oxidation of free cholesterol, producing cholestenone and hydrogen peroxide. In the second step, the hydrogen peroxide reacts with a chromogenic substrate in the presence of peroxidase to produce a colored product, the absorbance of which is proportional to the cholesterol concentration. Specific reagents are used to selectively measure LDL cholesterol.[6][7]

A Representative Protocol:

• Sample Preparation: Serum or plasma is collected from subjects, typically after an overnight fast. Samples should be handled and stored according to standard laboratory procedures to ensure stability.[8]

• Reagent Preparation: Prepare working solutions of the cholesterol esterase/oxidase reagent and the chromogenic substrate/peroxidase reagent as per the manufacturer's instructions. A cholesterol standard of known concentration is also prepared.

• Assay Procedure:

  • Pipette a small volume (e.g., 4 µL) of the sample, standard, or blank (saline) into respective wells of a microplate.[8]

  • Add the first enzyme reagent (e.g., 300 µL) to each well, mix, and incubate at 37°C for a specified time (e.g., 5 minutes).[8]

  • Add the second reagent (e.g., 100 µL) containing the chromogenic substrate and peroxidase, mix, and incubate at 37°C for another specified time (e.g., 5 minutes).[8]

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 600 nm) using a microplate reader.

• Calculation: The concentration of LDL cholesterol in the samples is calculated by comparing their absorbance to that of the cholesterol standard.

The following diagram illustrates a typical workflow for a clinical trial evaluating lipid-lowering agents:

Figure 3: Experimental Workflow for a Lipid-Lowering Clinical Trial

Summary and Conclusion

Nicofuranose and statins employ fundamentally different mechanisms to achieve their lipid-lowering effects. Statins are highly effective at reducing LDL cholesterol by inhibiting its synthesis and enhancing its clearance. Nicofuranose, acting through the nicotinic acid pathway, primarily targets VLDL metabolism, leading to reductions in both triglycerides and LDL cholesterol, while also increasing HDL cholesterol.

The choice between these agents, or their use in combination, depends on the specific lipid abnormalities of the patient. The quantitative data presented in this guide, derived from head-to-head trials and meta-analyses, provide a basis for comparing their efficacy. The detailed experimental protocols offer a framework for the design and execution of further research in this critical area of cardiovascular drug development. Continued investigation into the nuanced effects of these and other lipid-modifying agents is essential for advancing the management of hypercholesterolemia and reducing the burden of cardiovascular disease.

References

• 1. droracle.ai [droracle.ai]
• 2. Mechanism of action of niacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. gpnotebook.com [gpnotebook.com]
• 6. atlas-medical.com [atlas-medical.com]
• 7. atlas-medical.com [atlas-medical.com]
• 8. linear.es [linear.es]

A comparative review of different niacin derivatives in metabolic research

A Comparative Guide to Niacin Derivatives in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

Niacin, or Vitamin B3, is a critical water-soluble vitamin that serves as the precursor to the essential coenzymes nicotinamide adenine dinucleotide (NAD+) and nicotinamide adenine dinucleotide phosphate (NADP). These molecules are central to cellular metabolism, acting as key players in redox reactions, DNA repair, and cell signaling. In recent years, pharmacological doses of niacin and its various derivatives have garnered significant attention in metabolic research for their distinct effects on dyslipidemia, insulin resistance, and related cardiometabolic disorders.

This guide provides a comparative review of the primary niacin derivatives used in metabolic research: Nicotinic Acid (in various formulations), Nicotinamide, Nicotinamide Riboside (NR), Nicotinamide Mononucleotide (NMN), and the synthetic analogue Acipimox. We compare their mechanisms of action, metabolic effects, and side-effect profiles, supported by experimental data and detailed protocols.

Niacin (Nicotinic Acid) Formulations: IR, SR, and ER

Nicotinic acid is the most established form of niacin used for treating dyslipidemia. Its efficacy and side-effect profile are heavily dependent on its release formulation: Immediate-Release (IR), Sustained-Release (SR), and Extended-Release (ER).[1][2]

Mechanism of Action: Nicotinic acid exerts its primary lipid-lowering effects by activating the G-protein coupled receptor 109A (GPR109A), which inhibits lipolysis in adipose tissue, thereby reducing the flux of free fatty acids (FFAs) to the liver. This leads to decreased triglyceride synthesis and reduced production of very-low-density lipoprotein (VLDL) and subsequently, low-density lipoprotein (LDL).[3] It is also the most potent agent available for increasing high-density lipoprotein (HDL) cholesterol.[2][4]

Comparative Efficacy and Safety: The different formulations were developed to mitigate the side effects associated with IR niacin, primarily cutaneous flushing, and the hepatotoxicity linked to SR niacin.[1][2] These distinct adverse effect profiles are a direct result of their differing absorption rates and subsequent metabolic pathways.[5][6]

• Immediate-Release (IR) Niacin: Rapid absorption quickly saturates the low-capacity amidation pathway, shunting a large portion of the dose through the high-capacity conjugation pathway. This leads to the production of prostaglandins that cause vasodilation and intense flushing.[5][7]

• Sustained-Release (SR) Niacin: Slow, prolonged absorption allows more of the drug to be processed through the amidation pathway, which can produce metabolites associated with a higher risk of hepatotoxicity.[5][7]

• Extended-Release (ER) Niacin: Features an intermediate dissolution rate, creating a more balanced metabolic profile that reduces the intensity of flushing compared to IR and lowers the risk of liver damage compared to SR formulations.[1][5]

Data Presentation: Comparison of Niacin Formulations

Feature	Immediate-Release (IR)	Sustained-Release (SR)	Extended-Release (ER)
Absorption Rate	Rapid[7]	Slow (8-12 hours)[7]	Intermediate[1]
Primary Benefit	Significant HDL-C increase[7]	Once-daily dosing, less flushing than IR[7]	Balanced efficacy and safety profile[1]
Effect on LDL-C	10-25% reduction[7]	Effective reduction[7]	Significant reduction[2]
Effect on HDL-C	15-35% increase[7]	Effective increase[7]	Significant increase[2]
Effect on Triglycerides	20-50% reduction[7]	Effective reduction[7]	Significant reduction[2]
Primary Side Effect	Intense cutaneous flushing[1][2]	Higher risk of hepatotoxicity[1][2]	Reduced flushing vs. IR; reduced hepatotoxicity vs. SR[1]
Typical Dosing	1.5-3 g/day in 2-3 divided doses[7]	1-2 g/day , once daily[7]	Titrated up to 2 g/day [8]

Nicotinamide and the NAD+ Precursors: NR & NMN

While structurally similar to nicotinic acid, nicotinamide and the newer derivatives NR and NMN have distinct metabolic roles, primarily centered on boosting cellular NAD+ levels rather than lipid modification.

• Nicotinamide (Niacinamide): This amide form of vitamin B3 does not activate the GPR109A receptor and therefore does not lower cholesterol or cause flushing.[9][10] It serves as a direct precursor to NAD+ via the salvage pathway.[11] While essential for cellular health, some studies suggest that chronic nicotinamide overload could be associated with insulin resistance and may play a role in the development of type 2 diabetes.[12][13]

• Nicotinamide Riboside (NR) & Nicotinamide Mononucleotide (NMN): These are considered more direct and efficient precursors for NAD+ biosynthesis.[14][15] NR is converted to NMN, which is then directly converted to NAD+.[14] This pathway bypasses some of the rate-limiting steps involved in NAD+ synthesis from nicotinic acid or nicotinamide.[9][16] They are well-tolerated, do not cause flushing, and are primarily researched for their potential benefits in cellular energy, metabolism, and healthy aging.[3][14] While both are effective, some evidence suggests NR may have higher bioavailability than NMN.[14]

Data Presentation: Comparison of NAD+ Precursors

Feature	Nicotinic Acid	Nicotinamide	Nicotinamide Riboside (NR)	Nicotinamide Mononucleotide (NMN)
Primary Mechanism	GPR109A agonist; NAD+ precursor[3]	NAD+ precursor (salvage pathway)[11]	Direct NAD+ precursor (NRK pathway)[9][14]	Direct NAD+ precursor[14]
Lipid Modification	Strong (↓LDL, ↓TG, ↑HDL)[17][18]	Minimal; may improve HDL[17]	No significant effect reported[17]	Research ongoing
Flushing Side Effect	Common and often intense[9][14]	No[18]	No[14]	No[14]
Primary Research Focus	Dyslipidemia, Atherosclerosis[4][18]	General B3 supplementation, skin health[9][10]	NAD+ boosting, healthy aging, metabolism[14][16]	NAD+ boosting, healthy aging[18]
NAD+ Efficiency	Moderate[16]	Moderate[16]	High[9][15]	High[18]

Acipimox: A Niacin Analogue for FFA Research

Acipimox is a potent derivative of nicotinic acid developed to have a longer half-life and reduce the rebound effect on FFAs seen with niacin.[19] Its primary role in metabolic research is as a tool to inhibit lipolysis, thereby lowering circulating FFAs.[20][21] This allows researchers to study the specific metabolic consequences of reducing FFA levels, particularly in the context of obesity and insulin resistance.[19][20] Studies have shown that acipimox administration can significantly reduce plasma FFA, glucose, and insulin levels, improving fasting measures of glucose homeostasis.[19][21]

Signaling Pathways and Experimental Workflows

Mandatory Visualizations

Caption: NAD+ biosynthesis from various Vitamin B3 precursors.

Caption: Dual metabolic pathways of Niacin and associated side effects.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Understanding niacin formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. renuebyscience.com [renuebyscience.com]
• 4. Niacin-a critical component to the management of atherosclerosis: contemporary management of dyslipidemia to prevent, reduce, or reverse atherosclerotic cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nypep.nysdoh.suny.edu [nypep.nysdoh.suny.edu]
• 6. researchgate.net [researchgate.net]
• 7. droracle.ai [droracle.ai]
• 8. bjcardio.co.uk [bjcardio.co.uk]
• 9. omre.co [omre.co]
• 10. vinmec.com [vinmec.com]
• 11. goldmanlaboratories.com [goldmanlaboratories.com]
• 12. Nicotinamide overload may play a role in the development of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sciencedaily.com [sciencedaily.com]
• 14. kr.mitoq.com [kr.mitoq.com]
• 15. truniagen.com [truniagen.com]
• 16. omre.co [omre.co]
• 17. examine.com [examine.com]
• 18. decodeage.com [decodeage.com]
• 19. taylorandfrancis.com [taylorandfrancis.com]
• 20. Metabolic Effects of Long-Term Reduction in Free Fatty Acids With Acipimox in Obesity: A Randomized Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Assessing the Reproducibility of Nicofuranose Findings: A Comparative Guide Based on Nicotinic Acid Research

A critical assessment of the reproducibility of findings from studies on Nicofuranose is hampered by a significant lack of specific, publicly available research on this particular niacin derivative. The vast majority of available data pertains to the broader class of compounds, namely nicotinic acid (niacin). Therefore, this guide provides a comparative overview based on the well-documented effects of nicotinic acid, with the explicit caveat that these findings may not be directly transferable to Nicofuranose. The absence of dedicated replication studies for Nicofuranose makes a direct evaluation of its reproducibility currently unfeasible.

Comparative Efficacy of Nicotinic Acid and Other Lipid-Lowering Agents

Nicotinic acid, the parent compound of Nicofuranose, has been a cornerstone in the management of dyslipidemia for decades. Its effects on the lipid profile are well-documented, though its clinical application has evolved with the advent of newer therapies. The following table summarizes the expected lipid-modifying effects of nicotinic acid in comparison to other major classes of lipid-lowering drugs. It is crucial to note that these are generalized figures and individual responses can vary.

Drug Class	Primary Mechanism of Action	LDL-C Reduction	HDL-C Increase	Triglyceride Reduction
Nicotinic Acid Derivatives	Inhibits hepatic VLDL-C secretion, reduces lipolysis in adipose tissue.[1]	10-25%	15-35%	20-50%
Statins	Inhibit HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis.	20-60%	5-15%	10-30%
Fibrates	Activate PPARα, leading to increased lipolysis and elimination of triglyceride-rich particles.	5-20%	10-20%	20-50%
PCSK9 Inhibitors	Monoclonal antibodies that increase LDL receptor recycling.	45-70%	3-9%	12-31%
Ezetimibe	Inhibits the absorption of cholesterol from the small intestine.	15-20%	1-5%	5-10%

Data compiled from multiple sources on lipid-lowering therapies.

Experimental Protocols: A Generalized Approach for Lipid-Lowering Drug Trials

Generalized workflow for a clinical trial of a lipid-lowering drug.

Signaling Pathways of Nicotinic Acid

The primary mechanism of action of nicotinic acid involves the inhibition of hepatic diacylglycerol acyltransferase-2 (DGAT2), a key enzyme in triglyceride synthesis.[2] This leads to a reduction in the liver's ability to produce very-low-density lipoproteins (VLDL), which are precursors to low-density lipoproteins (LDL).[2] Additionally, nicotinic acid reduces the breakdown of apolipoprotein A-I, the main protein component of high-density lipoprotein (HDL), thereby increasing HDL levels.[2]

References

• 1. droracle.ai [droracle.ai]
• 2. Mechanism of action of niacin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Techniques for Nicofuranose and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical techniques for the quantification of Nicofuranose and its principal metabolites in biological matrices. As a niacin derivative, Nicofuranose shares metabolic pathways and analytical behaviors with nicotinic acid (niacin).[1][2] Due to the limited availability of specific data for Nicofuranose, this guide leverages established and validated methods for niacin and its derivatives as a foundational reference. The methodologies presented are adaptable for Nicofuranose analysis, with a focus on providing robust and reliable quantification for research and development.

Comparison of Analytical Techniques

The selection of an appropriate analytical technique is critical for the accurate quantification of Nicofuranose and its metabolites. The most common and effective methods include High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[3][4] Supercritical Fluid Chromatography (SFC) coupled to tandem mass spectrometry has also emerged as a promising technique for the analysis of polar compounds like niacin and its metabolites.[5][6]

Technique	Principle	Common Detector(s)	Advantages	Disadvantages
HPLC	Separation based on polarity	UV, Photochemical Derivatization with Fluorescence Detection (FLD)	Widely available, robust, cost-effective.[4][7] Post-column derivatization enhances sensitivity and selectivity.[8][9]	Lower sensitivity and selectivity compared to MS, potential for matrix interference.[4]
LC-MS/MS	Separation by chromatography followed by mass-based detection and fragmentation	Triple Quadrupole (QqQ)	High sensitivity (ng to pg levels), high specificity, suitable for complex matrices, enables simultaneous analysis of multiple metabolites.[3][7][10]	Higher equipment cost, requires specialized expertise, potential for matrix effects (ion suppression/enhancement).[10]
SFC-MS/MS	Separation using supercritical fluid as the mobile phase	Triple Quadrupole (QqQ)	Effective for separating polar compounds, faster analysis times compared to traditional LC.[5][6]	Less commonly available instrumentation compared to HPLC and LC-MS/MS.

Quantitative Data Summary of Representative LC-MS/MS Methods for Niacin and its Metabolites

The following table summarizes the performance of various validated LC-MS/MS methods for the analysis of niacin and its derivatives in human plasma, which can be considered indicative for Nicofuranose analysis.

Analyte(s)	LLOQ (ng/mL)	Linearity Range (ng/mL)	Matrix	Internal Standard	Reference
Niacin, Nicotinamide, Nicotinuric Acid, N-methyl-2-pyridone-5-carboxamide	2.0 - 50.0	2.0 - 5000	Human Plasma	Deuterated analogs	[11]
Nicotine and 10 major metabolites	0.2 - 2.3	Not Specified	Human Urine	Deuterated analogs	[12]
Niacin and four metabolites	Not Specified	Not Specified	Rat Plasma	6-chloronicotinamide	[13]

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative protocols for sample preparation and analysis, adapted from validated methods for niacin and its metabolites.

Sample Preparation from Human Plasma (Protein Precipitation)

This protocol is a common and effective method for extracting small molecules from plasma.

• Sample Aliquoting : Transfer 100 µL of human plasma into a microcentrifuge tube.

• Internal Standard Addition : Add 10 µL of an internal standard working solution (e.g., a deuterated analog of Nicofuranose at a known concentration).

• Protein Precipitation : Add 300 µL of cold acetonitrile to the plasma sample to precipitate proteins.

• Vortexing : Vortex the mixture for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation : Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection : Carefully transfer the supernatant to a new tube.

• Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution : Reconstitute the dried extract in 100 µL of the mobile phase starting condition.

• Injection : Inject a portion of the reconstituted sample into the LC-MS/MS system.[11]

LC-MS/MS Analytical Conditions

These conditions are a starting point and may require optimization for specific Nicofuranose metabolites.

• Chromatographic Column : A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase : A gradient elution with two solvents is typical:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate : 0.3 mL/min

• Column Temperature : 40°C

• Injection Volume : 5 µL

• Mass Spectrometry :

  • Ionization Mode : Electrospray Ionization (ESI) in positive mode.

  • Detection Mode : Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of Nicofuranose and its metabolites.

Mandatory Visualizations

Putative Metabolic Pathway of Nicofuranose

As Nicofuranose is a derivative of nicotinic acid, its metabolism is expected to follow a similar pathway, primarily involving conjugation and transformation into various excretable forms.

Caption: Putative metabolic pathway of Nicofuranose.

Typical Analytical Workflow for Nicofuranose Quantification

The following diagram illustrates the logical steps involved in the quantification of Nicofuranose and its metabolites from a biological sample.

Caption: General workflow for Nicofuranose analysis.

References

• 1. Nicofuranose - Wikipedia [en.wikipedia.org]
• 2. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Niacin and its metabolites: role of LC-MS/MS bioanalytical methods and update on clinical pharmacology. An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. Determination of Niacin and Its Metabolites Using Supercritical Fluid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Niacin Analysis Service | Precise Vitamin B3 Quantification for Reliable Results - Creative Proteomics [creative-proteomics.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pickeringlabs.com [pickeringlabs.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Simple, fast and sensitive LC-MS/MS analysis for the simultaneous quantification of nicotine and 10 of its major metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bevital.no [bevital.no]

The NAD+ Boost: A Comparative Analysis of Precursor Bioavailability and Pharmacokinetics

A deep dive into the metabolic journey of Nicotinamide Riboside (NR) and Nicotinamide Mononucleotide (NMN), offering researchers a comprehensive guide to their comparative performance.

In the rapidly advancing field of aging and metabolism research, the replenishment of nicotinamide adenine dinucleotide (NAD+) has emerged as a promising therapeutic strategy. NAD+, a critical coenzyme in cellular redox reactions and a substrate for various signaling proteins, declines with age and in certain pathological conditions. Consequently, the use of NAD+ precursors, such as Nicotinamide Riboside (NR) and Nicotinamide Mononucleotide (NMN), has garnered significant attention. This guide provides an objective comparison of the bioavailability and pharmacokinetics of these leading NAD+ boosters, supported by experimental data from human clinical trials, to aid researchers and drug development professionals in their evaluation of these compounds.

Quantitative Pharmacokinetic Parameters of NAD+ Boosters

The oral bioavailability and resulting pharmacokinetic profiles are critical determinants of a precursor's efficacy in augmenting cellular NAD+ levels. Below is a summary of key pharmacokinetic parameters from human clinical studies investigating NR and NMN. It is important to note that direct head-to-head comparative studies are limited, and variations in study design, analytical methods, and subject populations can influence outcomes.

NAD+ Precursor	Study (Year)	Dose	Cmax (Maximum Concentration)	Tmax (Time to Maximum Concentration)	AUC (Area Under the Curve)	Half-life (t½)	Key Findings on NAD+ Levels
Nicotinamide Riboside (NR)	Airhart et al. (2017)	1000 mg	~0.8 µM (NR in whole blood)	~3 hours	Not explicitly stated in µM*h	Not explicitly stated	A significant 100% mean increase in whole blood NAD+ at steady state after 9 days of dosing.[1][2][3][4]
Nicotinamide Riboside (NR)	Trammell et al. (2016)	100, 300, 1000 mg (single doses)	Dose-dependent increase in plasma NR	Not explicitly stated	Dose-dependent increase	Not explicitly stated	A single 1000 mg dose of NR led to a 2.7-fold increase in the blood NAD+ metabolome.[5][6][7]
Nicotinamide Mononucleotide (NMN)	Irie et al. (2020)	100, 250, 500 mg (single doses)	NMN not directly measured in plasma	Not applicable	Not applicable	Not applicable	Dose-dependent increase in plasma concentrations of NMN metabolites (2Py and 4Py).[8][9][10]
β-Nicotinamide Mononucleotide (MIB-626)	Pencina et al. (2023)	1000 mg (once or twice daily for 14 days)	Dose-dependent increase in blood NMN	Not explicitly stated	1.7x and 3.7x increase above baseline in mean AUClast for once and twice daily doses, respectively.	Not explicitly stated	Substantial dose-related increases in blood NAD levels.[11][12]

Note: The table summarizes available data from the cited human clinical trials. A direct comparison is challenging due to differences in study design, dosage, and the specific molecules measured (precursor vs. metabolites vs. NAD+).

Signaling Pathways and Experimental Workflows

To visualize the metabolic fate of these precursors and the typical design of a pharmacokinetic study, the following diagrams are provided.

NAD+ Salvage Pathway for NR and NMN.

The above diagram illustrates the primary pathways for NR and NMN to enter the cell and convert to NAD+. A point of scientific debate is whether NMN can directly enter cells via a dedicated transporter (Slc12a8), which has been identified in mice, or if it must first be dephosphorylated to NR to be transported.[2][12][13]

Typical Experimental Workflow for a Human Pharmacokinetic Study.

This workflow outlines the key stages of a clinical trial designed to assess the pharmacokinetics of an orally administered compound, from subject recruitment to data analysis.

Detailed Experimental Protocols

A thorough understanding of the experimental methodology is crucial for interpreting and comparing pharmacokinetic data. Below are summaries of the protocols from key human clinical trials.

Nicotinamide Riboside (NR) - Airhart et al. (2017)

• Study Design: An open-label, non-randomized pharmacokinetic study.[1][2][3]

• Participants: 8 healthy adult volunteers.[1][2][3]

• Dosing Regimen: A dose-escalation regimen was followed. Participants self-administered 250 mg NR orally once daily for 2 days, then 250 mg twice daily for 2 days, 500 mg twice daily for 2 days, and finally 1000 mg twice daily for 2 days. On day 9, a single 1000 mg dose was administered for the 24-hour pharmacokinetic study.[1][2][3][4]

• Sample Collection: Whole blood samples were collected at baseline (pre-dose on Day 1) and then at 0.5, 1, 2, 3, 4, 6, 8, 12, 16, and 24 hours post-dose on Day 9.[4]

• Bioanalytical Method: Whole blood levels of NR and NAD+ were quantified using a validated liquid chromatography-mass spectrometry (LC-MS) method.[1][4]

Nicotinamide Mononucleotide (NMN) - Irie et al. (2020)

• Study Design: A single-arm, non-randomized interventional study.[8][9][10]

• Participants: 10 healthy male volunteers.[8][9][10]

• Dosing Regimen: Single oral administration of 100 mg, 250 mg, and 500 mg of NMN on separate occasions, with a washout period between doses.[8][9][10]

• Sample Collection: Blood samples were collected from the forearm vein via an inserted catheter at frequent intervals for the first hour and then at longer intervals for the next 4 hours, for a total of 5 hours post-administration.[14]

• Bioanalytical Method: Plasma concentrations of NMN metabolites, specifically N-methyl-2-pyridone-5-carboxamide (2Py) and N-methyl-4-pyridone-5-carboxamide (4Py), were measured using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][14]

Concluding Remarks

The available evidence from human clinical trials indicates that both Nicotinamide Riboside and Nicotinamide Mononucleotide are orally bioavailable and effective at increasing systemic NAD+ levels.[3] NR has been shown to dose-dependently increase the NAD+ metabolome in whole blood.[5] NMN supplementation also leads to a dose-dependent increase in NAD+ levels, with a microcrystalline formulation (MIB-626) demonstrating significant increases in blood NMN and NAD.[11][12]

The debate regarding the direct cellular uptake of NMN versus its conversion to NR continues, and further research is needed to fully elucidate the metabolic fate of these precursors in different human tissues.[13] Researchers and clinicians should consider the existing pharmacokinetic data, dosing regimens, and safety profiles when designing future studies or considering the application of these NAD+ boosters. The lack of standardized analytical methods and the limited number of direct comparative studies highlight the need for further rigorous clinical trials to definitively establish the comparative efficacy and optimal use of different NAD+ precursors.[1]

References

• 1. An open-label, non-randomized study of the pharmacokinetics of the nutritional supplement nicotinamide riboside (NR) and its effects on blood NAD+ levels in healthy volunteers | PLOS One [journals.plos.org]
• 2. An open-label, non-randomized study of the pharmacokinetics of the nutritional supplement nicotinamide riboside (NR) and its effects on blood NAD+ levels in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An open-label, non-randomized study of the pharmacokinetics of the nutritional supplement nicotinamide riboside (NR) and its effects on blood NAD+ levels in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nicotinamide riboside is uniquely and orally bioavailable in mice and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Nicotinamide riboside is uniquely and orally bioavailable in mice and humans | Semantic Scholar [semanticscholar.org]
• 8. Effect of oral administration of nicotinamide mononucleotide on clinical parameters and nicotinamide metabolite levels in healthy Japanese men [jstage.jst.go.jp]
• 9. profiles.wustl.edu [profiles.wustl.edu]
• 10. Effect of oral administration of nicotinamide mononucleotide on clinical parameters and nicotinamide metabolite levels in healthy Japanese men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MIB-626, an Oral Formulation of a Microcrystalline Unique Polymorph of β-Nicotinamide Mononucleotide, Increases Circulating Nicotinamide Adenine Dinucleotide and its Metabolome in Middle-Aged and Older Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pharmacokinetics: The Missing Metric to Determine Dosage [nmn.com]
• 14. newgeno.com [newgeno.com]

Safety & Regulatory Compliance

Proper Disposal of Nicofuranose: A Guide for Laboratory Professionals

For immediate release: This document provides essential procedural guidance for the safe handling and disposal of nicofuranose in a laboratory setting. Adherence to these protocols is critical for ensuring personnel safety and environmental compliance. Nicofuranose, a niacin derivative used as an antilipidemic agent, requires careful management as chemical waste due to its potential hazards.

Key Safety and Logistical Information

Proper disposal of nicofuranose is paramount to prevent environmental contamination and ensure a safe laboratory environment. As a pharmaceutical compound and a pyridine derivative, nicofuranose should be treated as hazardous chemical waste. It is crucial to prevent its release into the aquatic environment, as related compounds have been shown to be harmful to aquatic life. Under no circumstances should nicofuranose or its containers be disposed of via standard trash or sanitary sewer systems. All disposal procedures must comply with local, state, and federal regulations.

Chemical and Physical Properties of Nicofuranose

A comprehensive understanding of the chemical and physical properties of nicofuranose is essential for its safe handling and disposal. The following table summarizes key quantitative data for this compound.

Property	Value
Molecular Formula	C₃₀H₂₄N₄O₁₀
Molecular Weight	600.54 g/mol
CAS Number	15351-13-0
Appearance	Solid (form may vary)
Known Hazards	Causes serious eye irritation. Harmful to aquatic life.

Experimental Protocols: Step-by-Step Disposal Procedure

The following protocol outlines the mandatory steps for the safe disposal of nicofuranose waste generated in a research laboratory. This procedure is designed to minimize exposure risks and ensure regulatory compliance.

1. Personal Protective Equipment (PPE)

Before handling nicofuranose waste, all personnel must be equipped with the following minimum PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect against skin contact.

2. Waste Segregation and Collection

• Designated Waste Stream: All nicofuranose waste, including pure compound, contaminated labware (e.g., pipette tips, weighing boats), and personal protective equipment, must be segregated as hazardous chemical waste.

• Avoid Mixing: Do not mix nicofuranose waste with other waste streams, such as non-hazardous trash, sharps, or other incompatible chemical wastes.

3. Containerization

• Appropriate Container: Use a designated, leak-proof, and chemically compatible hazardous waste container. The container should have a secure screw-top lid.

• Original Containers: Whenever possible, collect waste in the original product container, provided it is in good condition.

4. Labeling

• Clear Identification: The waste container must be clearly labeled with the words "Hazardous Waste."

• Contents Declaration: The label must include the full chemical name, "Nicofuranose," and an accurate estimation of the quantity.

• Hazard Warning: The label should also indicate the known hazards (e.g., "Eye Irritant," "Harmful to Aquatic Life").

5. Storage

• Satellite Accumulation Area: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• Safe Location: The storage area should be away from general traffic, heat sources, and incompatible chemicals. Ensure the container is stored in a secure and well-ventilated location.

6. Disposal

• Professional Disposal Service: Arrange for the collection and disposal of the nicofuranose waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Regulatory Compliance: Ensure that the disposal process is fully compliant with all applicable federal, state, and local regulations.

Nicofuranose Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of nicofuranose in a laboratory setting.

Caption: Workflow for the safe disposal of nicofuranose waste.

Navigating the Safe Handling of Nicofuranose: A Comprehensive Guide

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Nicofuranose. The following procedural guidance is designed to ensure safe operational handling and disposal, fostering a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for Nicofuranose is presented below.

Property	Value	Source
Molecular Formula	C30H24N4O10	PubChem[1]
Molecular Weight	600.53 g/mol	GSRS[2]
Appearance	Solid powder	MedKoo Biosciences[3]
Purity	>98%	MedKoo Biosciences[3]

Operational Plan for Handling Nicofuranose

Due to the absence of a specific Safety Data Sheet (SDS) for Nicofuranose, the following procedures are based on the safety guidelines for a related compound, Nicotinic Acid, and general best practices for handling research chemicals.

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is paramount. The following PPE is mandatory when handling Nicofuranose:

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use nitrile gloves. Inspect gloves prior to use and dispose of contaminated gloves after use in accordance with laboratory practices.

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter is recommended.

• Body Protection: Wear a laboratory coat.

Handling Procedures

• Preparation:

  • Ensure the work area is well-ventilated. A chemical fume hood is recommended.

  • Have an emergency eyewash station and safety shower readily accessible.

  • Prepare all necessary equipment and reagents before handling the compound.

• Weighing and Aliquoting:

  • Perform all weighing and aliquoting of solid Nicofuranose within a chemical fume hood to minimize inhalation exposure.

  • Use anti-static techniques to prevent dust dispersion.

• Dissolving:

  • When dissolving Nicofuranose, add the solid to the solvent slowly to avoid splashing.

  • If heating is required, use a controlled heating source such as a water bath or heating mantle.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.

  • Decontaminate all work surfaces and equipment used.

Storage and Disposal Plan

Proper storage and disposal are critical to laboratory safety and environmental responsibility.

Storage

• Short-term (days to weeks): Store at 0 - 4°C in a dry, dark place.[3]

• Long-term (months to years): Store at -20°C in a dry, dark place.[3]

• Keep the container tightly closed.

Disposal

As no specific disposal information for Nicofuranose is available, it should be treated as hazardous chemical waste.

• Waste Collection:

  • Collect all solid and liquid waste containing Nicofuranose in a designated, properly labeled hazardous waste container.

  • Do not mix with other incompatible waste streams.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste," the name "Nicofuranose," and the approximate concentration and quantity.

• Disposal:

  • Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow and Logical Relationships

The following diagrams illustrate the key workflows and relationships for handling Nicofuranose.

Fig. 1: Step-by-step workflow for the safe handling of Nicofuranose.

Fig. 2: Logical relationships between safety components for Nicofuranose.

References

• 1. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. medkoo.com [medkoo.com]